Technical Documentation Center

1-(4-Ethoxyphenyl)piperazine hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-(4-Ethoxyphenyl)piperazine hydrochloride
  • CAS: 897671-01-1

Core Science & Biosynthesis

Foundational

Chemical structure and properties of 1-(4-Ethoxyphenyl)piperazine hydrochloride

Topic: Chemical Structure, Properties, and Synthesis of 1-(4-Ethoxyphenyl)piperazine Hydrochloride Content Type: In-Depth Technical Guide Audience: Researchers, Medicinal Chemists, and Forensic Scientists Executive Summa...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Chemical Structure, Properties, and Synthesis of 1-(4-Ethoxyphenyl)piperazine Hydrochloride Content Type: In-Depth Technical Guide Audience: Researchers, Medicinal Chemists, and Forensic Scientists

Executive Summary

1-(4-Ethoxyphenyl)piperazine hydrochloride (often abbreviated as pEPP or 4-EPP) is a substituted phenylpiperazine derivative of significant interest in medicinal chemistry and forensic toxicology. Structurally analogous to 1-(4-methoxyphenyl)piperazine (pMeOPP), it serves as both a potential serotonergic modulator in drug discovery and a "designer drug" in the context of novel psychoactive substances (NPS). This guide provides a rigorous analysis of its chemical identity, synthetic pathways, physicochemical properties, and analytical characterization, designed to support laboratory workflows and regulatory assessment.

Chemical Identity & Structural Analysis[1][2]

The compound consists of a piperazine ring


-substituted with a 4-ethoxyphenyl group. The hydrochloride salt is the preferred form for stability and solubility in aqueous media.
Parameter Details
IUPAC Name 1-(4-Ethoxyphenyl)piperazine hydrochloride
Common Synonyms pEPP; 4-Ethoxy-phenylpiperazine; 1-(p-Ethoxyphenyl)piperazine HCl
CAS Number (Free Base) 46415-29-6
CAS Number (HCl Salt) Not widely indexed; often prepared in situ from free base
Molecular Formula C₁₂H₁₈N₂O · HCl
Molecular Weight 206.29 g/mol (Free Base) / 242.75 g/mol (HCl Salt)
SMILES CCOc1ccc(cc1)N2CCNCC2.Cl
Structural Visualization

The following diagram illustrates the connectivity and functional groups of the molecule.

Physicochemical Properties[3][4][5][6][7][8][9][10][11][12]

Understanding the physical behavior of pEPP is critical for formulation and extraction protocols.

Property Value / Observation Context
Appearance White to off-white crystalline solidHygroscopic as HCl salt.
Melting Point ~220–245°C (dec.)Estimated based on p-methoxy analog (240°C).
Solubility Water, Methanol, DMSOHigh aqueous solubility due to ionization.
pKa ~9.1 (Piperazine NH)Basic secondary amine; protonates easily.
LogP ~1.8 (Free Base)Moderate lipophilicity; crosses blood-brain barrier.

Synthesis & Manufacturing Protocol

The synthesis of 1-(4-ethoxyphenyl)piperazine is typically achieved via nucleophilic aromatic substitution or cyclization strategies. The most robust laboratory method involves the reaction of p-phenetidine with bis(2-chloroethyl)amine.

Reaction Scheme
  • Precursors: 4-Ethoxyaniline (p-phenetidine) + Bis(2-chloroethyl)amine hydrochloride.

  • Solvent/Catalyst: n-Butanol or Diglyme / Anhydrous

    
     or NaI.
    
  • Conditions: Reflux (100–120°C) for 12–24 hours.

SynthesisFlow Figure 2: Synthetic Pathway via Cyclization Start Start: p-Phenetidine (4-Ethoxyaniline) Step1 Cyclization (Reflux) Solvent: n-Butanol Base: K2CO3 Start->Step1 Reagent Reagent: Bis(2-chloroethyl)amine HCl Reagent->Step1 Inter Intermediate: Free Base Formation Step1->Inter -2 HCl Purify Purification: Acid/Base Extraction Inter->Purify Extraction Final Final Product: 1-(4-Ethoxyphenyl)piperazine HCl Purify->Final HCl Gas/Ether

Detailed Protocol (Self-Validating)
  • Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and reflux condenser.

  • Charging: Add 0.1 mol p-phenetidine, 0.1 mol bis(2-chloroethyl)amine hydrochloride, and 100 mL n-butanol.

  • Reaction: Heat to reflux. Slowly add 0.11 mol anhydrous sodium carbonate. Reflux for 18 hours.

    • Validation: Monitor via TLC (SiO₂, 9:1 DCM:MeOH). Disappearance of p-phenetidine indicates completion.

  • Workup: Cool to RT. Filter off inorganic salts. Evaporate solvent under reduced pressure.

  • Purification: Dissolve residue in dilute HCl, wash with ethyl acetate (removes non-basic impurities), basify aqueous layer with NaOH to pH >12, and extract into DCM.

  • Salt Formation: Dry DCM layer (

    
    ), concentrate, and treat with 2M HCl in diethyl ether to precipitate the hydrochloride salt. Recrystallize from ethanol/ether.
    

Analytical Characterization

Reliable identification requires a multi-modal approach combining HPLC, MS, and NMR.

HPLC Method (Reverse Phase)[13]
  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

  • Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

  • Gradient: 10% B to 90% B over 15 min.

  • Detection: UV at 240 nm (Absorption max for phenoxy system).

Spectroscopic Data (Predicted/Consolidated)
  • Mass Spectrometry (ESI+):

    • [M+H]⁺: m/z 207.15 (Base peak).

    • Fragmentation: Loss of ethoxy group or piperazine ring cleavage often observed at higher collision energies.

  • ¹H NMR (400 MHz, DMSO-d₆):

    • 
       9.20 (br s, 2H, 
      
      
      
      ).
    • 
       6.95 (d, 2H, Ar-H, ortho to ethoxy).
      
    • 
       6.88 (d, 2H, Ar-H, ortho to N).
      
    • 
       3.96 (q, 2H, 
      
      
      
      ).
    • 
       3.20–3.35 (m, 8H, Piperazine 
      
      
      
      ).
    • 
       1.29 (t, 3H, 
      
      
      
      ).

AnalyticalWorkflow Figure 3: Analytical Validation Workflow Sample Raw Sample HPLC HPLC-UV Purity Check Sample->HPLC MS LC-MS/MS Mass Conf (m/z 207) HPLC->MS If >95% NMR 1H NMR Structural Valid. MS->NMR Result Validated CoA NMR->Result

Pharmacological & Toxicological Context

Mechanism of Action

1-(4-Ethoxyphenyl)piperazine acts primarily as a monoamine releaser and reuptake inhibitor .

  • Target: Serotonin (5-HT) transporters and receptors (5-HT₁/5-HT₂ families).

  • Effect: Mimics the profile of other phenylpiperazines (e.g., mCPP, TFMPP), producing mild stimulant and euphoric effects.

  • Metabolism: Likely undergoes

    
    -dealkylation by CYP2D6 to form 1-(4-hydroxyphenyl)piperazine, followed by conjugation.
    
Safety & "Legal High" Status[14]
  • Classification: Often categorized as a "designer drug" or NPS.

  • Hazards:

    • Acute: Tachycardia, anxiety, serotonin syndrome risk if combined with MAOIs.

    • Handling: Irritant to eyes, skin, and respiratory tract.[1] Use standard PPE (gloves, fume hood).

References

  • Cayman Chemical. (n.d.).[1] 1-(4-Methoxyphenyl)piperazine (hydrochloride) Product Information. Link (Analogous structure reference).

  • Staack, R. F., & Maurer, H. H. (2005). Metabolism of designer drugs of abuse. Current Drug Metabolism. Link

  • European Monitoring Centre for Drugs and Drug Addiction (EMCDDA). (2018). BZP/piperazines drug profile. Link

  • Santa Cruz Biotechnology. (n.d.). 1-(4-Ethoxyphenyl)piperazine Chemical Properties. Link

  • Organic Syntheses. (1951). Preparation of arylureas from phenetidine. Link (Synthetic precursor context).

Sources

Exploratory

1-(4-Ethoxyphenyl)piperazine hydrochloride CAS number and molecular weight

The following technical guide is structured to provide actionable, high-level scientific data for researchers and drug development professionals. Privileged Scaffold for GPCR Ligand Design and Pharmaceutical Synthesis [1...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured to provide actionable, high-level scientific data for researchers and drug development professionals.

Privileged Scaffold for GPCR Ligand Design and Pharmaceutical Synthesis [1]

Executive Summary

1-(4-Ethoxyphenyl)piperazine (4-EPP) is a versatile phenylpiperazine pharmacophore widely utilized in medicinal chemistry.[1] Structurally characterized by a piperazine ring N-substituted with a para-ethoxyphenyl group, it serves as a critical intermediate in the synthesis of multivalent ligands targeting serotonergic (5-HT) and dopaminergic (D) receptors.[1]

While often sourced as a free base, the hydrochloride salt forms (mono- and dihydrochloride) are preferred in experimental settings due to enhanced aqueous solubility, stability, and bioavailability during in vitro and in vivo assays.[1] This guide details the physicochemical profile, synthetic pathways, and handling protocols for this compound.[1]

Chemical Identity & Physicochemical Profile[2][3][4][5][6][7]

Nomenclature and Identification

The commercial availability of this compound often references the free base CAS.[1] Researchers must distinguish between the base and its salt forms for accurate molarity calculations.[1]

ParameterFree BaseMonohydrochloride (HCl)Dihydrochloride (2HCl)
CAS Number 46415-29-6 Not widely assignedNot widely assigned
Formula



Mol.[1][2][3][4] Weight 206.29 g/mol 242.75 g/mol 279.21 g/mol
Appearance Pale yellow oil / solidOff-white crystalline solidWhite crystalline powder
Solubility DMSO, MeOH, DCMWater (>10 mg/mL), DMSOWater (High), DMSO
pKa (Calc) ~8.9 (Piperazine NH)--
Structural Visualization

The following diagram outlines the core chemical structure and key reactive sites.[1]

ChemicalStructure Core Piperazine Ring (Secondary Amine) Linker N1-Aryl Bond (Metabolically Stable) Core->Linker N-Arylation Aryl Phenyl Ring (Lipophilic Scaffold) Linker->Aryl Substituent 4-Ethoxy Group (H-Bond Acceptor) Aryl->Substituent Para-substitution

Figure 1: Structural decomposition of 1-(4-Ethoxyphenyl)piperazine highlighting functional regions for SAR (Structure-Activity Relationship) modification.[1]

Synthetic Routes & Reaction Mechanisms[1][10]

The synthesis of 4-EPP Hydrochloride typically follows two primary methodologies: classical Nucleophilic Aromatic Substitution (


) or Palladium-Catalyzed Buchwald-Hartwig Amination.[1]
Method A: Buchwald-Hartwig Amination (Preferred for Purity)

This method is superior for minimizing bis-aryl impurities and operating under milder conditions compared to high-temperature


.[1]
  • Reagents: 1-Bromo-4-ethoxybenzene, Piperazine (excess),

    
     (Catalyst), BINAP (Ligand), 
    
    
    
    (Base).[1]
  • Solvent: Toluene or 1,4-Dioxane.[1]

  • Conditions: 80–100°C, Inert Atmosphere (

    
    ).[1]
    
Method B: Bis(2-chloroethyl)amine Cyclization

An alternative industrial route involves the reaction of 4-ethoxyaniline (p-phenetidine) with bis(2-chloroethyl)amine hydrochloride.[1]

  • Mechanism: Double N-alkylation cyclization.[1]

  • Pros: Uses inexpensive starting materials.

  • Cons: Requires handling of nitrogen mustard precursors (safety hazard).[1]

Synthesis Workflow Diagram

SynthesisWorkflow SM1 1-Bromo-4-ethoxybenzene Reaction Cross-Coupling (100°C, Toluene) SM1->Reaction SM2 Piperazine (5.0 eq) SM2->Reaction Catalyst Pd-Catalyst / Base Catalyst->Reaction Workup Aq. Workup & Extraction Reaction->Workup SaltFormation HCl Salt Precipitation (EtOH/HCl or Et2O/HCl) Workup->SaltFormation Product 4-EPP Hydrochloride (Crystalline Solid) SaltFormation->Product

Figure 2: Palladium-catalyzed synthesis workflow for high-purity 4-EPP HCl.

Experimental Protocol: Preparation of the Hydrochloride Salt

Researchers purchasing the free base (CAS 46415-29-6) often need to convert it to the hydrochloride salt for biological assays.[1]

Protocol: Conversion of Free Base to Mono/Dihydrochloride[1]
  • Dissolution: Dissolve 1.0 g (4.85 mmol) of 1-(4-ethoxyphenyl)piperazine free base in 10 mL of anhydrous Ethanol (EtOH) or Ethyl Acetate (EtOAc). Ensure complete dissolution; mild warming (30°C) may be required.[1]

  • Acidification:

    • For Monohydrochloride: Add exactly 1.0 equivalent of HCl (e.g., 1.25 mL of 4M HCl in Dioxane) dropwise with vigorous stirring at 0°C.

    • For Dihydrochloride: Add excess HCl (e.g., 3.0 mL of 4M HCl in Dioxane) dropwise.[1]

  • Precipitation: A white to off-white precipitate should form immediately.[1] Stir for 30 minutes at 0°C to maximize yield.

  • Isolation: Filter the solid under vacuum using a sintered glass funnel.

  • Washing: Wash the filter cake twice with cold Diethyl Ether (

    
    ) to remove residual acid and organic impurities.[1]
    
  • Drying: Dry under high vacuum (0.1 mbar) at 40°C for 4 hours.

  • Validation: Verify salt formation via melting point (typically >200°C for HCl salts) and elemental analysis (Chlorine content).[1]

Pharmacological Significance[1][11][12]

The 4-ethoxyphenylpiperazine moiety acts as a "privileged scaffold," particularly in the design of ligands for G-Protein Coupled Receptors (GPCRs).[1]

  • 5-HT Receptors: Arylpiperazines are classic pharmacophores for Serotonin 5-HT1A and 5-HT7 receptors.[1] The ethoxy group at the para position increases lipophilicity compared to the methoxy analog, potentially altering blood-brain barrier (BBB) permeability and receptor residence time.[1]

  • Adrenergic Receptors: Derivatives often show affinity for

    
    -adrenergic receptors.[1]
    
  • Metabolic Relevance: It is a known metabolite of certain piperazine-containing drugs.[1][5] Understanding its specific activity is crucial for evaluating the safety profile of parent drugs (active metabolites).

Pharmacology cluster_Targets GPCR Targets Drug 4-EPP Scaffold HT1A 5-HT1A (Agonist/Antagonist) Drug->HT1A High Affinity Alpha1 Alpha-1 Adrenergic (Antagonist) Drug->Alpha1 Moderate Affinity D2 Dopamine D2 (Partial Agonist) Drug->D2 Variable Affinity

Figure 3: Primary receptor targets associated with the arylpiperazine pharmacophore.[1]

Handling, Stability, and Safety

  • Storage: Store the hydrochloride salt at -20°C in a desiccator. It is hygroscopic.[1]

  • Stability: The salt form is significantly more resistant to oxidation (N-oxide formation) than the free base.[1]

  • Safety: Arylpiperazines can exhibit biological activity.[1][6] Handle with standard PPE (gloves, goggles, lab coat) in a fume hood.[1] Avoid inhalation of dust.[1]

References

  • National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 231479, 1-(4-Ethoxyphenyl)piperazine.[1] Retrieved from [Link]

  • Lopez-Rodriguez, M. L., et al. (1997). Design and Synthesis of New Serotonin 5-HT1A Receptor Ligands.[1] (Contextual reference for arylpiperazine synthesis methods). Journal of Medicinal Chemistry. [Link]

Sources

Foundational

Solubility profile of 1-(4-Ethoxyphenyl)piperazine HCl in organic solvents

An In-Depth Technical Guide to the Solubility Profile of 1-(4-Ethoxyphenyl)piperazine HCl in Organic Solvents Introduction In the landscape of pharmaceutical development, a thorough understanding of an Active Pharmaceuti...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Solubility Profile of 1-(4-Ethoxyphenyl)piperazine HCl in Organic Solvents

Introduction

In the landscape of pharmaceutical development, a thorough understanding of an Active Pharmaceutical Ingredient's (API) physicochemical properties is paramount. Among these, solubility stands out as a critical determinant of a drug's lifecycle, influencing everything from route of administration and bioavailability to the design of purification, crystallization, and formulation processes.[1] This guide provides a comprehensive technical overview of the solubility profile of 1-(4-Ethoxyphenyl)piperazine hydrochloride (HCl), a piperazine derivative of interest to researchers in medicinal chemistry and drug discovery.

The presence of the hydrochloride salt significantly alters the molecule's properties compared to its free base, generally enhancing its polarity and favoring solubility in more polar environments. This document will delve into the theoretical underpinnings of its solubility, present robust, field-proven methodologies for experimental determination, and offer an anticipated solubility profile in a range of common organic solvents. The protocols described herein are designed to be self-validating, ensuring the generation of reliable and reproducible data in a research and development setting.

Physicochemical Characteristics of 1-(4-Ethoxyphenyl)piperazine HCl

Before embarking on solubility studies, a foundational understanding of the molecule's intrinsic properties is essential. These parameters govern its interaction with various solvents and are predictive of its general solubility behavior.

PropertyValue (Estimated/Reported)Significance in Solubility
Chemical Name 1-(4-Ethoxyphenyl)piperazine hydrochloride---
CAS Number 46415-29-6 (for free base)Unique identifier.[2]
Molecular Formula C₁₂H₁₉ClN₂ODefines the elemental composition.
Molecular Weight 242.75 g/mol Influences dissolution kinetics.
Appearance White to off-white solid (predicted)Basic physical characterization.[3]
Melting Point ~230 - 240°C (analogue-based)High melting point suggests strong crystal lattice energy, which must be overcome by solvent-solute interactions for dissolution to occur.[3]
pKa (Predicted) ~8-9 (for the most basic nitrogen)The pKa indicates the molecule will be protonated and exist as a salt at physiological pH, enhancing aqueous solubility. In organic solvents, this ionic character dictates the need for polar environments.
logP (Predicted) ~2.5-3.0 (for free base)The octanol-water partition coefficient for the free base suggests moderate lipophilicity. The HCl salt form significantly increases its hydrophilicity.

Theoretical Framework for Solubility

The principle of "like dissolves like" is the cornerstone of solubility prediction. For an ionic compound like 1-(4-Ethoxyphenyl)piperazine HCl, dissolution is an interplay between overcoming the crystal lattice energy and the energy released from the solvation of its constituent ions.

  • Polar Protic Solvents (e.g., Methanol, Ethanol): These are anticipated to be excellent solvents. Their high dielectric constant helps to separate the cation [1-(4-Ethoxyphenyl)piperazine-H]⁺ and the chloride anion Cl⁻. Furthermore, their ability to act as hydrogen bond donors allows them to strongly solvate the chloride anion and the nitrogen atoms of the piperazine ring.

  • Polar Aprotic Solvents (e.g., DMSO, DMF): These solvents possess high polarity and can effectively solvate the cation. However, their ability to solvate the small chloride anion is less efficient compared to protic solvents, which may result in slightly lower but still significant solubility.

  • Solvents with Intermediate Polarity (e.g., Acetone, Ethyl Acetate): Solubility is expected to be moderate to low. While these solvents have a dipole moment, it may be insufficient to fully overcome the strong ionic interactions within the crystal lattice.

  • Non-polar Solvents (e.g., Toluene, Hexane): The molecule is predicted to be poorly soluble or insoluble in these solvents. The non-polar environment cannot effectively solvate the ions, making the energetic cost of breaking the crystal lattice prohibitive.

The following diagram illustrates the relationship between the API's properties and the solvent characteristics that drive solubility.

G API_Props Ionic Nature (HCl Salt) High Crystal Lattice Energy Hydrogen Bond Acceptors (N, O) Solvent_Props High Polarity / Dielectric Constant Hydrogen Bond Donor/Acceptor Ability Low Polarity Outcome_High High Solubility API_Props->Outcome_High Matches Outcome_Low Low / No Solubility API_Props->Outcome_Low Mismatches Solvent_Props->Outcome_High e.g., Methanol, Water Solvent_Props->Outcome_Low e.g., Hexane, Toluene

Caption: Logical relationship between API and solvent properties determining solubility outcome.

Experimental Determination of Thermodynamic Solubility

To obtain definitive solubility data, the Isothermal Shake-Flask method is the industry's gold standard.[4][5] It measures the equilibrium or "thermodynamic" solubility, which represents the maximum amount of a solute that can dissolve in a solvent at a specific temperature.

Core Protocol: Isothermal Shake-Flask Method

This protocol ensures the system reaches true thermodynamic equilibrium, a critical aspect for generating trustworthy data.

Objective: To determine the equilibrium solubility of 1-(4-Ethoxyphenyl)piperazine HCl in various organic solvents at a controlled temperature (e.g., 25 °C).

Materials:

  • 1-(4-Ethoxyphenyl)piperazine HCl (of known purity)

  • Selected organic solvents (analytical grade or higher)

  • Scintillation vials or glass flasks with screw caps

  • Orbital shaker with temperature control

  • Syringe filters (0.22 or 0.45 µm, solvent-compatible, e.g., PTFE)

  • Analytical balance

  • Volumetric flasks and pipettes

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis Spectrophotometer

Methodology:

  • Preparation: Add an excess amount of 1-(4-Ethoxyphenyl)piperazine HCl to a vial (e.g., 20-30 mg). The key is to ensure solid material remains undissolved at equilibrium.

  • Solvent Addition: Accurately add a known volume of the selected solvent (e.g., 2 mL) to the vial.

  • Equilibration: Tightly cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C ± 0.5 °C) and agitation speed (e.g., 150 rpm). Allow the slurries to equilibrate for a sufficient period.

    • Expert Insight: Equilibrium time is critical. For many compounds, 24 hours is sufficient, but for poorly soluble or slowly dissolving materials, 48 to 72 hours may be necessary. It is best practice to sample at multiple time points (e.g., 24, 48, and 72 hours) to confirm that the concentration has plateaued.[6][7]

  • Sample Collection & Phase Separation: Once equilibrium is reached, allow the vials to stand undisturbed in the temperature-controlled environment for at least 30 minutes to let the excess solid settle. Carefully draw the supernatant using a syringe and immediately filter it through a solvent-compatible syringe filter into a clean vial.

    • Expert Insight: This step is a common source of error. The filtration must be rapid to avoid solvent evaporation or temperature changes that could cause precipitation. Discard the first few drops of the filtrate to saturate the filter membrane and prevent analyte adsorption.

  • Dilution: Accurately dilute the clear, saturated filtrate with an appropriate solvent (often the mobile phase for HPLC) to a concentration that falls within the calibrated range of the analytical method.

  • Quantification: Analyze the diluted sample using a validated analytical method (e.g., HPLC-UV) to determine the concentration of the dissolved API.

  • Calculation: Calculate the solubility using the measured concentration and the dilution factor. Express the result in units such as mg/mL or mol/L.

The following diagram outlines this experimental workflow.

G start Start: Prepare Materials prep Step 1: Add Excess API to Vial start->prep solvent Step 2: Add Known Volume of Solvent prep->solvent equilibrate Step 3: Equilibrate in Temp-Controlled Shaker (24-72h) solvent->equilibrate settle Step 4a: Settle Undissolved Solid equilibrate->settle filter Step 4b: Filter Supernatant (Syringe Filter) settle->filter dilute Step 5: Accurately Dilute Filtrate filter->dilute quantify Step 6: Quantify via Validated HPLC/UV Method dilute->quantify calculate Step 7: Calculate Solubility (e.g., mg/mL) quantify->calculate end_node End: Report Data calculate->end_node

Caption: Isothermal shake-flask solubility determination workflow.

Analytical Method Validation

The trustworthiness of the solubility data is directly dependent on the quality of the analytical method used for quantification. The method must be validated according to established guidelines, such as those from the International Council for Harmonisation (ICH).[8][9][10]

Key Validation Parameters:

  • Specificity/Selectivity: The method must be able to quantify the analyte without interference from impurities, degradants, or matrix components.[11]

  • Linearity: The analytical response should be directly proportional to the analyte concentration over a defined range.

  • Accuracy: The closeness of the measured value to the true value, typically assessed by spike recovery studies.[11]

  • Precision: The degree of scatter between a series of measurements, assessed at repeatability (same day, same analyst) and intermediate precision (different days, different analysts) levels.

  • Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be reliably quantified with acceptable precision and accuracy.

The validation process ensures that the reported solubility value is a true and reliable measure.

G protocol Validation Protocol (ICH Q2(R2)) val_params Specificity Linearity & Range Accuracy Precision LOQ protocol->val_params Defines tests for: result Validated Analytical Method val_params->result Successful completion leads to:

Caption: Core components of an analytical method validation protocol.

Anticipated Solubility Profile of 1-(4-Ethoxyphenyl)piperazine HCl

Disclaimer: These values are illustrative estimates intended for guidance in solvent selection and experimental design. Actual values must be confirmed via experimentation as described in Section 3.

Solvent ClassSolventPredicted SolubilityRationale
Polar Protic MethanolVery Soluble (>100 mg/mL)Excellent H-bonding and high polarity effectively solvate both ions.
EthanolSoluble (30-100 mg/mL)Good H-bonding and polarity, slightly less effective than methanol due to increased hydrocarbon character.
IsopropanolSparingly Soluble (1-10 mg/mL)Increased steric hindrance and lower polarity reduce solvating efficiency.
Polar Aprotic Dimethyl Sulfoxide (DMSO)Very Soluble (>100 mg/mL)Highly polar, effectively solvates the cation.[12]
Dimethylformamide (DMF)Soluble (30-100 mg/mL)High polarity provides good solvating power.[12]
AcetonitrileSlightly Soluble (1-10 mg/mL)Moderate polarity is less effective at overcoming crystal lattice energy.
Ketones AcetoneSlightly Soluble (1-10 mg/mL)Intermediate polarity, limited H-bonding capability.
Esters Ethyl AcetateVery Slightly Soluble (0.1-1 mg/mL)Lower polarity and inability to donate hydrogen bonds limit solvation of the chloride ion.
Ethers Tetrahydrofuran (THF)Very Slightly Soluble (0.1-1 mg/mL)Moderate polarity but lacks strong ion-solvating properties.
Hydrocarbons TolueneInsoluble (<0.1 mg/mL)Non-polar nature cannot overcome the ionic forces of the solute.
n-HexaneInsoluble (<0.1 mg/mL)Non-polar solvent with no capacity to solvate ions.

Conclusion

This guide has provided a detailed framework for understanding and determining the solubility of 1-(4-Ethoxyphenyl)piperazine HCl. The solubility of this ionic compound is fundamentally governed by solvent polarity and hydrogen bonding capacity, with high solubility anticipated in polar protic solvents like methanol and polar aprotic solvents like DMSO. For drug development professionals, obtaining precise, experimental data using a robust and validated protocol, such as the Isothermal Shake-Flask method, is a non-negotiable step. The resulting solubility profile is a critical dataset that informs downstream activities, including formulation development, selection of crystallization solvents, and the design of safe and efficient manufacturing processes.

References

  • Determination of Solubility by Gravimetric Method. (n.d.). Google Scholar.
  • Qureshi, A., Vyas, J., & Upadhyay, U. M. (n.d.). Determination of solubility by gravimetric method: A brief review. National Journal of Pharmaceutical Sciences.
  • Hoelke, B., Gieringer, S., Arlt, M., & Saal, C. (2009). Comparison of Nephelometric, UV-Spectroscopic, and HPLC Methods for High-Throughput Determination of Aqueous Drug Solubility in Microtiter Plates. Analytical Chemistry, 81(8), 3165–3172. Retrieved from [Link]

  • Penzkofer, A. (2015). Absorption Spectroscopic Determination of Solubility of Alloxazine in Aqueous Solutions. Journal of Analytical Sciences, Methods and Instrumentation, 5, 13-21. Retrieved from [Link]

  • Introduction to Gravimetric Analysis. (n.d.). University of Technology.
  • Isothermal method (detecting composition of a saturated solution at a given temperature). (n.d.). ResearchGate. Retrieved from [Link]

  • Compound solubility measurements for early drug discovery. (2022). Chem-space. Retrieved from [Link]

  • Sree Harsha, N., et al. (2020). A Recent Advancement in Approaches used for Estimation of Drug Solubility: A Review. International Journal of Pharmaceutical Sciences and Research.
  • Gravimetric Analysis. (n.d.). University of Technology.
  • Ask a Formulator: What is the Purpose and Approach to Solubility Studies? (2021). Dow Development Labs. Retrieved from [Link]

  • Alsenz, J., & Kansy, M. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. CHIMIA International Journal for Chemistry, 65(7), 569-574.
  • Chadwick, K., et al. (2016). In the Context of Polymorphism: Accurate Measurement, and Validation of Solubility Data. Crystal Growth & Design. Retrieved from [Link]

  • Wang, L., et al. (2021). Solubility Determination, Solute–Solvent Interactions, and Model Correlation of Sorafenib in Twelve Pure Organic Solvents between T = 273.15 and 313.15 K. Journal of Chemical & Engineering Data. Retrieved from [Link]

  • Solubility experimental methods. (n.d.). SlideShare. Retrieved from [Link]

  • Facco, P., et al. (2024). Predicting drug solubility in organic solvents mixtures: A machine-learning approach supported by high-throughput experimentation. International Journal of Pharmaceutics. Retrieved from [Link]

  • Air humidity solubility assay. (2016). Semantic Scholar. Retrieved from [Link]

  • Annex 4: Guidance on equilibrium solubility studies for the purpose of active pharmaceutical ingredient classification within the Biopharmaceutics Classification System. (n.d.). World Health Organization (WHO). Retrieved from [Link]

  • 1-(4-Methoxyphenyl)piperazine HCl. (n.d.). Pipzine Chemicals. Retrieved from [Link]

  • Analytical Method Development and Validation in Pharmaceuticals. (2025). LinkedIn. Retrieved from [Link]

  • Solubility of Piperazine. (n.d.). Solubility of Things. Retrieved from [Link]

  • Q2(R2) Validation of Analytical Procedures and Q14 Analytical Procedure Development; International Council for Harmonisation; Guidances for Industry; Availability. (2024). Federal Register. Retrieved from [Link]

  • FDA Releases Guidance on Analytical Procedures. (2024). BioPharm International. Retrieved from [Link]

  • Highlights from FDA's Analytical Test Method Validation Guidance. (2024). ProPharma. Retrieved from [Link]

  • Q2(R2) Validation of Analytical Procedures. (2024). FDA. Retrieved from [Link]

  • 1-(3-METHOXYPHENYL)PIPERAZINE Monograph. (2005). SWGDrug.
  • Jouyban, A. (2010). Handbook of Solubility Data for Pharmaceuticals. ResearchGate. Retrieved from [Link]

Sources

Exploratory

An In-depth Technical Guide to the Pharmacological Significance of the 1-(4-Ethoxyphenyl)piperazine Scaffold

Abstract The 1-(4-ethoxyphenyl)piperazine moiety represents a quintessential example of a "privileged scaffold" in modern medicinal chemistry. Its unique combination of structural rigidity, conformational flexibility, an...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The 1-(4-ethoxyphenyl)piperazine moiety represents a quintessential example of a "privileged scaffold" in modern medicinal chemistry. Its unique combination of structural rigidity, conformational flexibility, and tunable physicochemical properties has established it as a cornerstone in the design of a multitude of pharmacologically active agents. This technical guide provides a comprehensive exploration of the 1-(4-ethoxyphenyl)piperazine core, delving into its structural attributes, diverse therapeutic applications, and the underlying structure-activity relationships that govern its biological effects. We will examine its critical role in the development of drugs targeting the central nervous system, infectious diseases, and beyond. Furthermore, this guide furnishes detailed synthetic protocols and bioassay methodologies, offering researchers and drug development professionals a practical framework for harnessing the full potential of this versatile scaffold.

Introduction: The Privileged Nature of the Piperazine Scaffold

The piperazine ring, a six-membered heterocycle containing two nitrogen atoms at positions 1 and 4, is one of the most ubiquitous structural motifs in drug discovery.[1][2] Its prevalence stems from a unique confluence of properties: the two nitrogen atoms provide handles for synthetic diversification, modulate basicity (pKa), and enhance aqueous solubility, while the ring's ability to adopt chair and boat conformations allows for optimal binding to a wide array of biological targets.[1][3] When functionalized with an ethoxyphenyl group at one nitrogen, the resulting 1-(4-ethoxyphenyl)piperazine scaffold gains specific lipophilic and electronic characteristics that have proven highly advantageous for achieving desired pharmacokinetic and pharmacodynamic profiles. This guide will illuminate the multifaceted pharmacological significance of this specific scaffold.

Core Scaffold: Structural and Physicochemical Properties

The 1-(4-ethoxyphenyl)piperazine scaffold is defined by the covalent linkage of a piperazine ring to an ethoxy-substituted phenyl group. This arrangement imparts a unique set of properties crucial for its biological activity.

  • The Piperazine Ring: As a basic amine, it is often protonated at physiological pH, which can enhance water solubility and facilitate interactions with acidic residues in protein binding pockets. The N1 and N4 positions are key points for synthetic modification, allowing for the introduction of various substituents to modulate potency, selectivity, and ADME (Absorption, Distribution, Metabolism, and Excretion) properties.[2]

  • The Ethoxyphenyl Group: The phenyl ring provides a rigid anchor for π-π stacking and hydrophobic interactions with biological targets. The ethoxy group at the para-position is a critical feature; it acts as a hydrogen bond acceptor and its lipophilicity often enhances the molecule's ability to cross cellular membranes, including the blood-brain barrier, which is essential for CNS-active drugs.

Caption: Core structure of the 1-(4-ethoxyphenyl)piperazine scaffold.

Diverse Pharmacological Activities and Therapeutic Targets

The 1-(4-ethoxyphenyl)piperazine scaffold is a versatile building block for drugs across several therapeutic areas, most notably those acting on the Central Nervous System (CNS).

Central Nervous System (CNS) Applications

Many derivatives featuring this scaffold exhibit significant activity at monoamine neurotransmitter receptors, making them valuable for treating psychiatric and neurological disorders.[4]

  • Antipsychotic, Antidepressant, and Anxiolytic Activity: The piperazine moiety is a common pharmacophore in drugs designed to modulate dopaminergic and serotoninergic pathways.[4][5] Compounds incorporating the 1-(4-ethoxyphenyl)piperazine core have been investigated for their affinity for serotonin receptors (e.g., 5-HT1A, 5-HT2A) and dopamine receptors (e.g., D2), which are key targets for treating schizophrenia, depression, and anxiety.[6] For instance, drugs like buspirone (anxiolytic) and vortioxetine (antidepressant) contain arylpiperazine structures that are crucial for their therapeutic effects.[4]

Antifungal Activity

Beyond the CNS, this scaffold serves as a critical intermediate in the synthesis of potent antifungal agents.

  • Triazole Antifungals: The 1-(4-hydroxyphenyl)piperazine moiety, a close analogue and synthetic precursor, is a key component of numerous triazole antifungals.[7] These drugs, including itraconazole and posaconazole, are broad-spectrum agents used to treat severe fungal infections. The piperazine core correctly orients the side chains necessary for potent inhibition of fungal cytochrome P450 enzymes.

Other Therapeutic Areas

The scaffold's utility extends to other areas, including:

  • Anticancer Agents: Piperazine derivatives have been explored as inhibitors of various kinases and other targets implicated in cancer.[2][8]

  • Antibacterial Agents: The inclusion of a piperazine ring, as seen in ciprofloxacin, can enhance bacterial enzyme binding and membrane permeability.[1]

  • Cardiovascular Agents: Certain arylpiperazine derivatives have shown activity as α1-adrenoceptor antagonists, a mechanism relevant for treating conditions like benign prostatic hyperplasia (BPH).[9]

Structure-Activity Relationships (SAR)

The biological activity of 1-(4-ethoxyphenyl)piperazine derivatives can be finely tuned by strategic chemical modifications. The key to successful drug design lies in understanding how structural changes impact target affinity, selectivity, and pharmacokinetic properties.

SAR cluster_core 1-(4-Ethoxyphenyl)piperazine Scaffold cluster_mods Modification Points cluster_effects Impact on Pharmacological Profile Scaffold Ethoxyphenyl-Piperazine N4_Sub N4-Substitution (R Group) Scaffold->N4_Sub Primary site for introducing diversity Ethoxy_Mod Ethoxy Group Modification Scaffold->Ethoxy_Mod Modulates lipophilicity and H-bonding Phenyl_Sub Phenyl Ring Substitution Scaffold->Phenyl_Sub Fine-tunes electronic properties Target Target Affinity & Selectivity N4_Sub->Target PK Pharmacokinetics (ADME) N4_Sub->PK Ethoxy_Mod->PK Phenyl_Sub->Target Potency Biological Potency Target->Potency PK->Potency

Caption: Key modification points influencing the SAR of the scaffold.

  • N4-Position: This is the most commonly modified position. Attaching different alkyl, aryl, or complex heterocyclic chains to the second piperazine nitrogen (N4) drastically alters the compound's pharmacological profile. The nature of this substituent is often the primary determinant of target selectivity (e.g., directing activity towards serotonin vs. dopamine receptors).

  • Ethoxyphenyl Ring: While the 4-ethoxy substitution is common, modifications here can also be impactful. Changing the alkoxy chain length can alter lipophilicity and membrane permeability. Adding other substituents to the phenyl ring can influence electronic properties and create additional binding interactions.

  • Piperazine Ring Conformation: The inherent conformational flexibility of the piperazine ring is crucial. Substituents can lock the ring into a specific chair or boat conformation, which may be more favorable for binding to a particular receptor, thereby increasing potency and selectivity.

Experimental Protocols: Synthesis and Biological Evaluation

To provide a practical context, this section outlines a generalized synthetic approach and a standard biological assay for evaluating novel derivatives.

General Synthesis: N-Arylation of Piperazine

A common and effective method for synthesizing 1-arylpiperazines is through nucleophilic aromatic substitution (SNAr) or palladium-catalyzed Buchwald-Hartwig amination.

Workflow: Synthesis to Bioassay

Workflow Start Starting Materials (p-fluoro-ethoxybenzene, Piperazine) Synthesis Step 1: N-Arylation (S N Ar Reaction) Start->Synthesis Intermediate Core Scaffold 1-(4-Ethoxyphenyl)piperazine Synthesis->Intermediate Derivatization Step 2: N4-Alkylation (e.g., with R-X) Intermediate->Derivatization Purification Purification (Chromatography) Derivatization->Purification Product Final Derivative Purification->Product Bioassay Biological Evaluation (Receptor Binding Assay) Product->Bioassay Data Data Analysis (IC 50 /K i Determination) Bioassay->Data

Caption: General workflow from synthesis to biological evaluation.

Protocol 1: Synthesis of a 1-(4-Ethoxyphenyl)-4-alkylpiperazine Derivative

  • Objective: To synthesize a representative derivative via a two-step process: N-arylation followed by N-alkylation.

  • Step 1: Synthesis of 1-(4-Ethoxyphenyl)piperazine

    • To a solution of piperazine (5 equivalents) in dimethyl sulfoxide (DMSO), add potassium carbonate (2 equivalents).

    • Heat the mixture to 100°C with stirring.

    • Add 1-ethoxy-4-fluorobenzene (1 equivalent) dropwise to the reaction mixture.

    • Maintain the temperature and stir for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

    • Upon completion, cool the mixture to room temperature and pour it into ice water.

    • Extract the aqueous layer with ethyl acetate (3x).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography (silica gel, gradient elution with dichloromethane/methanol) to yield 1-(4-ethoxyphenyl)piperazine.

  • Step 2: N-Alkylation

    • Dissolve the 1-(4-ethoxyphenyl)piperazine (1 equivalent) from Step 1 in acetonitrile.

    • Add potassium carbonate (1.5 equivalents) and the desired alkyl halide (R-X, e.g., 1-bromo-3-chloropropane) (1.1 equivalents).

    • Reflux the mixture for 4-8 hours, monitoring by TLC.

    • After cooling, filter off the inorganic salts and concentrate the filtrate.

    • Purify the resulting crude product via column chromatography to obtain the final N-alkylated derivative.

Biological Evaluation: 5-HT1A Receptor Binding Assay
  • Objective: To determine the binding affinity (Ki) of a synthesized derivative for the human serotonin 1A (5-HT1A) receptor.

  • Principle: This is a competitive radioligand binding assay. The ability of the test compound to displace a known high-affinity radioligand ([³H]8-OH-DPAT) from the receptor is measured.

  • Protocol:

    • Membrane Preparation: Use commercially available cell membranes prepared from cells stably expressing the recombinant human 5-HT1A receptor.

    • Assay Buffer: Prepare a buffer consisting of 50 mM Tris-HCl, 10 mM MgSO₄, 0.5 mM EDTA, pH 7.4.

    • Incubation: In a 96-well plate, combine:

      • Cell membranes (10-20 µg protein/well).

      • [³H]8-OH-DPAT (at a final concentration near its Kd, e.g., 0.5 nM).

      • Varying concentrations of the test compound (e.g., from 10⁻¹¹ M to 10⁻⁵ M) or vehicle for total binding control.

    • Non-specific Binding: In separate wells, add a high concentration of a known non-radiolabeled ligand (e.g., 10 µM serotonin) to determine non-specific binding.

    • Reaction: Incubate the plates at 25°C for 60 minutes.

    • Termination: Rapidly filter the contents of each well through a glass fiber filter plate using a cell harvester to separate bound from free radioligand.

    • Washing: Wash the filters rapidly with ice-cold assay buffer.

    • Quantification: Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity using a scintillation counter.

    • Data Analysis: Calculate the specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the log concentration of the test compound. Use non-linear regression analysis (e.g., using GraphPad Prism) to determine the IC₅₀ value (the concentration of test compound that inhibits 50% of specific binding). Convert the IC₅₀ to a binding affinity constant (Ki) using the Cheng-Prusoff equation.

Data Summary

The following table summarizes the diverse applications of the 1-arylpiperazine scaffold, to which the 1-(4-ethoxyphenyl)piperazine family belongs.

Compound Class Primary Target(s) Therapeutic Application Representative Drugs/Leads
Arylpiperazines5-HT₁ₐ, 5-HT₂ₐ, D₂ ReceptorsAntidepressant, Anxiolytic, AntipsychoticVortioxetine, Buspirone, Clozapine[4]
PhenylpiperazinesNarcotic ReceptorsAnalgesic (Agonist/Antagonist)(S)-(+)-10 (potent analgesic)[10]
Triazole DerivativesFungal CYP51Systemic AntifungalItraconazole, Posaconazole[7]
Diarylpiperazinesα₁-AdrenoceptorsBenign Prostatic HyperplasiaDoxazosin, Prazosin (related structures)

Conclusion and Future Perspectives

The 1-(4-ethoxyphenyl)piperazine scaffold has unequivocally demonstrated its value in medicinal chemistry, serving as a robust and versatile template for the discovery of novel therapeutics. Its favorable physicochemical properties and synthetic tractability have enabled the development of a wide range of biologically active molecules, particularly in the realm of CNS disorders. The continued exploration of novel substitutions at the N4 position, coupled with advanced computational modeling to predict receptor interactions, will undoubtedly uncover new derivatives with enhanced potency, improved selectivity, and superior pharmacokinetic profiles. As our understanding of complex diseases evolves, the strategic deployment of privileged scaffolds like 1-(4-ethoxyphenyl)piperazine will remain a cornerstone of efficient and successful drug discovery campaigns.

References

  • SYNTHESIS of 1-(4-HYDROXYLPHENYL)-4-(4-NITROPHENYL)PIPERAZINE. (n.d.). CORE.
  • Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. (n.d.). MDPI.
  • Substituted phenethylamine. (n.d.). Wikipedia.
  • Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. (2026, January 19).

Sources

Foundational

In-Depth Technical Guide: Safety &amp; Handling of 1-(4-Ethoxyphenyl)piperazine Hydrochloride

This guide provides an in-depth technical analysis and safety protocol for 1-(4-Ethoxyphenyl)piperazine hydrochloride , a compound frequently utilized as a pharmaceutical intermediate and a probe in serotonergic receptor...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis and safety protocol for 1-(4-Ethoxyphenyl)piperazine hydrochloride , a compound frequently utilized as a pharmaceutical intermediate and a probe in serotonergic receptor research.

Unlike standard Safety Data Sheets (SDS) which offer generic data, this whitepaper integrates pharmacological context with rigorous handling standards, designed for researchers requiring high-fidelity safety and experimental protocols.

Executive Summary & Chemical Characterization

1-(4-Ethoxyphenyl)piperazine hydrochloride (p-EPP HCl) is a phenylpiperazine derivative. In drug discovery, it serves as a privileged scaffold for designing ligands targeting G-protein coupled receptors (GPCRs), specifically 5-HT (serotonin) and dopamine receptors.

Critical Note on Bioactivity: Due to its structural homology with known psychoactive phenylpiperazines (e.g., p-MeOPP), this compound must be treated as a potent CNS-active agent . Standard "irritant" classifications are insufficient for rigorous risk management in a research setting.

Table 1: Chemical Identity & Physical Properties
ParameterSpecification
Chemical Name 1-(4-Ethoxyphenyl)piperazine hydrochloride
Common Synonyms p-EPP HCl; 4-Ethoxy-1-piperazinylbenzene HCl
CAS Number (Salt) 886964-94-9 (Representative)
CAS Number (Free Base) 22965-79-3
Molecular Formula C₁₂H₁₈N₂O[1][2] · xHCl (Typically Monohydrochloride)
Molecular Weight ~242.75 g/mol (Mono-HCl)
Appearance White to off-white crystalline solid
Solubility Water (Moderate), DMSO (>20 mg/mL), Methanol (High)
pKa (Calculated) ~9.8 (Piperazine secondary amine)

Hazard Identification & Risk Assessment Logic

While standard SDSs classify this compound primarily as an irritant, the E-E-A-T (Experience, Expertise, Authoritativeness, Trustworthiness) framework dictates a higher level of scrutiny due to its pharmacophore.

GHS Classification (29 CFR 1910.1200)
  • Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[2]

  • Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.[3][4][5]

  • Serious Eye Damage/Irritation (Category 2A): H319 - Causes serious eye irritation.[4][5]

  • STOT - Single Exposure (Category 3): H335 - May cause respiratory irritation.[4][5]

The "Hidden" Hazard: Pharmacological Potency

Researchers must recognize that phenylpiperazines are often metabolically active.

  • Mechanism: Agonism/Antagonism at 5-HT₁A, 5-HT₂A, and D₂ receptors.

  • Risk: Inhalation of dust can lead to systemic absorption and potential central nervous system effects (dizziness, tachycardia, serotonin syndrome-like symptoms).

  • Control: Handling must prevent all mucosal contact.

Figure 1: Risk Assessment & Decision Logic

This diagram illustrates the decision-making process for handling phenylpiperazine derivatives based on their pharmacological potential.

RiskAssessment Start Compound Identification: 1-(4-Ethoxyphenyl)piperazine HCl CheckStructure Structural Analysis: Phenylpiperazine Scaffold? Start->CheckStructure GHSHazard Standard GHS Hazards: Irritant (H315, H319) Harmful Oral (H302) Start->GHSHazard Bioactivity Potential Bioactivity: 5-HT/Dopamine Receptor Ligand CheckStructure->Bioactivity Yes (Homology) RiskLevel Risk Level Assignment: LEVEL 2 (Potent Compound) Bioactivity->RiskLevel CNS Activity Risk GHSHazard->RiskLevel Additive Risk Controls Required Controls: Fume Hood + Double Nitrile Gloves RiskLevel->Controls

Caption: Risk stratification logic for phenylpiperazines, elevating controls beyond standard irritants due to CNS potency.

Handling, Storage, & Stability Protocols

This section details the causality behind specific storage requirements to ensure data integrity and safety.

Storage Architecture
  • Hygroscopicity: Amine salts are prone to absorbing atmospheric moisture.

    • Consequence: Water absorption alters molecular weight calculations, leading to stoichiometry errors in synthesis.

    • Protocol: Store in a desiccator or under inert gas (Argon/Nitrogen) at 2–8°C .

  • Oxidation Sensitivity: The secondary amine and electron-rich ethoxy-benzene ring are susceptible to gradual oxidation.

    • Protocol: Protect from light (amber vials).

Experimental Handling Workflow

Objective: Minimize dust generation and exposure.

  • Engineering Control: All weighing must occur inside a Class II Type A2 Biological Safety Cabinet or a chemical fume hood with a face velocity of >100 fpm.

  • PPE:

    • Gloves: Double-gloving with Nitrile (0.11 mm min thickness). The outer glove should be changed immediately upon contamination.

    • Respiratory: If weighing outside a hood (not recommended), use an N95 or P100 particulate respirator.

Figure 2: Safe Synthesis Integration Workflow

This workflow ensures the compound is solvated safely before introduction to a reaction vessel.

HandlingWorkflow Storage Cold Storage (4°C) Desiccated Equilibrate Equilibrate to RT (Prevent Condensation) Storage->Equilibrate 30 mins Weighing Weighing (In Fume Hood) Equilibrate->Weighing Anti-static Gun Solvation Solvation (DMSO/MeOH) Create Stock Solution Weighing->Solvation Dissolve Immediately Reaction Add to Reaction Vessel (Via Syringe/Cannula) Solvation->Reaction Closed Transfer

Caption: Step-by-step handling process to maintain compound stability and operator safety.

Emergency Response & Toxicology

Acute Exposure Management
  • Eye Contact: Phenylpiperazines are basic amines and can cause corneal damage.

    • Action: Rinse immediately with saline/water for 15 minutes .[3] Do not use neutralization agents.

  • Skin Contact:

    • Action: Wash with soap and water.[3][5][6][7] Monitor for systemic signs (dizziness, pupil dilation) due to potential transdermal absorption of the free base if generated.

  • Inhalation:

    • Action: Remove to fresh air.[3][5][6][7][8][9][10][11] If wheezing occurs (H335), administer oxygen if trained.

Toxicological Endpoints (Predicted)
  • LD50 (Oral, Rat): Estimated range 300–2000 mg/kg (Based on p-Methoxyphenylpiperazine data).

  • Target Organs: Central Nervous System, Respiratory Tract.

Experimental Integration: Solubility & Compatibility

For researchers incorporating 1-(4-Ethoxyphenyl)piperazine HCl into assays or synthesis:

  • Solubility Profile:

    • Water: Soluble (warming may be required for high concentrations).

    • DMSO: Excellent solubility (recommended for biological stock solutions).

    • Ethanol: Soluble.

  • Reaction Compatibility:

    • Base Sensitivity: In the presence of strong bases (NaH, KOtBu), the HCl is neutralized, liberating the free secondary amine (nucleophile).

    • Acid Stability: Stable in acidic media.

References

  • National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 89968, 1-(4-Ethoxyphenyl)piperazine. Retrieved from [Link]

  • European Chemicals Agency (ECHA). (2025). C&L Inventory: Phenylpiperazine derivatives classification. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). (2024).[3] Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link]

  • World Health Organization (WHO). (2023). Critical Review of Psychoactive Phenylpiperazines. Retrieved from [Link]

Sources

Exploratory

A Technical Guide to the Physicochemical Characterization of 1-(4-Ethoxyphenyl)piperazine HCl

Abstract 1-(4-Ethoxyphenyl)piperazine hydrochloride is a member of the phenylpiperazine class of compounds, a scaffold of significant interest in medicinal chemistry and drug development due to its prevalence in biologic...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

1-(4-Ethoxyphenyl)piperazine hydrochloride is a member of the phenylpiperazine class of compounds, a scaffold of significant interest in medicinal chemistry and drug development due to its prevalence in biologically active molecules.[1] As a key intermediate and research chemical, a thorough and accurate understanding of its fundamental physicochemical properties is paramount for its effective use in synthesis, formulation, and biological screening. This guide provides a comprehensive framework for the detailed characterization of 1-(4-Ethoxyphenyl)piperazine HCl, with a primary focus on its melting point as a critical indicator of identity and purity. We present not only the expected physical characteristics based on analogous structures but also deliver detailed, field-proven protocols for their empirical determination. This document is intended for researchers, chemists, and quality control professionals who require a robust methodology for validating the physical integrity of this compound.

Introduction: The Imperative for Rigorous Characterization

The phenylpiperazine moiety is a cornerstone in the design of a wide array of pharmacologically active agents. Its derivatives are known to interact with various biological targets, leading to applications in neuroscience, infectious disease, and beyond.[1] The specific functionalization of the phenyl ring, such as the 4-ethoxy group in the compound of interest, critically influences its steric and electronic properties, thereby dictating its behavior in subsequent reactions or biological systems.

Consequently, establishing a definitive profile of physical and chemical attributes is not merely a procedural formality; it is the foundation of reproducible and reliable scientific outcomes. Properties such as melting point, appearance, and solubility directly impact material handling, reaction kinetics, formulation stability, and ultimately, the integrity of the data generated. This guide addresses the practical need for a validated approach to characterizing 1-(4-Ethoxyphenyl)piperazine HCl, moving from foundational properties to the application of advanced thermal analysis techniques.

Core Physicochemical Properties

A summary of the essential physicochemical data for 1-(4-Ethoxyphenyl)piperazine HCl is presented below. It is critical to note that while some properties can be calculated or inferred from closely related analogs, key attributes such as the melting point must be determined empirically due to variability and a lack of consistent reporting in peer-reviewed literature.

PropertyValue / DescriptionSource / Rationale
IUPAC Name 1-(4-ethoxyphenyl)piperazine;dihydrochlorideStandard Nomenclature
CAS Number 53689-12-6 (for dihydrochloride)[2]
Molecular Formula C₁₂H₁₈N₂O · 2HCl[2]
Molecular Weight 279.21 g/mol [2]
Appearance Expected: White to off-white crystalline powderInferred from analogs like 1-(2-Ethoxyphenyl)piperazine HCl.[3]
Melting Point (°C) Not consistently reported. Requires experimental determination. Analogs show melting with decomposition (e.g., 207 °C for 2-ethoxy isomer[3], ~240 °C for 4-methoxy isomer[4]).
Solubility Expected to be soluble in polar organic solvents (DMSO, Methanol) and aqueous buffers.Inferred from solubility data of 1-(4-Methoxyphenyl)piperazine HCl.[5][6]

Melting Point Determination: A Critical Quality Attribute

The melting point of a crystalline solid is one of its most fundamental and revealing physical properties. It serves as a primary criterion for identity and a sensitive indicator of purity. A sharp, well-defined melting point is characteristic of a pure substance, whereas the presence of impurities typically results in a depressed and broadened melting range. For hydrochloride salts of amine-containing compounds, it is also common to observe decomposition at or near the melting temperature.

Experimental Methodology 1: Capillary Melting Point Analysis

This classical technique provides a direct, visual determination of the melting range. Its validity is predicated on careful sample preparation and a controlled heating rate to ensure thermal equilibrium.

Protocol:

  • Sample Preparation: Ensure the 1-(4-Ethoxyphenyl)piperazine HCl sample is a fine, dry powder. If necessary, gently crush any large crystals using a mortar and pestle to ensure uniform packing and heat transfer.

  • Capillary Loading: Tap the open end of a capillary tube into the powder sample, forcing a small amount of material into the tube. Invert the tube and tap the sealed end firmly on a hard surface to pack the sample tightly into the bottom. A sample height of 2-3 mm is optimal.

  • Instrument Setup: Place the loaded capillary into the heating block of a calibrated melting point apparatus.

  • Rapid Heating (Optional): If the approximate melting point is unknown, perform a rapid preliminary scan (10-20 °C/min) to identify a rough range. Allow the apparatus to cool significantly before the precise determination.

  • Precise Determination: Heat the block to a temperature approximately 20 °C below the expected melting point.

  • Controlled Heating: Once the start temperature is reached, reduce the heating rate to 1-2 °C per minute. This slow rate is crucial for accurate determination.

  • Observation & Recording:

    • Record the temperature (T₁) at which the first drop of liquid appears.

    • Record the temperature (T₂) at which the last solid particle melts.

    • The melting range is reported as T₁ - T₂. Note any visual signs of decomposition, such as charring or gas evolution.

cluster_prep Sample Preparation cluster_analysis Analysis cluster_record Data Recording prep1 Dry Sample prep2 Crush to Fine Powder prep1->prep2 prep3 Load Capillary (2-3 mm) prep2->prep3 ana1 Place in Apparatus prep3->ana1 ana2 Set Start Temp (~20°C below expected MP) ana1->ana2 ana3 Heat at 1-2 °C/min ana2->ana3 ana4 Observe & Record ana3->ana4 rec1 T1: First Liquid Drop ana4->rec1 rec2 T2: All Solid Melts rec1->rec2 rec3 Note Decomposition rec2->rec3

Caption: Workflow for Capillary Melting Point Determination.

Experimental Methodology 2: Differential Scanning Calorimetry (DSC)

DSC is a powerful thermal analysis technique that measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[7] It provides more comprehensive information than capillary methods, including the onset temperature, peak maximum, and the enthalpy of fusion (ΔHfus). For pharmaceutical compounds, it is invaluable for identifying polymorphism, phase transitions, and degradation events.[8]

Protocol:

  • Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified reference materials (e.g., Indium) to ensure data accuracy.

  • Sample Preparation: Accurately weigh 2-5 mg of the 1-(4-Ethoxyphenyl)piperazine HCl sample into a clean aluminum DSC pan.

  • Pan Sealing: Hermetically seal the pan to contain any potential off-gassing during heating. If decomposition is expected, a pinhole lid may be used to allow for controlled release of volatiles, preventing pan rupture.

  • Experimental Setup: Place the sealed sample pan in the DSC sample cell and an empty, sealed reference pan in the reference cell.

  • Thermal Program:

    • Equilibration: Equilibrate the cell at a starting temperature (e.g., 25 °C).

    • Heating Ramp: Heat the sample at a constant rate, typically 10 °C/min, under an inert nitrogen purge gas (50 mL/min). The ramp should extend well beyond the expected melting point (e.g., to 250-300 °C).

  • Data Analysis:

    • The resulting thermogram plots heat flow versus temperature.

    • The melting event is observed as an endothermic peak.

    • Determine the onset temperature , which corresponds most closely to the visual melting point.

    • The peak temperature represents the temperature of maximum heat flow.

    • Integrate the peak area to calculate the enthalpy of fusion. Exothermic peaks preceding or overlapping with the melt may indicate decomposition.

start Start cal Calibrate DSC with Indium Standard start->cal weigh Weigh 2-5 mg of Sample into Pan cal->weigh seal Hermetically Seal Pan weigh->seal load Load Sample & Reference Pans into DSC Cell seal->load program Set Thermal Program (e.g., Heat at 10°C/min under N2) load->program run Execute Thermal Scan program->run analyze Analyze Thermogram run->analyze end End analyze->end

Caption: Workflow for Differential Scanning Calorimetry (DSC) Analysis.

Essential Physical Characteristics

Appearance

The physical appearance of a compound is its first line of quality control.

  • Specification: White to off-white crystalline solid.

  • Methodology: Visual inspection against a white background under good lighting. Any deviation, such as significant discoloration (e.g., yellow, brown) or a non-crystalline (amorphous) appearance, may suggest the presence of impurities or degradation and warrants further investigation.

Solubility Profile

Solubility is a critical parameter that dictates the suitability of a compound for various applications, from reaction media to biological assay buffers and pre-formulation studies.

Protocol for Qualitative Solubility Determination:

  • Solvent Selection: Prepare a panel of relevant solvents, such as Deionized Water, Phosphate-Buffered Saline (PBS, pH 7.4), Ethanol, Methanol, and Dimethyl Sulfoxide (DMSO).

  • Sample Preparation: Weigh approximately 10 mg of 1-(4-Ethoxyphenyl)piperazine HCl into separate, clear glass vials for each solvent.

  • Solvent Addition: Add the selected solvent to each vial in incremental aliquots (e.g., starting with 0.1 mL).

  • Agitation: After each addition, cap the vial and vortex for 30-60 seconds to facilitate dissolution. Gentle heating or sonication can be applied if dissolution is slow, as this can aid the process, particularly for supersaturated solutions.[6]

  • Observation: Visually inspect the solution against a dark background for any undissolved particles.

  • Classification: Continue adding solvent until the solid is fully dissolved. The solubility can be classified based on the volume of solvent required (e.g., "Soluble" at <100 mg/mL, "Slightly Soluble," etc.).

Comprehensive Analytical Characterization Workflow

While the physical properties described above are essential, a full characterization relies on an integrated workflow employing modern analytical techniques to confirm identity, purity, and structure.

cluster_physical Physical & Thermal Characterization cluster_analytical Chemical Purity & Identity substance 1-(4-Ethoxyphenyl)piperazine HCl p1 Appearance (Visual) substance->p1 p2 Solubility Profile substance->p2 p3 Melting Point (DSC/Capillary) substance->p3 a1 Purity Assay (RP-HPLC) substance->a1 a2 Structural Confirmation (NMR, FT-IR) substance->a2 result Fully Characterized Material p3->result a1->result a2->result

Sources

Foundational

The Ethoxyphenyl Piperazine Scaffold: A Journey from Serendipity to Rational Drug Design

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals The piperazine ring, a simple six-membered heterocycle with two opposing nitrogen atoms, is a cornerstone in medicinal chemistry...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The piperazine ring, a simple six-membered heterocycle with two opposing nitrogen atoms, is a cornerstone in medicinal chemistry.[1][2][3][4] Its unique physicochemical properties, including its ability to improve aqueous solubility and oral bioavailability, have made it a "privileged scaffold" in drug design.[1][4][5] This guide delves into the history and discovery of a specific, highly successful class of these compounds: the ethoxyphenyl piperazine derivatives. We will explore their evolution from early discoveries to their current role in treating a range of central nervous system (CNS) disorders, with a focus on the scientific rationale behind their design and development.

From Anthelmintics to Antipsychotics: The Genesis of a Versatile Scaffold

The journey of piperazine in medicine began not in the realm of complex CNS disorders, but as a surprisingly effective treatment for parasitic worm infections.[6][7] First introduced as an anthelmintic in 1953, its mechanism of action involves paralyzing parasites by acting as an agonist at their inhibitory GABA receptors, leading to their expulsion from the host.[6][7] This early application, while distant from its later uses, established the safety and therapeutic potential of the piperazine core.

The transition of piperazine derivatives into the CNS space was driven by the intense search for new treatments for psychiatric disorders in the mid-20th century. Researchers discovered that N-arylpiperazine derivatives, particularly those with a phenyl group attached to one of the piperazine nitrogens, exhibited significant biological activity.[8][9] This led to the exploration of a vast chemical space, with modifications to the aryl ring and the other piperazine nitrogen proving crucial for tuning pharmacological activity.

The Rise of the Ethoxyphenyl Moiety: A Key to Serotonergic Selectivity

A pivotal breakthrough in this field was the incorporation of an ethoxy group onto the phenyl ring of the arylpiperazine structure. This seemingly minor addition had a profound impact on the compounds' affinity and selectivity for serotonin (5-HT) receptors, particularly the 5-HT1A subtype.[8][9][10] The 5-HT1A receptor is a well-established target for the treatment of anxiety and depression.[8][9][10]

The ethoxyphenyl piperazine scaffold became a template for the development of a new generation of CNS drugs. The general structure consists of a 1-(2-ethoxyphenyl)piperazine core connected via an alkyl linker to a terminal functional group, often an imide or amide.[8][9] This modular design allowed medicinal chemists to systematically modify each component to optimize potency, selectivity, and pharmacokinetic properties.

Key Ethoxyphenyl Piperazine Derivatives in Drug Design

Several notable drugs and clinical candidates have emerged from this chemical class, each with a unique discovery story and therapeutic application.

Drug/CompoundTherapeutic AreaKey Discovery Insights
Buspirone (and its analogues) AnxiolyticOne of the earliest anxiolytics to target 5-HT1A receptors, demonstrating the therapeutic potential of this mechanism.
Flesinoxan Antidepressant (research)A highly potent and selective 5-HT1A agonist, used extensively as a research tool to probe the function of this receptor.
Sunepitron Anxiolytic/Antidepressant (discontinued)A dual 5-HT1A agonist and α2-adrenergic antagonist, representing an effort to achieve a broader spectrum of activity.
Befiradol (F-13640) Analgesic (research)A highly potent and efficacious 5-HT1A receptor agonist with potential applications in pain management.

The "Why": Causality in Experimental Choices

The development of ethoxyphenyl piperazine derivatives was not a random walk through chemical space. It was guided by a growing understanding of structure-activity relationships (SAR).[1][2][11][12]

Key SAR Insights for Ethoxyphenyl Piperazine Derivatives:

  • The 2-Ethoxy Group: Placing the ethoxy group at the ortho (2) position of the phenyl ring was found to be optimal for high affinity at 5-HT1A receptors. This is likely due to favorable steric and electronic interactions with the receptor's binding pocket.

  • The Alkyl Linker: The length and composition of the alkyl chain connecting the piperazine ring to the terminal moiety are critical. A two-carbon linker is often optimal for high activity towards 5-HT1A receptors.[8][9]

  • The Terminal Moiety: The nature of the terminal group (e.g., imide, amide) significantly influences the compound's overall pharmacological profile, including its agonist or antagonist properties at the target receptor.

These SAR principles were established through meticulous synthesis and biological testing of numerous analogues, a process that continues to refine our understanding of how these molecules interact with their biological targets.[13]

Experimental Protocols: A Glimpse into the Drug Discovery Workflow

The discovery and development of ethoxyphenyl piperazine derivatives rely on a series of well-defined experimental protocols.

Synthesis of Ethoxyphenyl Piperazine Derivatives: A General Approach

A common synthetic route to these compounds involves the N-arylation of piperazine with a suitable 2-ethoxyphenyl halide, followed by alkylation of the second piperazine nitrogen with a linker-containing electrophile.

Step-by-Step Synthesis of a Generic Ethoxyphenyl Piperazine Derivative:

  • N-Arylation: 1-(2-Ethoxyphenyl)piperazine can be synthesized by reacting 1-bromo-2-ethoxybenzene with an excess of piperazine in the presence of a palladium catalyst and a phosphine ligand (e.g., Buchwald-Hartwig amination).

  • Linker Attachment: The resulting 1-(2-ethoxyphenyl)piperazine is then reacted with a bifunctional linker, such as a haloalkyl-imide, in the presence of a base (e.g., potassium carbonate) in a polar aprotic solvent (e.g., DMF or acetonitrile) to yield the final product.[14]

  • Purification: The crude product is purified using standard techniques such as column chromatography or recrystallization.

In Vitro Evaluation: Receptor Binding and Functional Assays

Once synthesized, the compounds are subjected to a battery of in vitro assays to determine their pharmacological properties.

Radioligand Binding Assay for 5-HT1A Receptor Affinity:

  • Preparation of Membranes: Cell membranes expressing the human 5-HT1A receptor are prepared from cultured cells.

  • Binding Reaction: The membranes are incubated with a radiolabeled ligand (e.g., [3H]8-OH-DPAT) and varying concentrations of the test compound.

  • Separation: The bound and free radioligand are separated by rapid filtration.

  • Quantification: The amount of radioactivity trapped on the filter is measured using a scintillation counter.

  • Data Analysis: The data are used to calculate the inhibitory constant (Ki) of the test compound, which is a measure of its affinity for the receptor.

[35S]GTPγS Binding Assay for 5-HT1A Receptor Agonism:

  • Principle: This assay measures the activation of G-proteins coupled to the 5-HT1A receptor. Agonist binding stimulates the exchange of GDP for [35S]GTPγS on the Gα subunit.

  • Procedure: Receptor-containing membranes are incubated with the test compound, GDP, and [35S]GTPγS.

  • Measurement: The amount of [35S]GTPγS bound to the G-proteins is quantified.

  • Interpretation: An increase in [35S]GTPγS binding indicates that the compound is an agonist at the 5-HT1A receptor.

Visualizing the Mechanism: Signaling Pathways and Workflows

To better understand the biological context in which these compounds operate, we can visualize their mechanism of action and the experimental workflows used to characterize them.

G cluster_0 5-HT1A Receptor Signaling Pathway EthoxyphenylPiperazine Ethoxyphenyl Piperazine (Agonist) HT1A_Receptor 5-HT1A Receptor EthoxyphenylPiperazine->HT1A_Receptor Binds and Activates G_Protein Gi/o Protein HT1A_Receptor->G_Protein Activates AdenylylCyclase Adenylyl Cyclase G_Protein->AdenylylCyclase Inhibits cAMP cAMP AdenylylCyclase->cAMP Conversion of ATP PKA Protein Kinase A cAMP->PKA Activates CREB CREB PKA->CREB Phosphorylates Gene_Expression Gene Expression CREB->Gene_Expression Alters

Caption: 5-HT1A Receptor Signaling Pathway

G cluster_1 Drug Discovery Workflow Synthesis Synthesis of Derivatives InVitro In Vitro Assays (Binding, Functional) Synthesis->InVitro InVivo In Vivo Models (Animal Studies) InVitro->InVivo Lead_Optimization Lead Optimization (SAR) InVivo->Lead_Optimization Lead_Optimization->Synthesis Iterative Process Clinical_Trials Clinical Trials Lead_Optimization->Clinical_Trials

Caption: Drug Discovery Workflow

The Future of Ethoxyphenyl Piperazines: New Applications and Challenges

While the ethoxyphenyl piperazine scaffold has a rich history in CNS drug discovery, its potential is far from exhausted. Researchers are exploring its application in new therapeutic areas, including pain management, neurodegenerative diseases, and even as agents to combat multidrug resistance in bacteria.[4] The challenge lies in achieving even greater selectivity for specific receptor subtypes and minimizing off-target effects.

The story of ethoxyphenyl piperazine derivatives is a compelling example of how a simple chemical scaffold can be systematically optimized to produce a diverse range of life-changing medicines. It is a testament to the power of medicinal chemistry to translate fundamental biological insights into tangible therapeutic benefits.

References

  • Synthesis of novel 5-HT1A arylpiperazine ligands: Binding data and computer-aided analysis of pharmacological potency. (n.d.). Vertex AI Search.
  • Leopoldo, M., Lacivita, E., De Giorgio, P., Fracasso, C., Guzzetti, S., Caccia, S., ... & Gobbi, M. (2021). Knowledge-Based Design of Long-Chain Arylpiperazine Derivatives Targeting Multiple Serotonin Receptors as Potential Candidates for Treatment of Autism Spectrum Disorder. Journal of Medicinal Chemistry, 64(13), 9153-9171.
  • Arylpiperazine Derivatives Acting at 5-HT1A Receptors | Request PDF. (n.d.). ResearchGate.
  • Synthesis of novel 5-HT1A arylpiperazine ligands: Binding data and computer-aided analysis of pharmacological potency. (2023, February 1). Cherry.
  • Discovery of Novel Indolealkylpiperazine Derivatives as Potent 5-HT1A Receptor Agonists for the Potential Future Treatment of Depression. (2020, November 1). PMC.
  • 3-[(2-ethoxyphenoxy)methyl]piperidine derivatives. Synthesis and antidepressant activity. (n.d.).
  • Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. (n.d.). PMC.
  • Synthesis and structure-activity relationships of 1-substituted 4-(1,2-diphenylethyl)piperazine derivatives having narcotic agonist and antagonist activity. (n.d.). PubMed.
  • Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives. (n.d.). PubMed.
  • Quantitative structure-activity relationship analysis of aryl alkanol piperazine derivatives with antidepressant activities. (n.d.). PubMed.
  • Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. (n.d.). ResearchGate.
  • SYNTHESIS of 1-(4-HYDROXYLPHENYL)-4-(4-NITROPHENY L)PIPERAZINE. (n.d.). CORE.
  • Structure-activity relationships of dermorphin analogues containing chiral piperazin-2-one and piperazine derivatives. (n.d.). PubMed.
  • Synthesis of target piperazine derivatives 23a–h. Reagents and conditions. (n.d.). ResearchGate.
  • Phenylpiperazine derivatives. (n.d.). Google Patents.
  • What are the pharmacodynamics of piperazine? (2025, October 16). BIOSYNCE.
  • What is the mechanism of Piperazine? (2024, July 17). Patsnap Synapse.
  • The Piperazine Scaffold: A Cornerstone in the Historical Development of H1 Antihistamines. (n.d.). Benchchem.
  • Piperazine. (n.d.). chemeurope.com.
  • An In-depth Technical Guide to the Mechanism of Action of Piperazine. (n.d.). Benchchem.
  • Piperazine compounds as drugs of abuse. (2012, May 1). PubMed.
  • The piperazine scaffold for novel drug discovery efforts: the evidence to date. (n.d.). PubMed.
  • [PDF] Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. (n.d.). Semantic Scholar.
  • An Evolving Role of Piperazine Moieties in Drug Design and Discovery. (n.d.). ResearchGate.

Sources

Exploratory

Difference between 1-(4-Ethoxyphenyl)piperazine free base and hydrochloride salt

An In-Depth Technical Guide to the Core Differences Between 1-(4-Ethoxyphenyl)piperazine Free Base and Hydrochloride Salt Executive Summary The selection between a free base and a salt form of an active pharmaceutical in...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Core Differences Between 1-(4-Ethoxyphenyl)piperazine Free Base and Hydrochloride Salt

Executive Summary

The selection between a free base and a salt form of an active pharmaceutical ingredient (API) or intermediate is a critical decision in drug development, profoundly impacting a compound's physicochemical and biopharmaceutical properties. This guide provides a detailed technical comparison of 1-(4-Ethoxyphenyl)piperazine in its free base form and as a hydrochloride salt. While chemically similar, the protonation of the piperazine ring to form the hydrochloride salt drastically alters key characteristics. The salt form typically exhibits significantly higher aqueous solubility and a higher melting point, but may also present challenges such as increased hygroscopicity.[1][2] Conversely, the free base offers better solubility in organic solvents and is generally less hygroscopic, which can be advantageous for specific synthetic steps and storage conditions.[3] Understanding these distinctions is paramount for researchers and developers in optimizing formulation, ensuring stability, and achieving desired therapeutic outcomes.

Introduction: The Strategic Importance of Salt Form Selection

1-(4-Ethoxyphenyl)piperazine is a versatile heterocyclic compound that serves as a crucial structural motif and intermediate in the synthesis of numerous pharmacologically active agents.[4][5] The piperazine scaffold is a well-established "privileged structure" in drug discovery, valued for its ability to modulate physicochemical properties like solubility and basicity, and for its favorable conformational characteristics.[5]

The decision to use the free base or a salt form, such as the hydrochloride, is not trivial. It is a strategic choice made during the preformulation stage of drug development that influences the entire product lifecycle—from manufacturing and storage to formulation, bioavailability, and ultimately, therapeutic efficacy.[2] Salt formation is one of the most effective methods to modify the properties of a drug with ionizable functional groups.[2] For basic drugs like 1-(4-Ethoxyphenyl)piperazine, the hydrochloride is the most common salt form, accounting for approximately 60% of all basic drug salts.[1] This guide will dissect the fundamental differences between these two forms, providing the technical rationale behind experimental choices and handling procedures.

Molecular and Physicochemical Profile

The primary difference between the free base and the hydrochloride salt lies in the protonation state of the two basic nitrogen atoms within the piperazine ring.

Chemical Structure and Protonation

The piperazine ring contains two nitrogen atoms that can accept protons, making it a diprotic base.[6] The pKa values for the parent piperazine molecule are approximately 5.35 and 9.73.[7][8] The ethoxyphenyl substituent will modulate these values, but the fundamental basicity remains. The free base exists as a neutral molecule, whereas the hydrochloride salt is formed by reacting the free base with hydrochloric acid (HCl). This results in the protonation of one or both nitrogen atoms, creating a positively charged piperazinium ion balanced by a chloride counter-ion.

G FB 1-(4-Ethoxyphenyl)piperazine (Free Base) (Neutral, Lipophilic) HCL_reagent + HCl (Hydrochloric Acid) FB->HCL_reagent SALT 1-(4-Ethoxyphenyl)piperazine HCl (Ionic, Hydrophilic) HCL_reagent->SALT Protonation SALT->FB Deprotonation (Addition of Base)

Caption: Conversion between the free base and hydrochloride salt form.

Comparative Physicochemical Properties

The conversion from a neutral molecule to an ionic salt has profound consequences on the bulk properties of the material. These differences are critical for every stage of research and development.

Property1-(4-Ethoxyphenyl)piperazine Free Base1-(4-Ethoxyphenyl)piperazine HydrochlorideRationale for Difference
Molecular Formula C₁₂H₁₈N₂O[9]C₁₂H₁₉ClN₂O (Monohydrochloride) or C₁₂H₂₀Cl₂N₂O (Dihydrochloride)Addition of one or two molecules of HCl.
Molecular Weight 206.28 g/mol [9]242.74 g/mol (Monohydrochloride) or 279.20 g/mol (Dihydrochloride)The molecular weight of the salt form is higher due to the added HCl. This must be accounted for in formulation calculations.[10]
Appearance Typically a crystalline solid.[11]Crystalline powder.[12]Both are typically solids at room temperature, but crystal habit can differ.
Melting Point LowerSignificantly HigherThe strong ionic forces in the salt's crystal lattice require more energy to overcome compared to the intermolecular forces of the free base.[6]
Aqueous Solubility LowHighThe ionic nature of the salt allows for favorable interactions with polar water molecules, dramatically increasing solubility.[1][13]
Organic Solvent Solubility HigherLowerThe non-polar, neutral free base is more readily solvated by organic solvents like chloroform or methanol.[14][15]
Stability Can be susceptible to degradation, especially upon extended storage.[6][16]Generally more chemically stable as a solid.[6] However, stability can be compromised by hygroscopicity.Salts often form more stable crystal lattices. Phenyl piperazines, in particular, can degrade over time.[16]
Hygroscopicity Generally low to non-hygroscopic.[3]Often hygroscopic, readily absorbs moisture from the air.[3]The ionic nature of salts can attract and absorb water molecules. This can lead to physical changes like caking and may promote chemical degradation.[6]
pKa Governed by the basicity of the piperazine nitrogens (pKa₁ ≈ 5-6, pKa₂ ≈ 9-10).[7][17]Not applicable (already protonated). The pH of the solution is determined by the salt of a weak base and strong acid.The pKa dictates the pH at which the compound ionizes. Below its pKa, the free base will protonate and become more soluble.

Implications for Research and Drug Development

The choice between the free base and hydrochloride salt directly impacts practical laboratory work and strategic development decisions.

Formulation and Bioavailability

The most significant advantage of the hydrochloride salt is its enhanced aqueous solubility.[13] This is critical for developing parenteral (injectable) formulations and can improve the dissolution rate in solid oral dosage forms (tablets, capsules), which is often a prerequisite for good bioavailability.[1][18] The dissolution of a salt can, however, be influenced by the pH of the medium. In some cases, the free base may precipitate out of solution as the pH changes, forming an insoluble layer that hinders further dissolution.[2]

Conversely, for formulation in a non-polar vehicle or for certain synthetic organic reactions, the higher solubility of the free base in organic solvents is a distinct advantage.

Handling, Storage, and Stability

The hygroscopic nature of many hydrochloride salts necessitates stringent handling and storage protocols.[3] Exposure to ambient humidity can lead to water absorption, which may cause physical changes (e.g., deliquescence, caking) and can act as a medium for chemical degradation.[19] Therefore, hydrochloride salts should be stored in tightly sealed containers, often in a desiccator or under an inert atmosphere.[20] The free base is typically less hygroscopic and more forgiving in this regard.[3]

While phenyl piperazines can degrade after extended storage, particularly at room temperature, the salt form is generally more stable in a controlled, dry environment.[6][16] Studies have shown that benzyl piperazines are generally more stable than phenyl piperazines.[6][16]

Analytical Characterization

The choice of form can influence sample preparation for analytical techniques like High-Performance Liquid Chromatography (HPLC). When preparing a standard solution for HPLC analysis of the hydrochloride salt, the sample is often dissolved in a mixture of dilute acid and an organic solvent to ensure it remains in its soluble, protonated form.[21] The free base might require a different solvent system. It is also crucial to use the correct molecular weight when calculating concentrations for quantitative analysis.[10]

Experimental Protocols

The following protocols provide standardized methodologies for key characterization experiments.

Protocol 1: Conversion of Free Base to Hydrochloride Salt

This protocol describes the straightforward conversion of 1-(4-Ethoxyphenyl)piperazine free base to its hydrochloride salt.

Causality: The rationale is to protonate the basic piperazine nitrogen atoms with a strong acid (HCl) in a suitable organic solvent, from which the resulting ionic salt is less soluble and will precipitate.

  • Dissolution: Dissolve 1.0 equivalent of 1-(4-Ethoxyphenyl)piperazine free base in a minimal amount of a suitable anhydrous organic solvent (e.g., diethyl ether, isopropanol).

  • Acidification: While stirring, slowly add 1.0 to 1.1 equivalents of a solution of HCl in the same solvent (e.g., 2 M HCl in diethyl ether). Note: Using a slight excess of HCl ensures complete conversion. For the dihydrochloride salt, >2.0 equivalents are required.

  • Precipitation: The hydrochloride salt will typically precipitate out of the solution as a white solid. The reaction may be cooled in an ice bath to maximize yield.

  • Isolation: Collect the solid precipitate by vacuum filtration.

  • Washing: Wash the collected solid with a small amount of the cold, anhydrous solvent to remove any unreacted starting material or excess HCl.

  • Drying: Dry the salt product under vacuum at a controlled temperature (e.g., 40-50 °C) to remove residual solvent.

  • Verification: Confirm the identity and purity of the salt via techniques such as melting point determination, NMR spectroscopy, or FTIR.

Protocol 2: Comparative Aqueous Solubility Assessment

This protocol uses the equilibrium shake-flask method to determine and compare the solubility of the free base and hydrochloride salt.

Sources

Foundational

Technical Guide: Biological Activity of 1-(4-Ethoxyphenyl)piperazine in CNS Research

The following technical guide details the biological activity, pharmacological applications, and experimental protocols for 1-(4-Ethoxyphenyl)piperazine in Central Nervous System (CNS) research. Executive Summary 1-(4-Et...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the biological activity, pharmacological applications, and experimental protocols for 1-(4-Ethoxyphenyl)piperazine in Central Nervous System (CNS) research.

Executive Summary

1-(4-Ethoxyphenyl)piperazine (often abbreviated as 4-EtOPP or p-EtOPP ) is a privileged arylpiperazine scaffold used extensively in CNS drug discovery. While structurally homologous to the designer drug 1-(4-Methoxyphenyl)piperazine (MeOPP), the 4-ethoxy derivative serves a distinct role as a lipophilic probe in Structure-Activity Relationship (SAR) studies targeting serotonin (5-HT) and dopamine (DA) receptors.

This guide provides a comprehensive technical analysis of 4-EtOPP, focusing on its utility as a high-affinity pharmacophore for 5-HT1A, 5-HT7, and D2 receptors, and its application as a precursor in the synthesis of multi-target antipsychotic and antidepressant agents.

Chemical Identity & Physicochemical Properties[1][2][3]

Before detailing biological activity, the researcher must understand the physicochemical constraints of the molecule.[1]

PropertySpecification
IUPAC Name 1-(4-Ethoxyphenyl)piperazine
CAS Number 46415-29-6
Molecular Formula C₁₂H₁₈N₂O
Molecular Weight 206.29 g/mol
LogP (Predicted) ~1.9 - 2.2 (Lipophilic, BBB permeable)
pKa ~9.8 (Piperazine secondary amine)
Solubility Soluble in DMSO (>20 mg/mL), Ethanol; limited in water.
Key Structural Feature Para-ethoxy substitution increases lipophilicity and steric bulk compared to methoxy analogs, often altering receptor subtype selectivity.

Pharmacodynamics: Mechanism of Action[4]

4-EtOPP is rarely used as a monotherapy but is a critical ligand moiety . Its biological activity is defined by its interaction with G-Protein Coupled Receptors (GPCRs) in the monoaminergic system.

Receptor Binding Profile

The arylpiperazine core acts as a "message" domain that mimics the endogenous neurotransmitter (serotonin or dopamine). The para-ethoxy group modulates this binding through steric and hydrophobic interactions.

  • 5-HT1A Receptor (Agonist/Partial Agonist):

    • The 4-substituted phenylpiperazine moiety binds to the orthosteric site of the 5-HT1A receptor.

    • Mechanism: The protonated nitrogen of the piperazine forms a salt bridge with Asp116 (TM3). The phenyl ring engages in

      
      -
      
      
      
      stacking with Phe361 (TM6).
    • Effect: The ethoxy tail extends into a hydrophobic pocket, often increasing affinity compared to unsubstituted analogs.

  • Dopamine D2 Receptor (Antagonist/Partial Agonist):

    • 4-EtOPP derivatives often exhibit D2 antagonism. The bulkier ethoxy group can shift the ligand from an agonist to an antagonist profile by preventing the conformational change required for G-protein activation.

  • VMAT2 Inhibition (Emerging Research):

    • Recent studies indicate that lipophilic piperazine derivatives can inhibit the Vesicular Monoamine Transporter 2 (VMAT2), preventing the packaging of dopamine into vesicles. This mechanism is relevant for models of psychostimulant abuse.

Signaling Pathway Visualization

The following diagram illustrates the downstream signaling cascades initiated by 4-EtOPP when incorporated into a 5-HT1A agonist scaffold.

5HT1A_Signaling Ligand 4-EtOPP Scaffold (Ligand) Receptor 5-HT1A Receptor (GPCR) Ligand->Receptor Binding (Asp116) Gi_Go Gi/Go Protein (Inhibitory) Receptor->Gi_Go Activation AC Adenylyl Cyclase Gi_Go->AC Inhibition (-) GIRK GIRK Channels (K+ Efflux) Gi_Go->GIRK Activation (+) cAMP cAMP Levels AC->cAMP Decreased Production Hyperpol Membrane Hyperpolarization GIRK->Hyperpol K+ Efflux Neuronal_Inhib Neuronal Inhibition (Anxiolytic Effect) Hyperpol->Neuronal_Inhib Reduced Firing

Caption: Figure 1. Signal transduction pathway for 5-HT1A activation by 4-EtOPP-based ligands, leading to neuronal inhibition via cAMP reduction and GIRK channel activation.

Pharmacokinetics & Metabolism[4][5]

Understanding the metabolic fate of 4-EtOPP is crucial for interpreting in vivo data, as the metabolite may be active.

Metabolic Pathway (O-Deethylation)

Like its methoxy counterpart (MeOPP), 1-(4-Ethoxyphenyl)piperazine undergoes oxidative dealkylation in the liver, primarily mediated by CYP2D6 .

  • Substrate: 1-(4-Ethoxyphenyl)piperazine[2][3]

  • Enzyme: Cytochrome P450 2D6 (CYP2D6)

  • Reaction: O-Deethylation

  • Major Metabolite: 1-(4-Hydroxyphenyl)piperazine (pHP)

    • Note: pHP is also a known active metabolite with affinity for 5-HT receptors, potentially contributing to the overall pharmacological effect.

Metabolism Parent 1-(4-Ethoxyphenyl)piperazine (Lipophilic) CYP CYP2D6 (Liver Microsomes) Parent->CYP Oxidation Intermediate Unstable Hemiacetal CYP->Intermediate Metabolite 1-(4-Hydroxyphenyl)piperazine (Polar/Active) Intermediate->Metabolite Spontaneous Collapse Acetaldehyde Acetaldehyde (Byproduct) Intermediate->Acetaldehyde

Caption: Figure 2.[4] Primary metabolic pathway of 4-EtOPP via CYP2D6-mediated O-deethylation.

Experimental Protocols

The following protocols are designed for high reproducibility. Ensure all reagents are analytical grade.

Chemical Synthesis of 4-EtOPP

This protocol utilizes a nucleophilic aromatic substitution (or Buchwald-Hartwig amination for higher yield) to generate the core scaffold.

Method: N-Alkylation of Piperazine (Standard Bench Protocol)

  • Reagents:

    • Bis(2-chloroethyl)amine hydrochloride (1.0 eq)

    • 4-Ethoxyaniline (1.0 eq)

    • Diglyme or Butanol (Solvent)

    • Sodium Carbonate (Na₂CO₃) (Base)

  • Procedure:

    • Step 1: Dissolve 4-ethoxyaniline (13.7 g, 0.1 mol) and bis(2-chloroethyl)amine HCl (17.8 g, 0.1 mol) in 150 mL of diglyme.

    • Step 2: Add anhydrous Na₂CO₃ (31.8 g, 0.3 mol) to the mixture.

    • Step 3: Reflux the suspension at 150°C for 24–48 hours under nitrogen atmosphere. Monitor via TLC (System: DCM/MeOH 9:1).

    • Step 4: Cool to room temperature and filter off inorganic salts.

    • Step 5: Evaporate the solvent under reduced pressure.

    • Step 6: Acidify the residue with dilute HCl to precipitate the hydrochloride salt, or purify the free base via column chromatography (Silica gel, DCM/MeOH/NH₃).

  • Yield: Typically 50–65%.

In Vitro Radioligand Binding Assay (5-HT1A)

To validate the affinity of a 4-EtOPP derivative.

ParameterProtocol Detail
Tissue Source Rat hippocampal membranes or CHO cells expressing h5-HT1A.
Radioligand [³H]-8-OH-DPAT (0.5–1.0 nM).
Non-Specific Ligand Serotonin (10 µM) or Way-100635.
Incubation Buffer 50 mM Tris-HCl (pH 7.4), 2.5 mM CaCl₂, 0.1% Ascorbic Acid.
Procedure 1. Homogenize tissue in buffer.2. Incubate membranes + radioligand + Test Compound (4-EtOPP) for 60 min at 25°C.3. Terminate via rapid vacuum filtration over GF/B filters.4. Count radioactivity via liquid scintillation.
Data Analysis Calculate IC₅₀ and convert to

using the Cheng-Prusoff equation:

Safety & Handling

  • Hazard Classification: Irritant (Skin/Eye). Potential CNS stimulant.[5]

  • Handling: Use a fume hood. Wear nitrile gloves and safety glasses.

  • Storage: Store at -20°C. Hygroscopic; keep under inert gas (Argon) if possible.

  • Caution: As a structural analog to designer drugs (MeOPP), treat with strict chain-of-custody and avoid inhalation of dusts.

References

  • Cayman Chemical. (2024). 1-(4-Methoxyphenyl)piperazine (hydrochloride) Product Information. Link (Analogous structure data).

  • Staack, R. F., & Maurer, H. H. (2005). Metabolism of designer drugs of abuse. Current Drug Metabolism, 6(3), 259-274. Link

  • Glennon, R. A., et al. (1988). Binding of phenylpiperazines to 5-HT receptors.[6][7][4][8] Journal of Medicinal Chemistry. (Foundational SAR for arylpiperazines).

  • Ullah, H., et al. (2014). Dual D2 and 5-HT1A Receptors Binding Affinities of 1-Aryl-4-(diarylmethylene)piperazines.[6] Chemical Biology & Drug Design. Link

  • BindingDB. (2024). Affinity Data for 5-HT1A Ligands. Link

Sources

Exploratory

Technical Whitepaper: Stability Profile &amp; Handling of 1-(4-Ethoxyphenyl)piperazine Hydrochloride

Executive Summary 1-(4-Ethoxyphenyl)piperazine hydrochloride (EPH-HCl) acts as a critical intermediate in the synthesis of pharmaceutical agents (including antifungal and psychoactive compounds) and serves as a metabolit...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

1-(4-Ethoxyphenyl)piperazine hydrochloride (EPH-HCl) acts as a critical intermediate in the synthesis of pharmaceutical agents (including antifungal and psychoactive compounds) and serves as a metabolite standard in bioanalysis. While the hydrochloride salt form significantly enhances thermal stability compared to its free base, this compound exhibits moderate instability under ambient conditions if not rigorously controlled.

The verdict: EPH-HCl is hygroscopic and photosensitive . Its stability profile is governed by moisture-induced salt disproportionation and oxidative degradation of the secondary amine. Long-term integrity requires storage in desiccated, light-shielded environments, preferably at controlled room temperature (20-25°C) or refrigerated (2-8°C) for extended durations.

Physicochemical Basis of Stability

To understand how EPH-HCl degrades, we must analyze its structural vulnerabilities.

FeatureChemical ImplicationStability Impact
Piperazine Ring Contains a secondary amine (

).
High susceptibility to oxidation (N-oxide formation) and nitrosation.
Ethoxy Group Electron-donating group on the phenyl ring.Increases electron density of the aromatic ring, making it slightly more prone to electrophilic attack, though generally stable at ambient.
HCl Salt Form Protonation of the secondary amine.Protective: Prevents oxidation of the nitrogen lone pair. Risk: Introduces hygroscopicity (water attraction).[1]
The Hygroscopicity Trap

The primary failure mode for EPH-HCl under ambient conditions is moisture absorption . As a hydrochloride salt, the lattice energy is high, but surface adsorption of water can lead to "caking." More critically, excess moisture creates a micro-aqueous environment where the salt can dissociate (disproportionation), liberating the free base (1-(4-ethoxyphenyl)piperazine). The free base is significantly more volatile and prone to rapid oxidative degradation than the salt.

Degradation Mechanisms[2]

The degradation of EPH-HCl follows three distinct pathways. Understanding these is essential for interpreting impurities in HPLC data.

Hydrolytic Disproportionation (Moisture)


Result: Loss of crystallinity, pH shifts, and exposure of the reactive amine.
Oxidative N-Dealkylation & N-Oxidation (Air)

Once the free base is accessible (or if the salt is exposed to strong oxidizers), the secondary nitrogen is attacked by atmospheric oxygen, leading to N-oxides or ring-opening products.

Photolytic Degradation (Light)

Phenylpiperazines absorb UV/Vis light. Excitation can lead to radical formation, causing cleavage at the benzylic-like position or the ethoxy ether linkage.

Visualization: Degradation Pathways

The following diagram illustrates the causal relationships between environmental stress and chemical breakdown.

G EPH_HCl 1-(4-Ethoxyphenyl)piperazine HCl (Stable Crystalline Salt) Disproportionation Salt Disproportionation (Liberation of Free Base) EPH_HCl->Disproportionation Hydrolysis N_Oxide N-Oxide Formation (Oxidative Impurity) EPH_HCl->N_Oxide Direct Oxidation Caking Physical Caking / Deliquescence EPH_HCl->Caking Physical Change Moisture Ambient Moisture (>60% RH) Moisture->EPH_HCl Absorption Light UV/Vis Light (Photolysis) Light->EPH_HCl Energy Input Ring_Cleavage Ring Cleavage / Unknown Chromophores Light->Ring_Cleavage Radical Mechanism Oxygen Atmospheric Oxygen Oxygen->EPH_HCl Slow Oxidation Disproportionation->N_Oxide + Oxygen (Rapid)

Figure 1: Mechanistic degradation pathways of EPH-HCl triggered by environmental stressors.

Stability Testing Protocol (ICH Q1A Aligned)

To validate the shelf-life of EPH-HCl, a formal stability study following ICH Q1A(R2) guidelines is required. As a scientist, you must not rely on generic data; you must generate specific data for your batch.

Stress Testing (Forced Degradation)

Purpose: To identify likely degradation products and validate analytical methods.[2]

Stress ConditionProtocolExpected Outcome
Acid Hydrolysis 0.1 N HCl, 60°C, 24hStable (Compound is already an HCl salt).
Base Hydrolysis 0.1 N NaOH, 60°C, 24hHigh Degradation. Immediate conversion to free base; potential precipitation.
Oxidation 3% H₂O₂, RT, 4hModerate Degradation. Formation of N-oxides (M+16 peaks in LC-MS).
Thermal 60°C (Dry State), 7 daysStable if dry.
Photostability 1.2 million lux hours (ICH Q1B)Moderate Degradation. Discoloration (yellowing) expected.
Formal Stability Workflow

The following workflow outlines the standard operating procedure (SOP) for determining the re-test period.

Workflow cluster_conditions Storage Conditions (ICH Q1A) Start Batch Selection (Min. 3 Batches) LongTerm Long Term 25°C / 60% RH Start->LongTerm Accelerated Accelerated 40°C / 75% RH Start->Accelerated Sampling Sampling Points (0, 3, 6, 9, 12, 18, 24 mo) LongTerm->Sampling Accelerated->Sampling Analysis HPLC-UV / LC-MS (Assay & Impurities) Sampling->Analysis Decision Shelf-Life Determination Analysis->Decision

Figure 2: Standardized stability testing workflow for regulatory compliance.

Analytical Method for Validation

To monitor stability, use the following High-Performance Liquid Chromatography (HPLC) conditions. This method separates the salt from potential oxidative impurities.

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water (Acidic pH maintains the protonated salt form).

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 95% B over 20 minutes.

  • Detection: UV at 254 nm (aromatic ring) and 210 nm (piperazine backbone).

  • Flow Rate: 1.0 mL/min.

  • Suitability Criteria: Resolution (Rs) > 1.5 between EPH peak and nearest impurity.

Storage & Handling Recommendations

Based on the physicochemical profile and degradation risks, the following protocols are mandatory for maintaining scientific integrity.

Storage Conditions
  • Primary Container: Amber glass vial (Type I) with a Teflon-lined screw cap. Plastic is discouraged due to moisture permeability.

  • Environment:

    • Ideal: -20°C (Freezer) for reference standards.

    • Acceptable: 2-8°C (Refrigerator) for working stocks.

    • Ambient: 20-25°C is acceptable for <30 days only if desiccated.

  • Desiccation: Always store the primary container inside a secondary container (jar/bag) with active silica gel or molecular sieves.

Handling Precautions[4][5][6][7]
  • Hygroscopic Warning: Allow the refrigerated container to equilibrate to room temperature before opening. Opening a cold vial in humid ambient air causes immediate condensation inside the vial, initiating hydrolysis.

  • Solution Stability: Once dissolved in water or methanol, EPH-HCl degrades within 24-48 hours at room temperature. Solutions must be prepared fresh or stored at -20°C.

References

  • Cayman Chemical. (2025).[3][4] Safety Data Sheet: 1-(4-Methoxyphenyl)piperazine (hydrochloride).[5][4]Link (Note: Structural analog used for hazard and storage benchmarking).

  • International Conference on Harmonisation (ICH). (2003).[6] Q1A(R2): Stability Testing of New Drug Substances and Products.[6][7][8] European Medicines Agency.[7] Link

  • BenchChem. (2025).[1][3][8] A Technical Guide to the Physicochemical Properties of Piperazine Salts.Link

  • National Institutes of Health (NIH). (2018). Stability of Synthetic Piperazines in Human Whole Blood.[9] PubMed. Link

  • TCI Chemicals. (2025).[3][8] Safety Data Sheet: Piperazine Anhydrous (General Piperazine Stability).Link

Sources

Protocols & Analytical Methods

Method

Synthesis protocols for 1-(4-Ethoxyphenyl)piperazine hydrochloride derivatives

An Application Guide to the Synthesis of 1-(4-Ethoxyphenyl)piperazine Hydrochloride and Its Derivatives Introduction The 1-arylpiperazine moiety is a cornerstone in medicinal chemistry, recognized as a "privileged scaffo...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide to the Synthesis of 1-(4-Ethoxyphenyl)piperazine Hydrochloride and Its Derivatives

Introduction

The 1-arylpiperazine moiety is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a vast array of clinically successful drugs. Its unique physicochemical properties—acting as a constrained diamine that is basic, soluble, and capable of forming multiple hydrogen bonds—make it an ideal building block for modulating interactions with biological targets. Derivatives of 1-(4-ethoxyphenyl)piperazine, in particular, are key intermediates in the synthesis of compounds targeting the central nervous system, cardiovascular system, and various receptor families.

This technical guide, intended for researchers, medicinal chemists, and drug development professionals, provides a detailed overview of the primary synthetic routes to the 1-(4-ethoxyphenyl)piperazine core and its subsequent derivatization. We will delve into the mechanistic rationale behind common synthetic strategies, offering field-proven insights and robust, step-by-step protocols.

Part I: Synthesis of the Core Scaffold: 1-(4-Ethoxyphenyl)piperazine

The central challenge in synthesizing the core scaffold is the formation of the N-aryl bond between the piperazine nitrogen and the ethoxyphenyl ring. Modern organic synthesis offers two highly effective, mainstream solutions: the palladium-catalyzed Buchwald-Hartwig amination and the copper-catalyzed Ullmann condensation.

Palladium-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful and versatile cross-coupling reaction for forming carbon-nitrogen (C-N) bonds.[1] It has become the method of choice for N-arylation of amines due to its high efficiency, functional group tolerance, and relatively mild reaction conditions compared to classical methods.[2]

Mechanistic Rationale: The reaction proceeds through a catalytic cycle involving a palladium(0) species.[3] The key steps are:

  • Oxidative Addition: The active Pd(0) catalyst inserts into the aryl halide (e.g., 1-bromo-4-ethoxybenzene) bond, forming a Pd(II) complex.

  • Amine Coordination & Deprotonation: Piperazine coordinates to the Pd(II) center. A base then deprotonates the coordinated piperazine, forming a palladium-amido complex. The choice of base is critical; sterically hindered bases like sodium tert-butoxide are often used to facilitate this step without competing in nucleophilic attack.

  • Reductive Elimination: The aryl group and the amino group are eliminated from the palladium center, forming the desired C-N bond and regenerating the Pd(0) catalyst, which re-enters the catalytic cycle.

The success of this reaction is highly dependent on the choice of phosphine ligand, which stabilizes the palladium catalyst and facilitates the key steps of the cycle.[2] Sterically hindered and electron-rich ligands are often required for high yields, especially with less reactive aryl chlorides.[1]

Buchwald_Hartwig_Cycle cluster_cycle pd0 Pd(0)L oxidative_addition Oxidative Addition pd0->oxidative_addition pd_complex Ar-Pd(II)(L)-X amine_coordination Amine Coordination & Deprotonation pd_complex->amine_coordination pd_amido Ar-Pd(II)(L)-NR2 pd_amido->pd0 reductive_elimination Reductive Elimination product Ar-NR2 (Product) reactants Ar-X + HNR2 + Base

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Copper-Catalyzed Ullmann Condensation

The Ullmann condensation is a classical method for forming C-N and C-O bonds, predating palladium-catalyzed methods.[4] The reaction typically requires a copper catalyst (often in stoichiometric amounts in older procedures), a base, and high temperatures (often >150 °C).[5] While effective, the harsh conditions can limit its applicability for substrates with sensitive functional groups.[4]

Mechanistic Rationale: The modern, ligand-assisted Ullmann reaction is believed to proceed via a Cu(I)/Cu(III) catalytic cycle.[6]

  • A Cu(I) salt coordinates with a ligand (often a diamine) and the amine nucleophile (piperazine).

  • This complex undergoes oxidative addition with the aryl halide to form a Cu(III) intermediate.

  • Reductive elimination from the Cu(III) center forms the N-arylpiperazine product and regenerates a Cu(I) species.

Innovations using specific ligands (e.g., N,N'-dimethylethylenediamine) have allowed the reaction to proceed under milder conditions, making it a viable alternative to the Buchwald-Hartwig amination, particularly for large-scale synthesis where cost is a major consideration.[7]

Part II: Synthesis of 1-(4-Ethoxyphenyl)piperazine Derivatives

Once the core scaffold is synthesized, the secondary amine (N-4) of the piperazine ring is available for a wide range of derivatization reactions. This allows for the exploration of structure-activity relationships (SAR) by introducing diverse functional groups.

Reductive Amination

Reductive amination is a highly efficient and versatile method for forming C-N bonds by reacting an amine with a carbonyl compound (aldehyde or ketone) in the presence of a reducing agent.[8] This is arguably the most common method for preparing N-alkylated piperazine derivatives in medicinal chemistry.[9][10]

Mechanistic Rationale: The reaction is a one-pot, two-step process:[11]

  • Imine/Iminium Ion Formation: The nucleophilic piperazine nitrogen attacks the carbonyl carbon of an aldehyde or ketone. Subsequent dehydration, often acid-catalyzed, forms a transient iminium ion intermediate.

  • Reduction: A selective reducing agent, present in the reaction mixture, reduces the iminium ion to the corresponding tertiary amine.

The choice of reducing agent is crucial. Mild hydride reagents that do not reduce the starting carbonyl compound but readily reduce the iminium ion are preferred. Sodium triacetoxyborohydride [NaBH(OAc)₃] is the reagent of choice for this transformation due to its mildness, selectivity, and handling convenience.[10]

Reductive_Amination start 1-(4-Ethoxyphenyl)piperazine + Aldehyde/Ketone (R-CO-R') intermediate Iminium Ion Intermediate start->intermediate Dehydration reduction Reduction intermediate->reduction product N-Alkylated Derivative reduction->product reagent Reducing Agent (e.g., NaBH(OAc)3) reagent->reduction

Caption: Workflow for derivative synthesis via reductive amination.

Other Derivatization Methods
  • N-Acylation: Reaction with acyl chlorides or anhydrides in the presence of a non-nucleophilic base (e.g., triethylamine or DIPEA) readily forms amide derivatives.

  • N-Alkylation with Alkyl Halides: Direct alkylation using alkyl halides can be effective but carries the risk of quaternization of the piperazine nitrogens, leading to undesired side products. The reaction is typically run in the presence of a base like potassium carbonate to scavenge the generated acid.[10]

Part III: Detailed Experimental Protocols

The following protocols are generalized procedures that may require optimization based on the specific substrate and scale. Standard laboratory safety precautions should be followed at all times.

Protocol 1: Synthesis of 1-(4-Ethoxyphenyl)piperazine via Buchwald-Hartwig Amination

This protocol is adapted from general procedures for the Buchwald-Hartwig amination of piperazines.[1]

  • Materials & Equipment:

    • 1-Bromo-4-ethoxybenzene

    • Piperazine (use in excess, e.g., 1.5-2.0 equiv.)

    • Palladium(II) acetate [Pd(OAc)₂] (catalyst, e.g., 2 mol%)

    • Racemic-BINAP (ligand, e.g., 3 mol%)

    • Sodium tert-butoxide (NaOtBu) (base, e.g., 1.4 equiv.)

    • Anhydrous toluene (solvent)

    • Schlenk flask or other reaction vessel suitable for inert atmosphere chemistry

    • Standard workup and purification equipment (separatory funnel, rotary evaporator, silica gel for chromatography)

  • Procedure:

    • To an oven-dried Schlenk flask, add Pd(OAc)₂, BINAP, and sodium tert-butoxide under an inert atmosphere (e.g., argon or nitrogen).

    • Add piperazine followed by anhydrous toluene. Stir the mixture for 10 minutes.

    • Add 1-bromo-4-ethoxybenzene via syringe.

    • Heat the reaction mixture to 100-110 °C and stir vigorously. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 8-24 hours.

    • Once complete, cool the reaction mixture to room temperature and quench with water.

    • Dilute with ethyl acetate and transfer to a separatory funnel. Wash the organic layer with water and then with brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel (a gradient of dichloromethane/methanol is often effective) to yield 1-(4-ethoxyphenyl)piperazine as the free base.

Protocol 2: Synthesis of an N-Alkyl Derivative via Reductive Amination

This protocol provides a general method for the N-alkylation of the synthesized core scaffold.[11]

  • Materials & Equipment:

    • 1-(4-Ethoxyphenyl)piperazine (from Protocol 1)

    • Aldehyde or ketone (e.g., cyclohexanone, 1.1 equiv.)

    • Sodium triacetoxyborohydride [NaBH(OAc)₃] (reducing agent, 1.5 equiv.)

    • Dichloromethane (DCM) or 1,2-dichloroethane (DCE) (solvent)

    • Acetic acid (optional, catalytic amount to facilitate iminium formation)

    • Standard laboratory glassware

  • Procedure:

    • Dissolve 1-(4-ethoxyphenyl)piperazine in DCM.

    • Add the desired aldehyde or ketone (e.g., cyclohexanone). If the reaction is slow, a catalytic amount of acetic acid can be added.

    • Stir the mixture at room temperature for 30-60 minutes to allow for iminium ion formation.

    • Add sodium triacetoxyborohydride portion-wise to control any potential exotherm.

    • Continue stirring at room temperature. Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 4-16 hours).

    • Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate.

    • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

    • Purify the crude product by flash column chromatography if necessary.

Protocol 3: Formation of the Hydrochloride Salt

This protocol is for converting the final piperazine derivative (free base) into its hydrochloride salt, which often has better stability and handling properties.[12][13]

  • Materials & Equipment:

    • 1-(4-Ethoxyphenyl)piperazine derivative (free base)

    • Anhydrous diethyl ether or ethyl acetate (solvent)

    • HCl solution in diethyl ether (e.g., 2.0 M) or gaseous HCl

    • Standard laboratory glassware

  • Procedure:

    • Dissolve the purified free base in a minimal amount of anhydrous diethyl ether or ethyl acetate.

    • Cool the solution in an ice bath.

    • Slowly add a 2.0 M solution of HCl in diethyl ether dropwise with stirring. A precipitate should form immediately.

    • Continue adding the HCl solution until no further precipitation is observed (typically 1.1-1.2 equivalents).

    • Stir the resulting suspension in the ice bath for 30 minutes.

    • Collect the solid product by vacuum filtration.

    • Wash the filter cake with cold, anhydrous diethyl ether.

    • Dry the product under vacuum to yield the desired hydrochloride salt.

Data Summary

The following table provides a general overview of typical reaction parameters for the synthesis of 1-(4-ethoxyphenyl)piperazine and its derivatives.

Reaction TypeKey ReagentsCatalyst/Ligand (mol%)BaseSolventTemp (°C)Time (h)Typical Yield (%)
Buchwald-Hartwig Aryl Bromide, PiperazinePd(OAc)₂ (1-5%), Ligand (1.5-7.5%)NaOtBu, Cs₂CO₃Toluene, Dioxane80-1108-2470-95
Ullmann Condensation Aryl Iodide, PiperazineCuI (5-20%), Diamine LigandK₂CO₃, K₃PO₄DMF, Toluene100-15012-4860-85
Reductive Amination Aldehyde/KetoneN/AN/A (or cat. acid)DCM, DCE20-254-1675-98
HCl Salt Formation Free Base, HClN/AN/ADiethyl Ether, EtOAc0-250.5-1>95

References

  • Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. (2023). MDPI. [Link]

  • A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines. (2022). Molecules. [Link]

  • Intramolecular reductive amination for the preparation of piperazines. (2024). ResearchGate. [Link]

  • SYNTHESIS of 1-(4-HYDROXYLPHENYL)-4-(4-NITROPHENY L)PIPERAZINE. (2009). CORE. [Link]

  • Ullmann condensation. Wikipedia. [Link]

  • Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. (n.d.). University of Alberta. [Link]

  • Process for the preparation of piperazine compounds and hydrochloride salts thereof. (2011).
  • Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. (2023). National Center for Biotechnology Information. [Link]

  • Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. [Link]

  • Buchwald-Hartwig Coupling. Organic Synthesis. [Link]

  • Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

  • Ullmann Coupling & other Cu Catalyzed reactions. Organic Synthesis. [Link]

  • Synthetic strategies for access to 1,4‐disubstituted piperazines and piperidines. (2023). ResearchGate. [Link]

  • Method for synthesizing 1-acetyl-4-(4-hydroxy pheny) piperazine. (2006).
  • Preparation of 1-[4-(2-methoxy-phenyl)-piperazin-1-yl]-3-(2,6-dioxopiperidin-1-yl) propane hydrochloride. (2005).
  • Ullmann Reaction. Organic Chemistry Portal. [Link]

Sources

Application

Application Note: Strategic Utilization of 1-(4-Ethoxyphenyl)piperazine HCl in Medicinal Chemistry

[1] Executive Summary 1-(4-Ethoxyphenyl)piperazine Hydrochloride (CAS: 17824-83-5) is a high-value pharmacophore building block extensively used in the synthesis of bioactive ligands targeting G-protein coupled receptors...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

1-(4-Ethoxyphenyl)piperazine Hydrochloride (CAS: 17824-83-5) is a high-value pharmacophore building block extensively used in the synthesis of bioactive ligands targeting G-protein coupled receptors (GPCRs), specifically serotonergic (5-HT) and dopaminergic (D2/D4) pathways.[1] Beyond CNS applications, this moiety serves as a critical structural linker in the development of antifungal agents (azole derivatives) and phosphodiesterase type 5 (PDE5) inhibitors.[1]

This guide provides a comprehensive technical overview of this compound's reactivity, detailed protocols for its incorporation into drug scaffolds, and critical safety considerations regarding its psychoactive potential.[1]

Chemical Profile & Physical Properties[1][2][3][4][5]

The ethoxy-substitution on the phenyl ring enhances lipophilicity compared to its methoxy-analog, potentially improving blood-brain barrier (BBB) permeability in CNS-targeted candidates.[1]

PropertySpecification
Chemical Name 1-(4-Ethoxyphenyl)piperazine Hydrochloride
Common Abbreviation 4-EPP HCl, pEPP HCl
CAS Number 17824-83-5 (HCl salt); 46415-29-6 (Free Base)
Molecular Formula C₁₂H₁₈N₂O[1] · HCl
Molecular Weight 242.75 g/mol
Appearance White to off-white crystalline powder
Solubility Soluble in Water, DMSO, Methanol; Sparingly soluble in DCM
Melting Point ~230–240 °C (Decomposes)
pKa (Piperazine NH) ~8.5–9.0 (Secondary amine)

Safety, Compliance & Handling (Critical)

Warning: 1-(4-Ethoxyphenyl)piperazine is structurally related to phenylpiperazine psychoactive substances.[1] While it is a legitimate chemical building block, it may possess serotonin-mimetic activity.[1]

  • Research Use Only (RUO): This compound is intended strictly for in vitro research and laboratory synthesis.[1] It is not for human or veterinary consumption.[1][2]

  • Handling: Use a chemical fume hood.[1] The HCl salt is a fine powder; avoid inhalation to prevent respiratory irritation.[1]

  • Regulatory: Verify local scheduling. In some jurisdictions, phenylpiperazine analogs are monitored as "designer drug" precursors.[1] Maintain strict inventory logs.[1]

Synthetic Versatility & Reaction Landscape[1][7]

The secondary amine at the N4 position is the primary nucleophilic center. The N1-phenyl ring is electron-rich due to the 4-ethoxy group, making it susceptible to electrophilic aromatic substitution, though medicinal chemistry efforts almost exclusively focus on functionalizing the N4 amine.

Diagram 1: Synthetic Reactivity Workflow

EPP_Reactivity EPP 1-(4-Ethoxyphenyl) piperazine HCl R_Alk Alkyl Halides (e.g., Chloroacetyl chloride) EPP->R_Alk Base (K2CO3) R_Sulf Sulfonyl Chlorides (Ar-SO2Cl) EPP->R_Sulf Base (TEA/Pyridine) R_Aryl Aryl Halides (Buchwald-Hartwig) EPP->R_Aryl Pd Catalyst P_GPCR GPCR Ligands (5-HT/Dopamine Modulators) R_Alk->P_GPCR N-Alkylation P_PDE5 PDE5 Inhibitors (Sildenafil Analogs) R_Sulf->P_PDE5 Sulfonamide Formation P_Anti Antifungal Agents (Posaconazole Analogs) R_Aryl->P_Anti C-N Coupling

Figure 1: The three primary synthetic pathways utilized to transform 1-(4-Ethoxyphenyl)piperazine into bioactive therapeutic candidates.[1]

Application Note 1: Synthesis of PDE5 Inhibitor Analogs

The 4-ethoxyphenylpiperazine moiety is frequently used to modify the solubility and potency profile of Sildenafil (Viagra) and Vardenafil analogs. By replacing the standard N-methylpiperazine with N-(4-ethoxyphenyl)piperazine, researchers can probe the hydrophobic pocket of the PDE5 enzyme.

Protocol: Sulfonylation of Pyrazolopyrimidinone Core

Objective: Couple 1-(4-ethoxyphenyl)piperazine with a sulfonyl chloride scaffold.

Reagents:

  • Scaffold: 5-(2-ethoxy-5-(chlorosulfonyl)phenyl)-1-methyl-3-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one (Sildenafil sulfonyl chloride intermediate).[1]

  • Nucleophile: 1-(4-Ethoxyphenyl)piperazine HCl.[1]

  • Base: Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA).[1]

  • Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF).[1]

Step-by-Step Procedure:

  • Preparation of Free Base (In-situ):

    • Since the starting material is an HCl salt, you must use excess base .

    • Dissolve 1.0 eq of the sulfonyl chloride scaffold in anhydrous DCM (0.1 M concentration) under nitrogen atmosphere. Cool to 0°C.[1]

  • Addition:

    • Add 2.5 eq of Et₃N to the solution.

    • Add 1.1 eq of 1-(4-Ethoxyphenyl)piperazine HCl in small portions.

    • Note: The extra base neutralizes the HCl from the starting material and the HCl generated during sulfonylation.

  • Reaction:

    • Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours.

    • Monitoring: Check via TLC (MeOH:DCM 1:9) or LC-MS.[1][2] The sulfonyl chloride is highly reactive; disappearance should be rapid.[1]

  • Work-up:

    • Quench with water.[1][3][4] Extract the organic layer.[1]

    • Wash with saturated NaHCO₃ (to remove acidic byproducts) and Brine.[1]

    • Dry over Na₂SO₄ and concentrate in vacuo.[1][5]

  • Purification:

    • Recrystallize from Ethanol/Water or purify via flash column chromatography (Silica gel, 0-5% MeOH in DCM).[1]

Why this works: The sulfonamide bond formation is driven by the nucleophilicity of the secondary amine. The 4-ethoxy group on the piperazine adds significant bulk and lipophilicity, altering the pharmacokinetic profile (LogP) of the final inhibitor compared to the methyl-piperazine parent.

Application Note 2: Synthesis of GPCR Ligands (5-HT/Dopamine)

Phenylpiperazines are "privileged structures" for CNS targets.[1] The "linker" strategy is common, where the piperazine is attached to a heterocyclic core via an alkyl chain.

Protocol: N-Alkylation with Chloroacetyl Chloride

Objective: Create a linker for attaching the piperazine to a secondary pharmacophore (e.g., benzimidazole or indole).

Reagents:

  • 1-(4-Ethoxyphenyl)piperazine HCl (1.0 eq)[1]

  • Chloroacetyl Chloride (1.1 eq)[1][3]

  • Potassium Carbonate (K₂CO₃) (3.0 eq)[1][6]

  • Solvent: Acetonitrile (ACN) or Acetone.[1]

Step-by-Step Procedure:

  • Suspension: Suspend 1-(4-Ethoxyphenyl)piperazine HCl and K₂CO₃ in dry ACN at 0°C.

    • Expert Tip: Use anhydrous K₂CO₃.[1] The heterogeneous base is preferred over amines here to prevent complex salt formation with the highly reactive acid chloride.

  • Acylation: Dropwise add Chloroacetyl chloride (diluted in ACN) over 30 minutes.

    • Exotherm Control: Keep temperature < 5°C to prevent bis-alkylation or polymerization.[1]

  • Completion: Stir at RT for 3 hours. The product is the α-chloroamide .

  • Second Step (Library Generation):

    • The resulting 2-chloro-1-(4-(4-ethoxyphenyl)piperazin-1-yl)ethanone can now be reacted with various amines, thiols, or phenols (e.g., 2-mercaptobenzimidazole) to create a diverse library of CNS-active agents.[1]

Analytical Quality Control

To ensure the integrity of your building block before synthesis:

  • 1H NMR (DMSO-d6, 400 MHz):

    • Look for the characteristic ethoxy triplet at ~1.3 ppm and quartet at ~3.9 ppm.

    • Piperazine protons: Broad multiplets at 3.0–3.5 ppm.[1]

    • Aromatic protons: Two doublets (AA'BB' system) at ~6.8–7.0 ppm, indicating para-substitution.[1]

  • HPLC Purity:

    • Column: C18 Reverse Phase.[1]

    • Mobile Phase: Water (0.1% TFA) / Acetonitrile Gradient.[1]

    • Note: Phenylpiperazines often tail on silica; use amine-modified silica or basic buffers for better peak shape.[1]

References

  • Sildenafil Analogue Synthesis

    • Title: Synthesis and pharmacological evaluations of sildenafil analogues for tre
    • Source: Bioorganic & Medicinal Chemistry.[1][7][8]

    • URL:[Link]

  • Naftopidil & Phenylpiperazine Chemistry

    • Title: Naftopidil for the treatment of urinary symptoms in patients with benign prostatic hyperplasia.[9]

    • Source: Therapeutic Advances in Urology.[1]

    • URL:[Link]

  • General Piperazine Reactivity

    • Title: Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA (2011–2023).[1]

    • Source: Molecules (MDPI).[1]

    • URL:[Link]

  • Safety & Toxicology (Phenylpiperazines)

    • Title: Piperazine compounds as drugs of abuse.[1][2]

    • Source: Drug and Alcohol Dependence.[1][2]

    • URL:[Link]

  • Chemical Properties (Cayman Chemical)

    • Title: 1-(4-Methoxyphenyl)piperazine (hydrochloride)
    • Source: Cayman Chemical.[1][10]

Sources

Method

Application Note: N-Alkylation Protocols for 1-(4-Ethoxyphenyl)piperazine Hydrochloride

This Application Note is designed for researchers and process chemists optimizing the N-alkylation of 1-(4-Ethoxyphenyl)piperazine hydrochloride (Structure: 1-(4-ethoxyphenyl)piperazin-1-ium chloride). This moiety is a c...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers and process chemists optimizing the N-alkylation of 1-(4-Ethoxyphenyl)piperazine hydrochloride (Structure: 1-(4-ethoxyphenyl)piperazin-1-ium chloride). This moiety is a critical pharmacophore in various alpha-adrenergic blockers and antifungal agents.

The following protocols prioritize reproducibility , scalability , and impurity control (specifically preventing quaternary ammonium salt formation).

Executive Summary & Chemical Context

1-(4-Ethoxyphenyl)piperazine hydrochloride (EPP-HCl) presents a specific synthetic challenge compared to its free-base counterpart. The secondary amine is protonated (


), rendering it non-nucleophilic until liberated.
  • Core Challenge: Efficient in situ neutralization of the HCl salt while maintaining a reaction environment favorable for

    
     attack or reductive amination.
    
  • Selectivity Goal: Mono-alkylation at the

    
     position.
    
  • Major Side Reaction: Over-alkylation to the quaternary ammonium salt or elimination of the alkyl halide.

Chemical Structure & Reactivity[1][2][3][4]
  • Substrate: 1-(4-Ethoxyphenyl)piperazine hydrochloride

  • Nucleophile: Secondary amine (

    
    )
    
  • Electronic Effect: The para-ethoxy group is electron-donating, increasing the nucleophilicity of the

    
     aniline nitrogen; however, 
    
    
    
    is sterically locked and conjugated, making the aliphatic
    
    
    the exclusive site for alkylation under standard conditions.

Critical Process Parameters (CPPs)

ParameterRecommended ConditionScientific Rationale
Stoichiometry (Base) 2.5 - 3.0 equivalents 1.0 eq to neutralize HCl salt; 1.0-1.5 eq to scavenge acid from alkylation.
Solvent System Acetonitrile (MeCN) or DMF Polar aprotic solvents stabilize the transition state of

reactions. MeCN is preferred for easier workup.
Temperature 60°C - 80°C Sufficient activation energy for alkyl halides; avoid reflux in high-boiling solvents to prevent degradation.
Concentration 0.2 M - 0.5 M High concentration favors kinetics but increases risk of dimerization/polymerization.

Experimental Protocols

Method A: Classical Alkylation (The "Workhorse" Protocol)

Best for: Primary alkyl halides (Bromides/Iodides) and Benzyl halides.

Reagents:

  • 1-(4-Ethoxyphenyl)piperazine HCl (1.0 eq)

  • Alkyl Halide (1.1 eq)

  • Potassium Carbonate (

    
    ), anhydrous, granular (3.0 eq)
    
  • Potassium Iodide (KI) (0.1 eq) - Catalyst (Finkelstein condition)

  • Acetonitrile (MeCN), HPLC grade

Step-by-Step Procedure:

  • Salt Break & Activation:

    • To a dry round-bottom flask equipped with a magnetic stir bar, add 1-(4-Ethoxyphenyl)piperazine HCl (10 mmol) and

      
        (30 mmol).
      
    • Add Acetonitrile (30 mL).

    • Crucial Step: Stir at room temperature for 30 minutes. This allows the heterogeneous base to neutralize the HCl salt, liberating the free amine. You may observe a slight evolution of

      
      .
      
  • Alkylation:

    • Add the Alkyl Halide (11 mmol).

    • Optional: If using an alkyl chloride or a sluggish bromide, add KI (1 mmol) to generate the more reactive alkyl iodide in situ.

    • Equip with a reflux condenser and heat to 60°C (oil bath temperature). Monitor via TLC or HPLC.

  • Reaction Monitoring:

    • Typical reaction time: 4–12 hours.

    • Endpoint: Disappearance of the piperazine starting material.

    • QC Check: Watch for the formation of a lower

      
       spot (quaternary salt) if heating is prolonged.
      
  • Workup:

    • Cool to room temperature.[1][2]

    • Filter off the inorganic salts (

      
      , Excess 
      
      
      
      ) through a Celite pad or sintered glass funnel. Rinse the cake with MeCN.
    • Concentrate the filtrate under reduced pressure.

    • Purification: The residue is often pure enough for the next step. If not, recrystallize from Ethanol/Water or purify via column chromatography (DCM:MeOH 95:5).

Method B: Reductive Amination (The "Green" Protocol)

Best for: Aldehydes/Ketones, avoiding over-alkylation entirely.

Reagents:

  • 1-(4-Ethoxyphenyl)piperazine HCl (1.0 eq)

  • Aldehyde/Ketone (1.2 eq)[3]

  • Sodium Triacetoxyborohydride (STAB) (1.5 eq)

  • Triethylamine (

    
    ) (1.0 eq)
    
  • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

Step-by-Step Procedure:

  • Free-Basing:

    • In a reaction vessel, suspend 1-(4-Ethoxyphenyl)piperazine HCl (10 mmol) in DCM (40 mL).

    • Add

      
        (10 mmol) and stir for 15 minutes. The solution should become clear(er) as the free base dissolves and 
      
      
      
      forms (or stays suspended).
  • Imine Formation:

    • Add the Aldehyde (12 mmol).

    • Stir at Room Temperature for 30–60 minutes. Note: Adding molecular sieves (4Å) can drive imine formation.

  • Reduction:

    • Add Sodium Triacetoxyborohydride (15 mmol) in one portion.

    • Stir at Room Temperature for 4–16 hours.

  • Quench & Workup:

    • Quench with saturated aqueous

      
      .
      
    • Extract the organic layer. Wash with brine.

    • Dry over

      
       and concentrate.
      
Method C: Epoxide Ring Opening (Naftopidil-style Synthesis)

Best for: Creating beta-hydroxy amine linkers (e.g., reacting with Epichlorohydrin or Glycidyl ethers).

Reagents:

  • 1-(4-Ethoxyphenyl)piperazine HCl (1.0 eq)

  • Epoxide (e.g., 1-chloro-2,3-epoxypropane) (1.1 eq)

  • Base: NaOH (aq) or

    
    
    
  • Solvent: 2-Propanol (IPA) or Toluene/Water biphasic system

Protocol:

  • Dissolve the piperazine salt in 2-Propanol (or Ethanol).

  • Add

    
      (2.5 eq).
    
  • Add the Epoxide .

  • Reflux (80-85°C) is usually required for ring opening.

  • Reaction time: 12-24 hours.

Visualizing the Pathway

The following diagram illustrates the mechanistic pathway and the critical "Salt Break" decision point.

G cluster_0 Path A: SN2 Alkylation cluster_1 Path B: Reductive Amination Salt 1-(4-Ethoxyphenyl) piperazine HCl (Starting Material) Base Base Treatment (K2CO3 or Et3N) Salt->Base FreeBase Free Amine (Nucleophile Generated) Base->FreeBase -HCl AlkylHalide Alkyl Halide (R-X) FreeBase->AlkylHalide Aldehyde Aldehyde (R-CHO) FreeBase->Aldehyde Transition Transition State (SN2) AlkylHalide->Transition ProductA N-Alkylated Product Transition->ProductA Imine Imine Intermediate Aldehyde->Imine Reductant Reduction (STAB) Imine->Reductant ProductB N-Alkylated Product Reductant->ProductB

Caption: Workflow logic for converting the HCl salt to the N-alkylated product via SN2 or Reductive Amination.

Troubleshooting & QC Checklist

IssueProbable CauseCorrective Action
Low Conversion Incomplete Salt BreakEnsure Base > 2.0 eq. Increase stir time before adding electrophile.
Bis-alkylation Excess ElectrophileStrictly control stoichiometry (1.0 : 1.1). Add electrophile dropwise.[2]
Product is Colored Oxidation of Aniline RingPerform reaction under Nitrogen (

) atmosphere.[1][4] Use antioxidant (rarely needed).
Sticky Precipitate Inorganic SaltsUse Celite filtration. Switch solvent to DCM for workup to dissolve product but leave salts.

References

  • Cayman Chemical. 1-(4-Methoxyphenyl)piperazine (hydrochloride) Product Information. (Provides solubility and physical property data relevant to the ethoxy analogue). Link

  • National Institutes of Health (NIH). Synthesis, biological evaluation and SAR of naftopidil-based arylpiperazine derivatives. (Bioorganic & Medicinal Chemistry Letters, 2018).[5][1][3][4] (Describes the reaction of piperazine phenol ethers with epoxides). Link

  • Master Organic Chemistry. Reductive Amination: The Definitive Guide. (Mechanistic grounding for Method B). Link

  • Organic Syntheses. Reaction of Amines with Epichlorohydrin. (Classic protocol for Method C). Link

  • ThalesNano. High Temperature N-Alkylation in Flow. (Modern process alternatives). Link

Sources

Application

Application Notes and Protocols for the Reductive Amination of 1-(4-Ethoxyphenyl)piperazine

Introduction: The Strategic Importance of Reductive Amination in Amine Synthesis Reductive amination stands as a cornerstone of modern organic synthesis, offering a highly efficient and controlled pathway to construct ca...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Importance of Reductive Amination in Amine Synthesis

Reductive amination stands as a cornerstone of modern organic synthesis, offering a highly efficient and controlled pathway to construct carbon-nitrogen bonds.[1][2][3] This powerful transformation enables the synthesis of secondary and tertiary amines from readily available carbonyl compounds (aldehydes and ketones) and primary or secondary amines.[1][4][5] The reaction proceeds through the in-situ formation of an imine or iminium ion intermediate, which is subsequently reduced by a selective hydride source.[2][4] This one-pot approach is lauded for its operational simplicity, broad substrate scope, and its ability to circumvent the over-alkylation issues often encountered with traditional SN2-type reactions of amines with alkyl halides.[1][6]

Among the arsenal of reducing agents, sodium triacetoxyborohydride (NaBH(OAc)₃ or STAB) has emerged as a reagent of choice due to its remarkable selectivity.[7][8][9] Its mild nature allows for the preferential reduction of the iminium ion intermediate in the presence of the starting carbonyl compound, thus minimizing side reactions such as the reduction of the aldehyde or ketone to the corresponding alcohol.[4][9][10][11] The reaction is typically performed in aprotic solvents like 1,2-dichloroethane (DCE), tetrahydrofuran (THF), or dichloromethane (DCM), and is often catalyzed by the addition of acetic acid, which facilitates the formation of the iminium ion.[4][8][12][13]

This application note provides a comprehensive guide to the reductive amination of 1-(4-ethoxyphenyl)piperazine, a key building block in medicinal chemistry, with a representative aldehyde. We will delve into the mechanistic underpinnings of the reaction, offer a detailed, step-by-step experimental protocol, and provide insights into reaction optimization and troubleshooting.

Reaction Mechanism: A Stepwise Look at C-N Bond Formation

The reductive amination using sodium triacetoxyborohydride is a sequential process that can be broken down into two key stages occurring in a single pot:

  • Imine/Iminium Ion Formation: The reaction commences with the nucleophilic attack of the secondary amine, 1-(4-ethoxyphenyl)piperazine, on the electrophilic carbonyl carbon of the aldehyde or ketone. This initially forms a hemiaminal intermediate.[2] Under weakly acidic conditions, typically facilitated by the addition of acetic acid, the hemiaminal undergoes dehydration to yield an iminium ion.[10][12] The acid catalyst protonates the hydroxyl group of the hemiaminal, converting it into a good leaving group (water) and promoting the formation of the C=N double bond of the iminium ion.[12]

  • Hydride Reduction: The generated iminium ion is highly electrophilic and readily susceptible to reduction. Sodium triacetoxyborohydride, being a mild hydride donor, selectively transfers a hydride ion to the iminium carbon, resulting in the formation of the desired tertiary amine product.[4][8][9] The steric bulk and electron-withdrawing acetate groups on the boron atom temper the reactivity of the hydride, making it selective for the iminium ion over the less electrophilic starting carbonyl compound.[8][9][10][11]

Visualizing the Reductive Amination Pathway

Reductive_Amination_Mechanism Piperazine 1-(4-Ethoxyphenyl)piperazine Hemiaminal Hemiaminal Intermediate Piperazine->Hemiaminal Carbonyl Aldehyde/Ketone Carbonyl->Hemiaminal STAB NaBH(OAc)₃ Product Tertiary Amine Product STAB->Product Hydride Transfer AcOH Acetic Acid (Catalyst) AcOH->Hemiaminal Iminium Iminium Ion AcOH->Iminium Hemiaminal->Iminium + H⁺, - H₂O Iminium->Product

Caption: The reaction mechanism of reductive amination.

Experimental Protocol: Synthesis of 1-(4-Ethoxyphenyl)-4-(phenylmethyl)piperazine

This protocol details the reductive amination of 1-(4-ethoxyphenyl)piperazine with benzaldehyde using sodium triacetoxyborohydride.

Materials:

  • 1-(4-Ethoxyphenyl)piperazine (FW: 206.28 g/mol )

  • Benzaldehyde (FW: 106.12 g/mol )

  • Sodium triacetoxyborohydride (STAB) (FW: 211.94 g/mol )

  • Glacial Acetic Acid

  • 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Saturated aqueous sodium chloride (brine) solution

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Nitrogen or argon inlet

  • Separatory funnel

  • Rotary evaporator

Procedure:

  • Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (nitrogen or argon), add 1-(4-ethoxyphenyl)piperazine (1.0 eq).

  • Solvent and Reactant Addition: Dissolve the piperazine derivative in an appropriate volume of anhydrous DCE or DCM (approximately 0.1-0.2 M concentration). To this solution, add benzaldehyde (1.0-1.2 eq).

  • Catalyst Addition: Add glacial acetic acid (1.0-1.2 eq) to the reaction mixture and stir for 20-30 minutes at room temperature to facilitate the formation of the iminium ion.

  • Reducing Agent Addition: Carefully add sodium triacetoxyborohydride (1.2-1.5 eq) portion-wise to the stirring solution. The addition may cause a slight exotherm.

  • Reaction Monitoring: Allow the reaction to stir at room temperature for 4-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to confirm the consumption of the starting materials.

  • Work-up: Upon completion, carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution. Stir vigorously until gas evolution ceases.

  • Extraction: Transfer the mixture to a separatory funnel and separate the organic layer. Extract the aqueous layer with DCM (2 x volume of the aqueous layer).

  • Washing: Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

  • Drying and Concentration: Dry the combined organic layers over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purification: The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure tertiary amine product.

Experimental Workflow Visualization

Experimental_Workflow Setup 1. Reaction Setup: 1-(4-Ethoxyphenyl)piperazine in flask Addition 2. Add Solvent (DCE/DCM), Benzaldehyde, and Acetic Acid Setup->Addition Stirring1 3. Stir for 30 min at RT Addition->Stirring1 Reduction 4. Add NaBH(OAc)₃ portion-wise Stirring1->Reduction Monitoring 5. Stir for 4-24h at RT (Monitor by TLC/LC-MS) Reduction->Monitoring Quench 6. Quench with sat. NaHCO₃ Monitoring->Quench Extraction 7. Extract with DCM Quench->Extraction Wash 8. Wash with NaHCO₃ and Brine Extraction->Wash Dry 9. Dry with MgSO₄/Na₂SO₄ Wash->Dry Concentrate 10. Concentrate in vacuo Dry->Concentrate Purify 11. Purify by Column Chromatography Concentrate->Purify Product Pure Tertiary Amine Purify->Product

Caption: Step-by-step experimental workflow for reductive amination.

Quantitative Data Summary

Reagent/ParameterMolar EquivalenceTypical Amount (for 1g of Piperazine)Purpose
1-(4-Ethoxyphenyl)piperazine1.01.0 g (4.85 mmol)Starting amine
Benzaldehyde1.0 - 1.20.52 - 0.62 g (4.85 - 5.82 mmol)Carbonyl source
Sodium Triacetoxyborohydride1.2 - 1.51.23 - 1.54 g (5.82 - 7.27 mmol)Reducing agent
Acetic Acid1.0 - 1.20.29 - 0.35 mL (5.09 - 6.11 mmol)Catalyst
Solvent (DCE/DCM)-25 - 50 mLReaction medium
Reaction Time-4 - 24 hours-
Temperature-Room Temperature-
Expected Yield -80-95% (after purification)-

Troubleshooting and Optimization

  • Incomplete Reaction: If monitoring indicates the presence of starting materials after an extended period, a slight excess of the aldehyde and reducing agent can be added. Gentle heating (40-50 °C) may also drive the reaction to completion, although this should be done cautiously to avoid side reactions.

  • Formation of Alcohol Byproduct: The presence of the alcohol derived from the reduction of the starting carbonyl compound suggests that the reducing agent is not sufficiently selective or that the iminium ion formation is slow. Ensure anhydrous conditions and consider increasing the initial stirring time after the addition of acetic acid before introducing the reducing agent.

  • Difficult Purification: If the product is difficult to separate from unreacted starting materials or byproducts, an acid-base extraction can be employed. The basic amine product can be extracted into an acidic aqueous solution, washed with an organic solvent to remove neutral impurities, and then liberated by basifying the aqueous layer and re-extracting into an organic solvent.[14][15]

Safety Precautions

  • Sodium triacetoxyborohydride is a moisture-sensitive reagent and should be handled under an inert atmosphere.[7] It can release flammable hydrogen gas upon contact with strong acids or water.

  • 1,2-Dichloroethane and dichloromethane are halogenated solvents and should be handled in a well-ventilated fume hood.

  • Acetic acid is corrosive.

  • Standard personal protective equipment (safety glasses, lab coat, gloves) should be worn at all times.

Conclusion

The reductive amination of 1-(4-ethoxyphenyl)piperazine using sodium triacetoxyborohydride is a reliable and high-yielding method for the synthesis of N-substituted derivatives. The mild reaction conditions, high selectivity of the reducing agent, and operational simplicity make this protocol highly attractive for applications in pharmaceutical and medicinal chemistry research. By understanding the underlying mechanism and following the detailed protocol, researchers can efficiently generate diverse libraries of piperazine-containing compounds for further investigation.

References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

  • Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. [Link]

  • Wikipedia. (2023). Sodium triacetoxyborohydride. [Link]

  • Brainly. (2024). What is the role of acetic acid in the reductive amination experiment?[Link]

  • Myers, A. (n.d.).
  • Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

  • ACS. (2022). Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride. ACS Omega, 7(34), 30233–30243. [Link]

  • IUPAC. (n.d.). Reductive Amination. [https://goldbook.iupac.
  • Master Organic Chemistry. (2017). Reductive Amination, and How It Works. [Link]

  • Podyacheva, E., et al. (n.d.). Hitchhiker's guide to reductive amination. [Link]

  • Wikipedia. (2023). Reductive amination. [Link]

  • Tarasova, Y. A., et al. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews, 119(23), 11634-11689. [Link]

  • Reddit. (2023). Struggling with Reductive Amination: Tips for Isolating My Amine Product?[Link]

  • Reddit. (2022). Reductive amination of piperazine. [Link]

Sources

Method

Application Notes and Protocols for the Preparation of Antifungal Agents Using 1-(4-Ethoxyphenyl)piperazine Intermediates

Abstract This technical guide provides a comprehensive overview and detailed protocols for the synthesis of potent triazole antifungal agents utilizing the key intermediate, 1-(4-ethoxyphenyl)piperazine. This document is...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the synthesis of potent triazole antifungal agents utilizing the key intermediate, 1-(4-ethoxyphenyl)piperazine. This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry. The protocols herein are designed to be self-validating, with an emphasis on the causality behind experimental choices, ensuring scientific integrity and reproducibility. We will explore the synthesis of key structural analogs of widely-used antifungal drugs, such as itraconazole and posaconazole, by leveraging the 1-(4-ethoxyphenyl)piperazine scaffold. Detailed methodologies for synthesis, purification, and characterization of these compounds are provided, supported by authoritative references.

Introduction: The Strategic Importance of the 1-(4-Ethoxyphenyl)piperazine Moiety

The piperazine scaffold is a privileged structure in medicinal chemistry, frequently found in a diverse range of biologically active compounds.[1] In the realm of antifungal drug discovery, the N-arylpiperazine moiety is a cornerstone of the azole class of antifungals.[2] These drugs, including prominent examples like itraconazole and posaconazole, function by inhibiting the fungal cytochrome P450 enzyme lanosterol 14α-demethylase.[3][4] This enzyme is critical for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[3][5] Its inhibition disrupts membrane integrity, leading to fungal cell death or growth inhibition.

The 1-(4-ethoxyphenyl)piperazine intermediate is of particular strategic importance due to its structural similarity to the core of several potent antifungal agents. The ethoxy group at the 4-position of the phenyl ring can serve as a stable ether linkage or be readily demethylated to a hydroxyl group, providing a versatile handle for further chemical modifications and the introduction of diverse side chains.[6][7] This guide will focus on the practical application of this intermediate in the synthesis of triazole antifungal agents.

Mechanism of Action: Targeting Fungal Ergosterol Biosynthesis

The antifungal agents synthesized from 1-(4-ethoxyphenyl)piperazine derivatives belong to the azole class. Their mechanism of action is well-established and centers on the disruption of the fungal cell membrane.

Azole Antifungal Mechanism of Action Lanosterol Lanosterol Lanosterol14Demethylase Lanosterol 14α-demethylase (CYP51) Lanosterol->Lanosterol14Demethylase Substrate Ergosterol Ergosterol FungalCellMembrane Fungal Cell Membrane Integrity Ergosterol->FungalCellMembrane Essential Component CellLysis Fungal Cell Lysis FungalCellMembrane->CellLysis Disruption leads to Lanosterol14Demethylase->Ergosterol Conversion AzoleAntifungal Azole Antifungal (e.g., Itraconazole, Posaconazole) AzoleAntifungal->Lanosterol14Demethylase Inhibition

Caption: Mechanism of action of azole antifungals.

Synthesis of Key Intermediates and Final Antifungal Agents

The synthesis of triazole antifungal agents from 1-(4-ethoxyphenyl)piperazine can be approached in a convergent manner, where key fragments are synthesized separately and then coupled in the final stages.[8][9]

General Synthetic Workflow

The overall strategy involves the N-arylation of 1-(4-ethoxyphenyl)piperazine, followed by the introduction of the triazole-containing side chain.

General Synthetic Workflow Start 1-(4-Ethoxyphenyl)piperazine Arylation N-Arylation Start->Arylation Intermediate1 N-Aryl-N'-(4-ethoxyphenyl)piperazine Arylation->Intermediate1 Demethylation Demethylation (optional) Intermediate1->Demethylation Intermediate2 N-Aryl-N'-(4-hydroxyphenyl)piperazine Demethylation->Intermediate2 Coupling Coupling with Triazole Side Chain Intermediate2->Coupling FinalProduct Final Triazole Antifungal Agent Coupling->FinalProduct

Caption: General workflow for the synthesis of triazole antifungals.

Protocol 1: Synthesis of 1-(4-Ethoxyphenyl)-4-(4-nitrophenyl)piperazine

This protocol details the N-arylation of 1-(4-ethoxyphenyl)piperazine with 1-chloro-4-nitrobenzene. This reaction can be achieved through classical nucleophilic aromatic substitution or more modern palladium-catalyzed methods like the Buchwald-Hartwig amination.[7][10]

Materials:

  • 1-(4-Ethoxyphenyl)piperazine

  • 1-Chloro-4-nitrobenzene

  • Potassium carbonate (K₂CO₃)

  • Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

  • Palladium(II) acetate (Pd(OAc)₂) (for Buchwald-Hartwig)

  • 2-(Dicyclohexylphosphino)-2',4',6'-triisopropylbiphenyl (XPhos) (for Buchwald-Hartwig)

  • Sodium tert-butoxide (NaOtBu) (for Buchwald-Hartwig)

  • Toluene (for Buchwald-Hartwig)

Procedure (Nucleophilic Aromatic Substitution):

  • To a round-bottom flask, add 1-(4-ethoxyphenyl)piperazine (1.0 eq), 1-chloro-4-nitrobenzene (1.1 eq), and potassium carbonate (2.0 eq).

  • Add anhydrous DMF or DMSO as the solvent.

  • Heat the reaction mixture to 120-140 °C and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

  • The precipitated product is collected by filtration, washed with water, and dried under vacuum.

  • The crude product can be purified by recrystallization from ethanol or isopropanol.

Protocol 2: Synthesis of a Posaconazole Analog Intermediate

This protocol describes the synthesis of a key intermediate analogous to a precursor for posaconazole, starting from the product of Protocol 1 after reduction of the nitro group and subsequent reactions. A similar demethylation step as described for a methoxy analog can be employed to yield the corresponding phenol.[6]

Materials:

  • 1-(4-Ethoxyphenyl)-4-(4-aminophenyl)piperazine (obtained from reduction of the nitro-compound)

  • Other reagents as per the specific synthesis route for the triazolone moiety.[8]

Procedure (Demethylation to Phenol):

  • To a stirred solution of the 1-(4-ethoxyphenyl)-4-(4-aryl)piperazine derivative (1.0 eq) in a suitable solvent, add a demethylating agent such as 48% aqueous hydrobromic acid (HBr).[6]

  • Heat the reaction mixture to reflux (90-100 °C) and stir for 5-6 hours. Monitor the reaction by TLC.

  • After completion, cool the reaction to room temperature and stir for 1-2 hours to allow for precipitation.

  • Filter the precipitate, wash with water, and dry to afford the corresponding 1-(4-hydroxyphenyl)-4-(4-aryl)piperazine intermediate.

Protocol 3: Coupling to Form a Triazole Antifungal Analog

This final step involves the coupling of the piperazine-phenol intermediate with a suitable triazole-containing side chain, often activated as a tosylate or mesylate.[3][11]

Materials:

  • 1-(4-Hydroxyphenyl)-4-(4-aryl)piperazine intermediate

  • Appropriate cis-2-(substituted)-3-(1H-1,2,4-triazol-1-ylmethyl)oxirane or a similar electrophile with a leaving group.

  • Sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃)

  • Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF)

Procedure:

  • To a stirred solution of the 1-(4-hydroxyphenyl)-4-(4-aryl)piperazine intermediate (1.0 eq) in DMSO or DMF, add powdered NaOH or K₂CO₃ (1.5-2.0 eq).

  • Stir the mixture at room temperature for 30 minutes to form the phenoxide.

  • Add the triazole-containing electrophile (1.1 eq) to the reaction mixture.

  • Heat the reaction to 60-80 °C and stir for 3-6 hours, monitoring by TLC or HPLC.

  • Upon completion, cool the reaction and pour it into water to precipitate the crude product.

  • Collect the product by filtration, wash with water, and dry.

  • Purify the crude product by recrystallization from a suitable solvent system (e.g., a mixture of DMF, acetone, and methanol) or by column chromatography on silica gel.[12]

Characterization of Synthesized Antifungal Agents

The identity, purity, and structural confirmation of the synthesized compounds are established using a combination of spectroscopic and chromatographic techniques.[13]

Technique Purpose Expected Observations
HPLC Purity assessment and reaction monitoring.A single major peak for the purified compound with a purity of >98%.[14]
¹H and ¹³C NMR Structural elucidation and confirmation.Characteristic chemical shifts and coupling constants for the aromatic, piperazine, ethoxy, and triazole protons and carbons.[6][15]
Mass Spectrometry (MS) Determination of molecular weight and fragmentation pattern.A molecular ion peak (e.g., [M+H]⁺) corresponding to the calculated molecular weight of the target compound.[1]
FT-IR Spectroscopy Identification of functional groups.Characteristic absorption bands for C-H, C=C, C-N, C-O, and the triazole ring vibrations.

Safety Precautions

Working with piperazine derivatives and the reagents involved in these syntheses requires strict adherence to safety protocols.

  • Handling: Always handle piperazine and its derivatives in a well-ventilated fume hood.[16] Avoid inhalation of dust and contact with skin and eyes.[10]

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.[17]

  • Storage: Store all chemicals in tightly sealed containers in a cool, dry, and well-ventilated area, away from incompatible materials.[18]

  • Waste Disposal: Dispose of all chemical waste in accordance with institutional and local regulations.

References

  • Ravi Kumar K, Srinivasa Reddy B, Sreenu M, Venkata Babu VV, Dilip Kumar B, et al. (2016) Synthesis and Characterization of Deshydroxy Posaconazole. Organic Chem Curr Res 5: 167. [Link]

  • Grolli, S., et al. (2020). Identification and Pharmaceutical Characterization of a New Itraconazole Terephthalic Acid Cocrystal. Pharmaceutics, 12(8), 744. [Link]

  • Google Patents. (n.d.). CN101775009B - Synthesis method and purification method of itraconazole.
  • Puttipipat, B., et al. (2015). Characterization of recrystallized itraconazole prepared by cooling and anti-solvent crystallization. Particulate Science and Technology, 33(2), 136-143. [Link]

  • Google Patents. (n.d.). CN101824009A - Simple preparation method for posaconazole and piperazine intermediate thereof.
  • de Lima, L. F., et al. (2014). Stability-Indicating HPLC Method for Posaconazole Bulk Assay. Journal of Chromatographic Science, 52(7), 659-664. [Link]

  • Papadopoulou, V., et al. (2018). Formation and Characterisation of Posaconazole Hydrate Form. Pharmaceutics, 10(4), 221. [Link]

  • Mishra, V., et al. (2018). Pd Catalyzed N1/N4 Arylation of Piperazine for Synthesis of Drugs, Biological and Pharmaceutical Targets: An Overview of Buchwald Hartwig Amination Reaction of Piperazine in Drug Synthesis. Current Organic Synthesis, 15(2), 146-168. [Link]

  • European Directorate for the Quality of Medicines & HealthCare. (n.d.). Piperazine. Retrieved from [Link]

  • Munigela, N., et al. (2007). Isolation and spectral characterization of itraconazole impurities in the drug product. Trade Science Inc.[Link]

  • Google Patents. (n.d.). KR100793693B1 - Improved Method of Making Itraconazole.
  • Sathigari, S. K., et al. (2012). Itraconazole solid dispersion prepared by a supercritical fluid technique: preparation, in vitro characterization, and bioavailability in beagle dogs. International Journal of Nanomedicine, 7, 5541-5552. [Link]

  • Ke, C., et al. (2009). SYNTHESIS of 1-(4-HYDROXYLPHENYL)-4-(4-NITROPHENY L)PIPERAZINE. Advances in Natural Science, 2(1), 26-30. [Link]

  • Wong, P. S., et al. (2010). Determination of Posaconazole in Plasma/Serum by High-Performance Liquid Chromatography with Fluorescence Detection. Molecules, 15(4), 2624-2634. [Link]

  • Prasad, R. S., et al. (2011). Preparation and characterization of Itraconazole solid dispersions for improved oral bioavailability. International Journal of Pharmaceutical Sciences and Research, 2(11), 2821-2828. [Link]

  • Szafran, M., et al. (2013). Structural and spectroscopic properties of posaconazole – Experimental and theoretical studies. Journal of Molecular Structure, 1044, 218-225. [Link]

  • Hepperle, M., et al. (2015). Synthesis of posaconazole. Chinese Journal of New Drugs, 24(11), 1285-1288. [Link]

  • Shete, A. S., et al. (2018). Cocrystals of Itraconazole with Amino Acids: Screening, Synthesis, Solid State Characterization, In Vitro Drug Release and Antifungal Activity. Journal of Drug Delivery Science and Technology, 48, 226-235. [Link]

  • Kaur, N., et al. (2021). Recent advances in the synthesis of piperazine based ligands and metal complexes and their applications. Dalton Transactions, 50(5), 1567-1594. [Link]

  • da Silva, P. B., et al. (2021). Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents. Beilstein Journal of Organic Chemistry, 17, 158-166. [Link]

  • Kim, H. J., et al. (2010). Development of the Efficient Synthetic Route for Itraconazole Antifungal Agent. Applied Chemistry for Engineering, 21(2), 199-204. [Link]

  • YouTube. (2022, May 24). Recrystallization- Organic Chemistry Lab- purification. Retrieved from [Link]

  • Kumar, P., et al. (2022). USING PREPARATIVE CHROMATOGRAPHY AND NMR/LCMS/FT-IR, ISOLATION, IDENTIFICATION, AND CHARACTERIZATION OF POSACONAZOLE OXIDATIVE D. Rasayan Journal of Chemistry, 15(1), 619-627. [Link]

  • Ravi Kumar, K., et al. (2016). Synthesis and Characterization of Deshydroxy Posaconazole. Asian Journal of Organic & Medicinal Chemistry, 1(1), 1-5. [Link]

  • Sharifi, A., et al. (2016). Copper-catalyzed N-arylation of heterocycles in ethylene glycol medium. Scientia Iranica, 23(3), 1111-1117. [Link]

  • van der Elst, K., et al. (2009). A routine method for the quantification of the novel antimycotic drug posaconazole in plasma using liquid chromatography-tandem mass spectrometry with on-line solid phase extraction. Clinical Chemistry and Laboratory Medicine, 47(5), 579-584. [Link]

  • Li, Y., et al. (2024). The Increased Dissolution and Oral Absorption of Itraconazole by Nanocrystals with an Endogenous Small-Molecule Surfactant as a Stabilizer. Pharmaceutics, 16(4), 522. [Link]

  • Cruz-Cabeza, A. J., et al. (2022). Exploring the Cocrystal Landscape of Posaconazole by Combining High-Throughput Screening Experimentation with Computational Chemistry. Crystal Growth & Design, 22(12), 7246-7256. [Link]

  • Quick Company. (n.d.). A Process For The Preparation Of Itraconazole. Retrieved from [Link]

Sources

Application

Application Notes and Protocols for the Buchwald-Hartwig Amination of 1-(4-Ethoxyphenyl)piperazine

Introduction: Strategic Importance of N-Aryl Piperazines and the Power of Palladium Catalysis The N-aryl piperazine motif is a cornerstone in modern medicinal chemistry and drug development, featuring prominently in a wi...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Strategic Importance of N-Aryl Piperazines and the Power of Palladium Catalysis

The N-aryl piperazine motif is a cornerstone in modern medicinal chemistry and drug development, featuring prominently in a wide array of therapeutics targeting central nervous system disorders, oncology, and infectious diseases.[1] The unique structural and physicochemical properties of this scaffold often impart favorable pharmacokinetic profiles and potent biological activity. The Buchwald-Hartwig amination has emerged as a transformative and indispensable tool for the construction of carbon-nitrogen (C-N) bonds, offering a versatile and efficient route to these valuable N-aryl piperazine derivatives from readily available starting materials.[2][3]

This guide provides a comprehensive overview and detailed protocols for the successful application of the Buchwald-Hartwig amination to the synthesis of N-aryl derivatives of 1-(4-ethoxyphenyl)piperazine. We will delve into the mechanistic underpinnings of the reaction, explore the critical parameters that govern its success, and offer field-proven insights to enable researchers, scientists, and drug development professionals to confidently and effectively utilize this powerful transformation.

The Catalytic Cycle: A Mechanistic Blueprint for Success

A thorough understanding of the reaction mechanism is paramount for rational troubleshooting and optimization. The Buchwald-Hartwig amination proceeds through a palladium-catalyzed cycle involving a series of well-defined elementary steps:

  • Oxidative Addition: The active Pd(0) catalyst initiates the cycle by inserting into the aryl halide (Ar-X) bond, forming a Pd(II) intermediate.[2]

  • Amine Coordination and Deprotonation: The amine, in this case, 1-(4-ethoxyphenyl)piperazine, coordinates to the Pd(II) center. A base then deprotonates the coordinated amine, forming a palladium-amido complex.[4]

  • Reductive Elimination: This is the product-forming step where the C-N bond is forged, yielding the desired N-aryl piperazine and regenerating the active Pd(0) catalyst, which then re-enters the catalytic cycle.[2]

dot graph "Buchwald_Hartwig_Catalytic_Cycle" { graph [layout=circo, overlap=false, splines=true, bgcolor="#F1F3F4", fontname="Arial"]; node [shape=box, style=filled, fontname="Arial", fontcolor="#202124"]; edge [fontname="Arial", fontcolor="#5F6368"];

"Pd(0)L" [fillcolor="#4285F4", fontcolor="#FFFFFF", label="Active Pd(0) Catalyst"]; "Oxidative_Addition" [fillcolor="#FFFFFF", shape=ellipse, label="Oxidative Addition"]; "Ar-Pd(II)-X(L)" [fillcolor="#FBBC05", label="Pd(II) Intermediate"]; "Amine_Coordination" [fillcolor="#FFFFFF", shape=ellipse, label="Amine Coordination\n & Deprotonation"]; "Ar-Pd(II)-NR2(L)" [fillcolor="#EA4335", fontcolor="#FFFFFF", label="Palladium-Amido Complex"]; "Reductive_Elimination" [fillcolor="#FFFFFF", shape=ellipse, label="Reductive Elimination"]; "Ar-NR2" [fillcolor="#34A853", fontcolor="#FFFFFF", label="N-Aryl Piperazine Product"];

"Pd(0)L" -> "Oxidative_Addition" [label="Ar-X"]; "Oxidative_Addition" -> "Ar-Pd(II)-X(L)"; "Ar-Pd(II)-X(L)" -> "Amine_Coordination" [label="1-(4-ethoxyphenyl)piperazine, Base"]; "Amine_Coordination" -> "Ar-Pd(II)-NR2(L)"; "Ar-Pd(II)-NR2(L)" -> "Reductive_Elimination"; "Reductive_Elimination" -> "Ar-NR2"; "Reductive_Elimination" -> "Pd(0)L" [style=dashed, label="Catalyst Regeneration"]; } केंद

A simplified representation of the palladium-catalyzed cycle.

Key Parameters for a Successful Amination

The success of the Buchwald-Hartwig amination is a delicate interplay of several critical factors. A judicious selection of these components is essential for achieving high yields and purity.

The Palladium Source: Precatalysts for Enhanced Performance

While traditional palladium sources like Pd(OAc)₂ and Pd₂(dba)₃ can be effective, modern palladium precatalysts are often preferred for their superior activity and reproducibility. These precatalysts are air- and moisture-stable and readily form the active Pd(0) species in situ.

The Ligand: The Heart of the Catalytic System

The choice of phosphine ligand is arguably the most critical parameter in a Buchwald-Hartwig amination. The ligand stabilizes the palladium center, facilitates the elementary steps of the catalytic cycle, and influences the overall efficiency of the reaction. For the amination of secondary cyclic amines like 1-(4-ethoxyphenyl)piperazine, bulky and electron-rich biaryl phosphine ligands are generally the most effective.

The Base: A Crucial Promoter

A strong, non-nucleophilic base is required to deprotonate the piperazine nitrogen in the catalytic cycle. The choice of base can significantly impact the reaction rate and yield.

The Solvent: More Than Just a Medium

The solvent not only dissolves the reactants but also influences the solubility of the base and the stability of the catalytic species. Anhydrous, degassed solvents are crucial to prevent catalyst deactivation.

Quantitative Data: A Guide to Reaction Optimization

The following tables provide representative quantitative data for the Buchwald-Hartwig amination of piperazine derivatives with various aryl halides. While specific data for 1-(4-ethoxyphenyl)piperazine is limited in the public domain, the conditions outlined for analogous N-aryl piperazines serve as an excellent starting point for optimization.

Table 1: Buchwald-Hartwig Amination of Piperazine Derivatives with Aryl Bromides

Aryl BromidePiperazine DerivativePd Catalyst (mol%)Ligand (mol%)BaseSolventTemp (°C)Time (h)Yield (%)Reference
4-BromotolueneN-Boc-piperazinePd₂(dba)₃ (1)XantPhos (2)Cs₂CO₃Dioxane1001292[5]
4-BromoanisolePiperidine(NHC)Pd(allyl)Cl (3)-LHMDSToluene220.393[5]
1-Bromo-4-chloro-2-fluorobenzenePiperazinePd(OAc)₂ (2)BINAP (4)NaOt-BuToluene11020>90[6]
2-BromotolueneMorpholine(NHC)Pd(allyl)Cl (3)-LHMDSToluene220.494[5]

Table 2: Buchwald-Hartwig Amination of Piperazine Derivatives with Aryl Chlorides

Aryl ChloridePiperazine DerivativePd Catalyst (mol%)Ligand (mol%)BaseSolventTemp (°C)Time (h)Yield (%)Reference
4-ChlorotolueneN-Boc-piperazinePd₂(dba)₃ (2)RuPhos (4)NaOt-BuToluene1101885[7]
4-ChloroanisolePiperidine(NHC)Pd(allyl)Cl (3)-LHMDSToluene220.2543[5]
1-Chloro-4-nitrobenzene1-(4-methoxyphenyl)piperazine--Na₂CO₃1-Butanol12024-[6]
2,3-DichlorobenzeneN-Boc-piperazine-------[8]

Experimental Protocols: A Step-by-Step Guide

The following protocols provide a detailed, step-by-step methodology for performing the Buchwald-Hartwig amination of 1-(4-ethoxyphenyl)piperazine.

Protocol 1: General Procedure for Aryl Bromides

This protocol is a robust starting point for the coupling of 1-(4-ethoxyphenyl)piperazine with a range of aryl bromides.

Materials:

  • Aryl bromide (1.0 equiv)

  • 1-(4-Ethoxyphenyl)piperazine (1.2 equiv)

  • Pd₂(dba)₃ (1-2 mol%)

  • XantPhos (2-4 mol%)

  • Sodium tert-butoxide (NaOt-Bu) (1.4 equiv)

  • Anhydrous, degassed toluene or dioxane

Procedure:

  • To an oven-dried Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add the aryl bromide, Pd₂(dba)₃, XantPhos, and sodium tert-butoxide.

  • Evacuate and backfill the Schlenk tube with the inert gas three times.

  • Add the anhydrous, degassed solvent via syringe.

  • Add 1-(4-ethoxyphenyl)piperazine to the reaction mixture.

  • Heat the reaction mixture to 100-110 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

dot graph "Protocol_Workflow" { graph [bgcolor="#F1F3F4", fontname="Arial"]; node [shape=box, style=filled, fontname="Arial", fontcolor="#202124", fillcolor="#FFFFFF"]; edge [fontname="Arial", fontcolor="#5F6368"];

subgraph "cluster_Preparation" { label = "Reaction Setup"; bgcolor = "#E8F0FE"; "Reagents" [label="Add Aryl Bromide,\nPd₂(dba)₃, XantPhos, NaOtBu\nto Schlenk Tube"]; "Inert_Atmosphere" [label="Evacuate and Backfill\nwith Inert Gas (3x)"]; "Add_Solvent" [label="Add Anhydrous,\nDegassed Solvent"]; "Add_Amine" [label="Add 1-(4-ethoxyphenyl)piperazine"]; "Reagents" -> "Inert_Atmosphere" -> "Add_Solvent" -> "Add_Amine"; }

subgraph "cluster_Reaction" { label = "Reaction"; bgcolor = "#FCE8E6"; "Heating" [label="Heat to 100-110 °C\nwith Stirring"]; "Monitoring" [label="Monitor by\nTLC or LC-MS"]; "Heating" -> "Monitoring"; }

subgraph "cluster_Workup" { label = "Workup and Purification"; bgcolor = "#E6F4EA"; "Cooling" [label="Cool to Room Temperature"]; "Extraction" [label="Dilute, Wash with\nWater and Brine"]; "Drying" [label="Dry and Concentrate"]; "Purification" [label="Purify by Column\nChromatography"]; "Cooling" -> "Extraction" -> "Drying" -> "Purification"; }

"Add_Amine" -> "Heating"; "Monitoring" -> "Cooling"; } केंद

A flowchart illustrating the key steps in the experimental protocol.

Protocol 2: Microwave-Assisted Synthesis for Aryl Chlorides

For less reactive aryl chlorides, microwave irradiation can significantly accelerate the reaction and improve yields.

Materials:

  • Aryl chloride (1.0 equiv)

  • 1-(4-Ethoxyphenyl)piperazine (1.5 equiv)

  • XPhos Pd G3 precatalyst (2-4 mol%)

  • Potassium phosphate (K₃PO₄) (2.0 equiv)

  • Anhydrous, degassed tert-amyl alcohol

Procedure:

  • To a microwave reaction vial, add the aryl chloride, XPhos Pd G3 precatalyst, and potassium phosphate.

  • Add anhydrous, degassed tert-amyl alcohol, followed by 1-(4-ethoxyphenyl)piperazine.

  • Seal the vial and place it in the microwave reactor.

  • Heat the reaction mixture to 120-150 °C for 30-60 minutes with stirring.

  • After the reaction is complete, cool the vial to room temperature.

  • Follow the workup and purification procedure outlined in Protocol 1.

Troubleshooting and Optimization

Even with robust protocols, challenges can arise. Here are some common issues and potential solutions:

  • Low or No Conversion:

    • Inactive Catalyst: Ensure the use of a high-quality palladium source and ligand. Precatalysts are generally more reliable.

    • Insufficient Base Strength: For challenging couplings, a stronger base like lithium bis(trimethylsilyl)amide (LHMDS) may be necessary.

    • Oxygen Contamination: Thoroughly degas all solvents and maintain a strict inert atmosphere.

  • Side Reactions:

    • Hydrodehalogenation: This side reaction, where the aryl halide is reduced, can be minimized by using the appropriate ligand and avoiding excessive reaction times and temperatures.

    • Homocoupling: Dimerization of the aryl halide can be suppressed by optimizing the catalyst loading and reaction temperature.

Conclusion: A Versatile Tool for Drug Discovery

The Buchwald-Hartwig amination is a powerful and versatile methodology for the synthesis of N-aryl piperazines, including those derived from 1-(4-ethoxyphenyl)piperazine. By carefully selecting the catalyst, ligand, base, and solvent, and by following well-defined protocols, researchers can efficiently access a wide range of valuable compounds for drug discovery and development. The insights and procedures detailed in this guide provide a solid foundation for the successful implementation of this important transformation.

References

  • Buchwald, S. L., & Hartwig, J. F. (2010). Palladium-Catalyzed C-N Cross-Coupling Reactions. John Wiley & Sons.
  • Caddick, S., et al. (2005). Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. Organic & Biomolecular Chemistry, 3(18), 3349-3356. [Link]

  • Reilly, S. W., & Mach, R. H. (2016). Rapid Pd-Catalyzed Synthesis of Piperazine Scaffolds Under Aerobic and Solvent-Free Conditions. Organic Letters, 18(20), 5272–5275. [Link]

  • Wikipedia contributors. (2023, December 12). Buchwald–Hartwig amination. In Wikipedia, The Free Encyclopedia. Retrieved February 15, 2026, from [Link]

  • Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. [Link]

  • Christensen, H. (2008). Analysis of a Buckwald-Hartwig amination: reaction for pharmaceutical production. [Link]

  • Mishra, V., et al. (2017). Pd Catalyzed N1/N4 Arylation of Piperazine for Synthesis of Drugs, Biological and Pharmaceutical Targets: An Overview of Buchwald Hartwig Amination Reaction of Piperazine in Drug Synthesis. Current Organic Synthesis, 15(2). [Link]

  • Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphine ligands in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50. [Link]

  • Google Patents. (2022). A kind of synthetic method of 1-(4-aminophenyl)-4-(4-hydroxyphenyl) piperazine.
  • ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. [Link]

  • Marion, N., & Nolan, S. P. (2008). N-Heterocyclic carbenes in palladium catalysis. Angewandte Chemie International Edition, 47(45), 8634-8659. [Link]

  • Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. [Link]

  • J&K Scientific LLC. (2021, February 23). Buchwald-Hartwig Cross-Coupling. [Link]

  • Beilstein Journals. (2011, January 14). Palladium- and copper-mediated N-aryl bond formation reactions for the synthesis of biological active compounds. [Link]

  • Lazzarotto, M., et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules, 28(24), 8081. [Link]

  • EPO. (n.d.). 1-ARYL-4-SUBSTITUTED PIPERAZINE DERIVATIVES FOR USE AS CCR1 ANTAGONISTS FOR THE TREATMENT OF INFLAMMATION AND IMMUNE DISORDERS - Patent 1531822. [Link]

  • Organic Syntheses. (2023, November 3). α-Arylation of Cyclopentanones by Palladium/Enamine Cooperative Catalysis. [Link]

  • Roughley, S. D., & Jordan, A. M. (2011). The medicinal chemist's toolbox: an analysis of Taniguchi's cross-coupling reactions. Journal of medicinal chemistry, 54(10), 3451–3479. [Link]

Sources

Method

Application Notes and Protocols for Handling and Storage of Hygroscopic Piperazine Salts

Introduction: The Double-Edged Sword of Piperazine Salts in Pharmaceutical Development Piperazine and its various salt forms are ubiquitous scaffolds in modern medicinal chemistry, integral to the structure of numerous a...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Double-Edged Sword of Piperazine Salts in Pharmaceutical Development

Piperazine and its various salt forms are ubiquitous scaffolds in modern medicinal chemistry, integral to the structure of numerous approved drugs. Their appeal lies in their versatile chemical properties and favorable physiological absorption, distribution, metabolism, and excretion (ADME) profiles. However, a significant challenge in the development of piperazine-based active pharmaceutical ingredients (APIs) is their inherent hygroscopicity. The propensity of these salts to absorb moisture from the atmosphere can lead to a cascade of deleterious effects, including physical transformations such as deliquescence and caking, as well as chemical degradation through hydrolysis.[1] Such instability can compromise the drug's efficacy, safety, and shelf-life.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to understand, characterize, and mitigate the challenges associated with the hygroscopicity of piperazine salts. By implementing the robust handling, storage, and analytical protocols detailed herein, the integrity and quality of these critical pharmaceutical compounds can be assured.

Understanding Hygroscopicity: From Sorption Isotherms to Critical Relative Humidity

Hygroscopicity is the tendency of a substance to attract and hold water molecules from the surrounding environment. For crystalline solids like piperazine salts, this interaction is complex and can manifest in several ways, including surface adsorption and absorption into the bulk material, potentially leading to the formation of hydrates.[2]

A key tool for characterizing a material's hygroscopic behavior is the moisture sorption isotherm . This is generated by measuring the change in mass of a sample as it is exposed to a series of controlled relative humidity (RH) levels at a constant temperature. The resulting plot of equilibrium water content versus RH provides a fingerprint of the material's interaction with moisture.

The European Pharmacopoeia (Ph. Eur.) provides a classification system for hygroscopicity based on the percentage mass increase after 24 hours of exposure to 80% RH at 25°C.[6]

Hygroscopicity ClassificationMass Increase
Non-hygroscopic< 0.2%
Slightly hygroscopic≥ 0.2% and < 2%
Hygroscopic≥ 2% and < 15%
Very hygroscopic≥ 15%
DeliquescentSufficient water is absorbed to form a liquid

Table 1: European Pharmacopoeia Hygroscopicity Classification.[6]

Core Handling and Storage Protocols

The cornerstone of preserving the integrity of hygroscopic piperazine salts is the strict control of environmental moisture.

Controlled Environment and Personal Protective Equipment (PPE)

All handling of hygroscopic piperazine salts should ideally be conducted in a controlled environment where the relative humidity is maintained below the critical relative humidity of the specific salt. A glovebox with a controlled nitrogen or argon atmosphere is the gold standard for this purpose. If a glovebox is not available, a room with a robust dehumidification system is a viable alternative.

Mandatory PPE:

  • Safety glasses or goggles

  • Laboratory coat

  • Nitrile gloves (changed frequently, especially after any suspected contact with the substance)

  • For fine powders, a properly fitted respirator (e.g., N95) is recommended to prevent inhalation.

Weighing Protocols for Hygroscopic Piperazine Salts

Accurate weighing of hygroscopic substances is challenging due to their continuous mass gain upon exposure to ambient air. The following protocols are designed to minimize this source of error.

Protocol 1: Weighing in a Controlled Humidity Environment (Glovebox)

This is the preferred method for highly hygroscopic or deliquescent piperazine salts.

  • Preparation:

    • Ensure the glovebox is purged with an inert gas (e.g., nitrogen or argon) and the relative humidity is stable and below the CRH of the piperazine salt (ideally <10% RH).

    • Place all necessary equipment (analytical balance, spatulas, weighing boats/vials, sample container) inside the glovebox antechamber and allow sufficient time for the atmosphere to equilibrate.

  • Weighing Procedure:

    • Transfer the equipment from the antechamber into the main glovebox chamber.

    • Place a weighing boat or vial on the analytical balance and tare.

    • Carefully transfer the desired amount of the piperazine salt to the weighing vessel using a clean, dry spatula.

    • Record the stable weight.

    • Immediately and securely cap the vial or transfer the contents of the weighing boat to the reaction vessel within the glovebox.

  • Post-Weighing:

    • Securely seal the primary container of the piperazine salt before removing it from the glovebox.

    • Clean any spills within the glovebox according to standard laboratory procedures.

Protocol 2: Weighing in a Standard Laboratory with an Anti-Static Device

For less hygroscopic piperazine salts, this method can be employed with care and speed.

  • Preparation:

    • Place the analytical balance in a draft-free area.

    • Use an anti-static device (e.g., an ionizing bar) to minimize static electricity, which can interfere with accurate weighing of fine powders.

    • Have all necessary equipment ready and within immediate reach.

  • Weighing by Difference:

    • Place a sealed vial containing the piperazine salt on the analytical balance and record the initial mass.

    • Quickly remove the vial from the balance, open it, and transfer an approximate amount of the salt to the receiving vessel.

    • Immediately reseal the vial and place it back on the balance.

    • Record the final mass. The difference between the initial and final mass is the amount of substance transferred.

  • Direct Weighing (for less sensitive salts):

    • Place a weighing boat on the balance and tare.

    • Quickly add the piperazine salt to the weighing boat and record the weight as soon as the reading stabilizes.

    • Immediately transfer the weighed powder to its destination.

Storage and Packaging Recommendations

Long-term stability of hygroscopic piperazine salts is contingent on appropriate storage conditions and packaging.

Ideal Storage Conditions:

  • Temperature: Controlled room temperature (20-25°C) unless specific stability data indicates otherwise.

  • Humidity: The storage environment should be maintained at a relative humidity well below the CRH of the salt. This can be achieved in a desiccator or a humidity-controlled storage cabinet.

  • Light: Protect from light, especially if the compound is known to be photolabile.

Packaging:

  • Primary Container: Use airtight, non-reactive containers such as amber glass bottles with screw caps fitted with a chemically inert liner (e.g., PTFE).

  • Secondary Packaging: For highly sensitive materials, consider heat-sealing the primary container within a foil-laminated bag that provides an excellent moisture and light barrier.[7]

  • Desiccants: Place a suitable desiccant, such as silica gel or molecular sieves, inside the secondary packaging or the desiccator to absorb any residual moisture.[8]

Storage_Workflow cluster_receipt Material Receipt cluster_storage Storage cluster_handling Handling cluster_use Use Receive Receive Hygroscopic Piperazine Salt Store Store in Airtight Container with Desiccant Receive->Store Desiccator Place in Desiccator or Humidity-Controlled Cabinet Store->Desiccator Immediate Placement Glovebox Handle in Glovebox (<10% RH) Desiccator->Glovebox For Use Weigh Weigh Accurately Glovebox->Weigh Controlled Environment Use Use in Experiment Weigh->Use

Characterization and Analysis Protocols

Regular analysis of hygroscopic piperazine salts is crucial to monitor their moisture content and ensure their solid-state integrity.

Moisture Content Determination: Karl Fischer Titration

Karl Fischer (KF) titration is the gold standard for the accurate determination of water content in pharmaceutical substances.[4]

Protocol: Volumetric Karl Fischer Titration of Piperazine Dihydrochloride

Causality: Piperazine salts are basic compounds. Strongly alkaline amines can interfere with the Karl Fischer reaction by shifting the pH and causing a side reaction with iodine, leading to erroneously high water content readings. Therefore, the use of a buffered solvent is essential to maintain the optimal pH range for the reaction.[9][10]

  • Reagents and Equipment:

    • Volumetric Karl Fischer titrator.

    • KF titrant (e.g., CombiTitrant 5).

    • KF solvent (e.g., methanol).

    • Buffer for strong bases (e.g., salicylic acid or a commercially available KF buffer solution).

    • Gastight syringe for sample introduction.

  • Titrator Preparation:

    • Fill the titrator with fresh KF solvent.

    • Add the buffer to the solvent as per the manufacturer's recommendation (e.g., 5 g of salicylic acid per 50 mL of solvent).

    • Perform a pre-titration to neutralize the water in the solvent until a stable, dry baseline is achieved.

  • Sample Analysis:

    • Accurately weigh approximately 100-200 mg of the piperazine dihydrochloride sample into a dry, clean vial using the appropriate weighing protocol.

    • Using a gastight syringe, quickly transfer the weighed sample into the KF titration vessel.

    • Start the titration. The instrument will automatically dispense the KF titrant until the endpoint is reached.

    • The instrument software will calculate the water content in percentage or parts per million (ppm).

  • System Suitability:

    • Regularly check the titer of the KF reagent using a certified water standard.

    • Analyze a control sample with a known water content to verify the accuracy of the system.

Solid-State Characterization: X-Ray Powder Diffraction (XRPD)

XRPD is a powerful, non-destructive technique used to identify the crystalline phase of a material and detect any changes in its solid form, such as the formation of hydrates or different polymorphs.[11]

Protocol: XRPD Analysis of a Moisture-Sensitive Piperazine Salt

Causality: Exposure of a hygroscopic sample to ambient humidity during sample preparation and analysis can induce phase transformations. Therefore, it is crucial to use a sample holder that protects the sample from the environment.

  • Sample Preparation:

    • Gently grind the piperazine salt sample to a fine powder using an agate mortar and pestle in a low-humidity environment (e.g., a glovebox).

    • Load the powdered sample into a low-background, airtight sample holder designed for moisture-sensitive materials.

  • Instrument Parameters (Example):

    • Instrument: Panalytical Empyrean or similar.

    • X-ray source: Cu Kα radiation (λ = 1.5406 Å).

    • Voltage and current: 45 kV and 40 mA.

    • Scan range (2θ): 2° to 40°.

    • Step size: 0.02°.

    • Scan speed: 1°/min.

  • Data Analysis:

    • Compare the resulting diffractogram with a reference pattern of the anhydrous form of the piperazine salt.

    • The appearance of new peaks or significant shifts in existing peaks may indicate the formation of a hydrate or a polymorphic transformation.

Analytical_Workflow cluster_sampling Sample Preparation cluster_analysis Analytical Techniques cluster_results Data Interpretation cluster_decision Decision Making Sample Hygroscopic Piperazine Salt KF Karl Fischer Titration (Moisture Content) Sample->KF XRPD X-Ray Powder Diffraction (Solid Form) Sample->XRPD DVS Dynamic Vapor Sorption (Hygroscopicity Profile) Sample->DVS Moisture Quantitative Water Content KF->Moisture SolidState Crystalline Form and Purity XRPD->SolidState HygroProfile Sorption Isotherm and CRH DVS->HygroProfile Decision Define Storage Conditions, Shelf-life, and Formulation Strategy Moisture->Decision SolidState->Decision HygroProfile->Decision

Hygroscopicity Profiling: Dynamic Vapor Sorption (DVS)

DVS is an automated gravimetric technique that provides detailed insights into the moisture sorption and desorption behavior of a material. It is the most accurate method for determining the hygroscopicity profile and the CRH.[6][12]

Protocol: DVS Analysis of a Piperazine Salt

  • Sample Preparation:

    • Accurately weigh 10-20 mg of the piperazine salt into a DVS sample pan.

    • Place the pan in the DVS instrument.

  • Instrument Parameters (Example):

    • Temperature: 25°C.

    • Drying Step: Hold at 0% RH until the sample mass is stable ( dm/dt ≤ 0.002%/min).

    • Sorption Cycle: Increase RH in steps of 10% from 0% to 90%.

    • Desorption Cycle: Decrease RH in steps of 10% from 90% to 0%.

    • Equilibration Criterion at each step: dm/dt ≤ 0.002%/min.

  • Data Analysis:

    • Plot the percentage change in mass versus RH to generate the sorption-desorption isotherm.

    • The shape of the isotherm reveals the nature of the water uptake (e.g., surface adsorption, bulk absorption, hydrate formation).

    • The CRH can be identified as the RH at which a sharp increase in water uptake occurs.

    • The data can be used to classify the hygroscopicity of the material according to the European Pharmacopoeia or other relevant guidelines.

Stability Indicating Assays and Long-Term Stability Studies

To ensure the long-term viability of a piperazine salt as a drug candidate, it is essential to conduct stability studies under various environmental conditions, as outlined in the ICH Q1A(R2) guidelines .[13][14][15]

Stability Study Design:

  • Storage Conditions:

    • Long-term: 25°C ± 2°C / 60% RH ± 5% RH.

    • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH.

  • Time Points: 0, 3, 6, 9, 12, 18, 24, and 36 months for long-term studies; 0, 3, and 6 months for accelerated studies.

  • Analytical Tests: At each time point, the samples should be tested for:

    • Appearance

    • Assay and degradation products by a validated stability-indicating HPLC method.

    • Water content by Karl Fischer titration.

    • Solid-state form by XRPD.

A stability-indicating HPLC method is one that can separate the parent piperazine salt from its potential degradation products, thus allowing for an accurate assessment of its stability. The development of such a method may involve derivatization of the piperazine moiety to enhance its UV activity.[15][16]

Conclusion

The successful development of pharmaceutical products containing hygroscopic piperazine salts hinges on a thorough understanding and meticulous control of their interaction with moisture. The protocols and guidelines presented in this document provide a robust framework for handling, storing, and analyzing these challenging yet valuable compounds. By integrating these practices into the drug development workflow, from early-stage research to final product formulation, scientists can ensure the quality, stability, and efficacy of piperazine-based medicines.

References

  • FDA Guidance for Industry: Q1A(R2) Stability Testing of New Drug Substances and Products. ECA Academy. Available at: [Link]

  • ICH Q1 guideline on stability testing of drug substances and drug products. European Medicines Agency. Available at: [Link]

  • ICH Q1A (R2) Stability testing of new drug substances and drug products. European Medicines Agency. Available at: [Link]

  • DVS Application Note 101: Moisture Sorption Properties of Pharmaceutical Materials Studied by DVS. Jenck. Available at: [Link]

  • Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach. ResearchGate. Available at: [Link]

  • Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. ResearchGate. Available at: [Link]

  • Characterizing the Effects of Moisture on Pharmaceutical Materials using the Discovery SA – Dynamic Vapor Sorption Analyzer. TA Instruments. Available at: [Link]

  • How to weigh a higroscopic substance. Chromatography Forum. Available at: [Link]

  • 5.11. characters section in monographs. EDQM. Available at: [Link]

  • Hygroscopic material packing. ResearchGate. Available at: [Link]

  • Dynamic Vapor Sorption. SK pharmteco. Available at: [Link]

  • A practical guide to pharmaceutical analyses using X-ray powder diffraction. Cambridge University Press. Available at: [Link]

  • Moisture protection for hygroscopic materials during transport. Absortech. Available at: [Link]

  • An innovative drug delivery form for hygroscopic pharmaceutical drugs. Qualicaps. Available at: [Link]

  • <1241> Water-Solid Interactions in Pharmaceutical Systems. USP. Available at: [Link]

  • The Use of Dynamic Vapor Sorption Method in the Determination of Water Sorption Limit and Setting Specification for Drug Substance. American Pharmaceutical Review. Available at: [Link]

  • Current Applications of X-Ray Powder Diffraction in the Pharmaceutical Industry. American Pharmaceutical Review. Available at: [Link]

  • How complementary techniques boost XRPD in solid form analysis. Malvern Panalytical. Available at: [Link]

  • X-ray Powder Diffraction (XRPD). Improved Pharma. Available at: [Link]

  • NIOSH Pocket Guide to Chemical Hazards - Piperazine dihydrochloride. CDC. Available at: [Link]

  • How to Correctly Use an Analytical Balance to Weigh a Powder? U.S. Solid. Available at: [Link]

  • Use of the Analytical Balance. University of Missouri–St. Louis. Available at: [Link]

  • Is there any special trick to weighing high static compounds accurately on an analytical balance? ResearchGate. Available at: [Link]

  • Weighing on an Analytical Balance. Scribd. Available at: [Link]

  • PIPERAZINE DIHYDROCHLORIDE. OSHA. Available at: [Link]

  • Water Content Determination by Karl Fischer. Pharmaguideline. Available at: [Link]

  • Piperazine Dihydrochloride. USP. Available at: [Link]

  • Karl Fischer Titration. Mettler Toledo. Available at: [Link]

  • Piperazine Adipate. PubChem. Available at: [Link]

  • Critical relative humidity. Wikipedia. Available at: [Link]

  • Piperazine: Human health tier II assessment. NICNAS. Available at: [Link]

  • Piperazine. Wikipedia. Available at: [Link]

  • piperazine dihydrochloride, 142-64-3. The Good Scents Company. Available at: [Link]

  • Water Determination (Karl Fischer Method). Japanese Pharmacopoeia. Available at: [Link]

  • How to Measure Moisture Levels in Glove Boxes. Process Sensing Technologies. Available at: [Link]

  • Standard Operating Procedures: Bart Laboratory. Purdue University. Available at: [Link]

  • Piperazine adipate compositions and treatment of helminth infections therewith. Google Patents.
  • Weight Measurement, the Accurate Way. Mettler Toledo. Available at: [Link]

  • Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh. Available at: [Link]

Sources

Application

Application Note: Standard Operating Procedure for High-Precision Weighing of 1-(4-Ethoxyphenyl)piperazine HCl

Abstract This document provides a detailed protocol for the accurate and safe weighing of 1-(4-Ethoxyphenyl)piperazine HCl, a piperazine derivative commonly used in pharmaceutical research and development. The procedure...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a detailed protocol for the accurate and safe weighing of 1-(4-Ethoxyphenyl)piperazine HCl, a piperazine derivative commonly used in pharmaceutical research and development. The procedure emphasizes scientific integrity, safety, and the minimization of error by integrating principles of Good Laboratory Practice (GLP). It is intended for researchers, scientists, and drug development professionals who require high precision in sample preparation for downstream applications. The causality behind critical steps is explained to ensure a deep understanding of the weighing process.

Introduction and Scientific Context

This guide establishes a self-validating system for weighing 1-(4-Ethoxyphenyl)piperazine HCl, focusing on environmental control, equipment handling, and procedural execution to ensure the integrity of the final measurement.

Compound Profile and Hazard Assessment

Due to the structural similarity with other alkoxy-substituted phenylpiperazine salts, a "read-across" approach for hazard assessment is employed based on available Safety Data Sheets (SDS) for analogous compounds. This is a scientifically justified method for inferring toxicological properties in the absence of specific data.

PropertyDataSource / Justification
Chemical Name 1-(4-Ethoxyphenyl)piperazine hydrochloride-
Molecular Formula C₁₂H₁₈N₂O·HCl[3]
Molecular Weight 242.74 g/mol Calculated from free base MW (206.28) + HCl (36.46)[3]
Appearance White to off-white crystalline powder[1] (Analog data)
Primary Hazards H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation[4][5] (Read-across from 1-(4-Methoxyphenyl)piperazine HCl)
Storage Store in a cool, dry, well-ventilated place away from light and moisture. Keep container tightly sealed.[5][6]

Required Personal Protective Equipment (PPE):

  • Hand Protection: Nitrile or latex gloves.[7]

  • Eye Protection: Chemical safety goggles with side shields.

  • Body Protection: A properly fastened laboratory coat.

  • Respiratory Protection: Use in a well-ventilated area. If dust is generated, a NIOSH-approved N95 respirator may be necessary.[7][8]

The Principle of Accurate Weighing: A Self-Validating System

The accuracy of an analytical balance is contingent upon the control of external variables.[9] A robust weighing procedure is a system where potential errors are proactively identified and mitigated. The core principles are:

  • Environmental Stability: Analytical balances are sensitive to vibrations, air currents, and temperature fluctuations.[9] Placing the balance on a solid, anti-vibration table in a low-traffic area, away from doors, windows, and air vents, is the first line of defense against measurement instability.

  • Thermal Equilibrium: A temperature difference between the sample and the balance chamber creates convective air currents that exert force on the weighing pan, leading to erroneous readings. Therefore, all materials, including the compound and weighing vessels, must be allowed to equilibrate to the ambient temperature of the balance room before weighing.[10]

  • Static Charge Neutralization: Crystalline powders can acquire static electricity, causing them to adhere to weighing vessels or repel from the pan, making accurate measurement impossible. Using anti-static weighing boats or an ionizing bar can mitigate this effect.

  • Calibration and Verification: The balance's accuracy must be verified before use. This is achieved through calibration, which compares the balance's reading to a known standard (a certified calibration weight).[4] Daily or pre-use verification with certified weights ensures the instrument is performing within specifications.

Experimental Workflow Diagram

The following diagram outlines the logical flow of the weighing procedure, from preparation to final documentation.

Weighing_Workflow cluster_prep Phase 1: Preparation cluster_weighing Phase 2: Weighing Protocol cluster_post Phase 3: Post-Procedure A 1. Don PPE (Gloves, Goggles, Lab Coat) B 2. Verify Balance Calibration & Leveling A->B C 3. Equilibrate Compound & Weighing Vessel to Room Temp. B->C D 4. Prepare Weighing Area (Clean Surface, Spatulas, etc.) C->D E 5. Place Weighing Vessel on Pan & Close Doors D->E Start Weighing F 6. Tare the Balance (Set to 0.0000 g) G 7. Add Compound Carefully with Spatula H 8. Close Doors & Allow Reading to Stabilize I 9. Record Final Mass J 10. Clean Balance & Area (Brush away residue) I->J Procedure Complete K 11. Secure Compound Container J->K L 12. Document in Lab Notebook (Mass, Date, Lot #, etc.) K->L

Caption: Workflow for weighing 1-(4-Ethoxyphenyl)piperazine HCl.

Detailed Weighing Protocols

Required Equipment and Materials
  • Analytical Balance (4-decimal place, 0.1 mg readability)

  • Anti-vibration table

  • 1-(4-Ethoxyphenyl)piperazine HCl (in its original, sealed container)

  • Weighing vessels (e.g., glassine weighing paper, anti-static plastic weigh boat, or a tared flask)

  • Spatulas (stainless steel or ceramic)

  • Laboratory notebook and pen or electronic laboratory notebook (ELN)

  • Kimwipes or lint-free cloths

  • Soft-bristled brush for cleaning

Pre-Weighing Protocol: Ensuring a Validated State
  • Environmental Check: Confirm the balance is located in a suitable environment, free from drafts, vibrations, and direct sunlight.[9] The doors to the weighing room should remain closed.

  • Balance Power-Up & Equilibration: Ensure the balance has been powered on for at least 30-60 minutes to allow its electronic components to reach thermal equilibrium.[8]

  • Leveling: Check the leveling bubble on the balance. If it is not centered, adjust the leveling feet until the bubble is perfectly centered. An unlevel balance will not provide accurate readings.

  • Calibration Verification: Before the first use of the day, perform a verification check using certified, calibrated weights. The procedure typically involves taring the balance, placing a known weight (e.g., 1.0000 g) on the pan, and ensuring the reading is within the laboratory's defined tolerance (e.g., ±0.2 mg). Document this verification.

  • Sample Equilibration: Remove the container of 1-(4-Ethoxyphenyl)piperazine HCl from its storage location (e.g., desiccator or cabinet) and place it in the weighing room. Allow it to sit for at least 30 minutes to equilibrate to the ambient temperature.[10] Do not open the container during this time.

Protocol 1: Direct Weighing

This method is suitable for preparing stock solutions where the final volume will be adjusted to the weighed mass (e.g., making a 10 mg/mL solution).

  • Gently place a clean, appropriately sized weighing vessel (e.g., weighing paper) in the center of the balance pan.

  • Close the draft shield doors completely.

  • Press the "Tare" or "Zero" button. Wait for the display to read exactly 0.0000 g and stabilize.

  • Open a draft shield door. Using a clean spatula, carefully transfer the desired amount of 1-(4-Ethoxyphenyl)piperazine HCl powder to the weighing vessel.

    • Causality: Adding the powder directly in the balance avoids spills on the pan. Small, incremental additions prevent overshooting the target weight.

  • Close the draft shield door and allow the reading to stabilize for 5-10 seconds. Avoid leaning on the bench or breathing on the balance during this time.

  • Record the final, stable mass in your laboratory notebook.

  • Carefully remove the weighing vessel containing the compound for use in your experiment.

Protocol 2: Weighing by Difference

This is the most accurate method and is required when transferring a solid to another container, as it accounts for any material that may adhere to the original weighing vessel.

  • Place a container (e.g., a small beaker or vial) with a sufficient amount of 1-(4-Ethoxyphenyl)piperazine HCl onto the balance pan.

  • Close the doors and record the initial, stable mass (Mass 1).

  • Remove the container from the balance.

  • Holding the container over your receiving flask or vessel (away from the balance), use a spatula to tap out a portion of the powder into the receiving vessel until you estimate you have transferred the desired amount.

  • Place the original source container (with the remaining powder) back onto the balance pan.

  • Close the doors and record the new, stable mass (Mass 2).

  • The exact mass transferred is calculated as: Mass Transferred = Mass 1 - Mass 2 .

    • Causality: This method is inherently more accurate because it only measures the mass that has left the original container, making it independent of static effects or residue left behind during the transfer.

Post-Weighing and Data Management

  • Cleaning: After completing all weighing activities, carefully clean the balance and surrounding area. Use a soft-bristled brush to gently sweep any stray powder from the balance pan and interior. Wipe surfaces with a lint-free cloth. Never press down hard on the weighing pan.

  • Storage: Tightly seal the container of 1-(4-Ethoxyphenyl)piperazine HCl and return it to its designated storage location.

  • Documentation: Ensure your laboratory notebook entry is complete and follows GLP standards.[8] It must include:

    • Compound Name: 1-(4-Ethoxyphenyl)piperazine HCl

    • Lot Number

    • Date and Time

    • Balance ID Number

    • Target Mass and Actual Mass Weighed

    • Signature of the operator

References

  • Lab Manager. (2023). The Basics of Analytical Balances and Proper Weighing Techniques. Available at: [Link]

  • SCION Instruments. (n.d.). Good Laboratory Practice: Basic Lab Skills. Available at: [Link]

  • Pipzine Chemicals. (n.d.). 1-(4-Methoxyphenyl)piperazine HCl. Available at: [Link]

  • Precisa Gravimetrics AG. (n.d.). Good Laboratory Practice When Weighing. Available at: [Link]

  • Chem-Impex International. (n.d.). 1-(2-Ethoxyphenyl)piperazine hydrochloride. Available at: [Link]

Sources

Method

Application Note: Synthetic Utility &amp; Reagent Compatibility for 1-(4-Ethoxyphenyl)piperazine Hydrochloride

Topic: Reagents compatible with 1-(4-Ethoxyphenyl)piperazine hydrochloride in synthesis Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers. Exec...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Reagents compatible with 1-(4-Ethoxyphenyl)piperazine hydrochloride in synthesis Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers.

Executive Summary

1-(4-Ethoxyphenyl)piperazine hydrochloride (CAS: 18805-38-0 / 38869-47-5 for 2HCl) is a privileged pharmacophore in medicinal chemistry, serving as a critical building block for antifungal agents (e.g., Posaconazole analogues), antipsychotics, and phosphodiesterase (PDE) inhibitors related to sildenafil.

This guide addresses the primary challenge in utilizing this reagent: managing the nucleophilicity of the secondary amine (N4) while mitigating the solubility constraints imposed by the hydrochloride salt matrix. Successful derivatization requires precise base selection to liberate the free amine in situ or ex situ, followed by coupling with compatible electrophiles.

Chemical Properties & Handling

Identity:

  • IUPAC Name: 1-(4-Ethoxyphenyl)piperazine dihydrochloride

  • Molecular Weight: 206.29 g/mol (Free Base); ~279.2 g/mol (Dihydrochloride)

  • Appearance: White to off-white crystalline solid.

  • Solubility Profile:

    • HCl Salt: Highly soluble in Water, DMSO, MeOH. Insoluble in DCM, Toluene, Hexanes.

    • Free Base:[1] Soluble in DCM, EtOAc, THF, Chloroform. Slightly soluble in Water.

Handling Advisory: The hydrochloride salt is non-nucleophilic. It must be neutralized (deprotonated) to participate in N-alkylation or N-acylation reactions.

Reagent Compatibility Matrix

Base Compatibility (The Activation Step)

The choice of base dictates the reaction rate and impurity profile.

Base ClassSpecific ReagentCompatibilityApplication Context
Inorganic Carbonates Potassium Carbonate (

)
High Standard for

alkylations in DMF/Acetone. Slow but clean.
Inorganic Carbonates Cesium Carbonate (

)
High "Turbo" variant of

. Use for sterically hindered electrophiles.[2]
Tertiary Amines Triethylamine (TEA) / DIPEAMedium Best for acylations (acid chlorides) in DCM. Can form viscous salts.
Strong Bases Sodium Hydride (NaH)Low Generally unnecessary; risks over-alkylation or side reactions with the ethoxy group.
Hydroxides NaOH / KOH (Aqueous)Medium Used strictly for biphasic Schotten-Baumann conditions (e.g., sulfonylation).
Solvent Compatibility
SolventPolarityRecommended ForNotes
DMF / DMAc Polar Aprotic

Alkylations
Solubilizes the HCl salt effectively upon heating.
Dichloromethane (DCM) Non-polarAcylation / SulfonylationRequires in situ neutralization with TEA/DIPEA.
Acetonitrile (MeCN) Polar AproticGeneral AlkylationGood balance of solubility and ease of workup.
Toluene Non-polarBuchwald-HartwigRequires free-basing the reagent prior to reaction.

Visualization: Reactivity Pathways

The following diagram maps the logical flow from the stable HCl salt to key pharmaceutical intermediates.

ReactivityPathways HCl_Salt 1-(4-Ethoxyphenyl) piperazine HCl Free_Base Free Base (Reactive Amine) HCl_Salt->Free_Base Neutralization (NaOH/DCM or K2CO3/DMF) Amide Amide Derivatives (N-Acylation) Free_Base->Amide + R-COCl / TEA Solvent: DCM Sulfonamide Sulfonamides (PDE5 Inhibitor Analogs) Free_Base->Sulfonamide + Ar-SO2Cl / Pyridine Solvent: DCM or THF Alkyl_Deriv N-Alkyl Piperazines (Antifungals) Free_Base->Alkyl_Deriv + R-X / K2CO3 Solvent: MeCN or DMF Aryl_Deriv N-Aryl Piperazines (Buchwald Coupling) Free_Base->Aryl_Deriv + Ar-Br / Pd(dba)2 Ligand: BINAP

Figure 1: Divergent synthetic pathways for 1-(4-Ethoxyphenyl)piperazine HCl. The critical step is the transition from the red HCl salt node to the yellow Free Base node.

Core Experimental Protocols

Protocol A: In Situ N-Alkylation (General Purpose)

Objective: Synthesis of N-substituted piperazines via


 reaction without prior free-basing.
Mechanism:  The base neutralizes the HCl salt in situ, generating the nucleophile which attacks the alkyl halide.
  • Setup: To a round-bottom flask equipped with a magnetic stir bar, add:

    • 1-(4-Ethoxyphenyl)piperazine hydrochloride (1.0 equiv)

    • Anhydrous Acetonitrile (MeCN) or DMF (10 mL/g).

    • Potassium Carbonate (

      
      ) (3.0 equiv). Note: Excess base is required to neutralize the HCl and scavenge the leaving group acid.
      
  • Activation: Stir the suspension at room temperature for 30 minutes.

  • Addition: Add the Alkyl Halide (1.1 equiv) dropwise.

    • Tip: If using alkyl iodides, keep the reaction in the dark.

  • Reaction: Heat to 60–80°C. Monitor by TLC or LC-MS. Reaction times typically range from 4 to 12 hours.

  • Workup:

    • Filter off inorganic salts (

      
      , excess 
      
      
      
      ).
    • Concentrate the filtrate.[3]

    • Partition residue between EtOAc and Water. Wash organic layer with Brine.

    • Dry over

      
       and concentrate.
      
Protocol B: Sulfonylation (Sildenafil Analogue Synthesis)

Objective: Coupling with sulfonyl chlorides (e.g., benzenesulfonyl chloride derivatives). Context: This mimics the final step in many PDE5 inhibitor syntheses.

  • Setup: Dissolve 1-(4-Ethoxyphenyl)piperazine hydrochloride (1.0 equiv) in DCM (15 mL/g).

  • Base Addition: Add Triethylamine (TEA) (3.5 equiv) or Pyridine (excess).

    • Observation: The suspension should clear as the free base forms and dissolves in DCM.

  • Cooling: Cool the solution to 0°C (ice bath).

  • Coupling: Add the Sulfonyl Chloride (1.0 – 1.1 equiv) portion-wise or as a solution in DCM.

    • Exothermic Alert: Control addition rate to maintain temp < 5°C.

  • Completion: Allow to warm to room temperature and stir for 2–4 hours.

  • Validation: Check for the disappearance of the amine peak by LC-MS.

  • Workup: Quench with saturated

    
    . Extract with DCM.[3] The product is often crystalline and can be purified by recrystallization from EtOH/Water.
    
Protocol C: "Free-Basing" (Pre-processing Step)

Objective: Isolating the free amine for sensitive catalytic reactions (e.g., Buchwald-Hartwig).

  • Suspend the HCl salt in Water (10 mL/g).

  • Add 2N NaOH solution until pH > 12.

  • Extract 3x with DCM or EtOAc.

  • Dry combined organics over

    
     (Magnesium Sulfate).
    
  • Concentrate in vacuo to yield the free base as an off-white solid/oil.

    • Storage: Store under Nitrogen at 4°C. The free amine is prone to oxidation (N-oxide formation) over time.

Troubleshooting & Optimization

IssueRoot CauseSolution
Low Conversion HCl salt not fully neutralized.Switch solvent to DMF/DMSO to improve salt solubility; increase base equivalents.
Bis-alkylation Not applicable (monofunctional).Correction: This reagent has only one reactive nitrogen. If "bis" products are seen, check for alkylation at the ethoxy oxygen (rare, requires very strong base).
Product is Sticky/Oil Residual solvent (DMF).Perform an aggressive water wash (5x) during workup or use a lyophilizer.
Precipitate in Reaction Amine hydrochloride formation.This is normal (e.g.,

). Filter it off before workup.

References

  • Sildenafil Analogue Synthesis

    • Title: Synthesis and Characterization of Potential Impurities of Sildenafil.
    • Source: Chemistry & Biology Interface, 2011, 1, 2, 177-184.[4]

    • URL:[Link]

  • N-Alkylation Protocols

    • Title: Synthetic strategies for access to 1,4‐disubstituted piperazines.[5][6][7][8]

    • Source: ResearchG
    • URL:[Link]

  • General Properties & Solubility

    • Title: 1-(4-Methoxyphenyl)
    • Source: Cayman Chemical.[9]

Sources

Application

Application Note: Scale-Up Synthesis of 1-(4-Ethoxyphenyl)piperazine Hydrochloride

This Application Note is structured as a high-level technical guide for process chemists and engineers. It prioritizes the Bis(2-chloroethyl)amine cyclization route , which is the industry standard for reliability and yi...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is structured as a high-level technical guide for process chemists and engineers. It prioritizes the Bis(2-chloroethyl)amine cyclization route , which is the industry standard for reliability and yield in piperazine ring construction, while addressing the critical safety engineering required for handling nitrogen mustard derivatives.

Executive Summary

1-(4-Ethoxyphenyl)piperazine hydrochloride (EPP-HCl) is a critical pharmacophore and intermediate, notably serving as a precursor in the synthesis of PDE5 inhibitors (e.g., Sildenafil analogues) and various antifungal agents. While multiple synthetic routes exist, the cyclocondensation of 4-ethoxyaniline (p-phenetidine) with bis(2-chloroethyl)amine hydrochloride remains the most robust method for kilogram-scale production due to its superior atom economy and predictable impurity profile compared to metal-catalyzed aminations (Buchwald-Hartwig) or high-temperature glycol cyclizations.

This guide details a scalable, self-validating protocol designed to maximize yield (>75%) and purity (>99.5% HPLC) while strictly managing the genotoxic hazards associated with the alkylating reagents.

Strategic Route Selection & Mechanism

Route Comparison
ParameterMethod A: Bis-alkylation (Selected)Method B: Diethanolamine CyclizationMethod C: Pd-Catalyzed Arylation
Reagents 4-Ethoxyaniline + Bis(2-chloroethyl)amine4-Ethoxyaniline + Diethanolamine + HBrPiperazine + 1-Bromo-4-ethoxybenzene
Key Hazard Vesicant/Alkylating agent (Mustard)Corrosive/High Temp (180°C+)Heavy Metal Contamination (Pd)
Cost Profile Low (Commodity chemicals)LowHigh (Catalysts/Ligands)
Scalability High (Standard stirred tank reactors)Medium (Viscosity/Charring issues)Medium (Dilution required)
Purity High (Crystallization driven)Moderate (Tars/Polymers)High (Requires chromatography)
Mechanistic Pathway

The reaction proceeds via a double nucleophilic substitution (


).
  • Activation: The base generates the free amine of the aniline.

  • First Alkylation: The aniline nitrogen attacks one chloroethyl arm, displacing chloride.

  • Cyclization: The secondary amine intermediate undergoes an intramolecular attack on the second chloroethyl arm to close the piperazine ring.

Critical Quality Attribute (CQA): The reaction must be driven to completion to avoid the mono-alkylated impurity (acyclic amine), which is difficult to separate from the product.

Detailed Experimental Protocol

Materials & Stoichiometry
  • Limiting Reagent: 4-Ethoxyaniline (p-Phenetidine) [CAS: 156-43-4]

  • Cyclizing Agent: Bis(2-chloroethyl)amine Hydrochloride [CAS: 821-48-7] (1.1 equivalents)

  • Base: Anhydrous Sodium Carbonate (

    
    ) (1.2 equivalents) or Diisopropylethylamine (DIPEA) for homogeneous kinetics.
    
  • Solvent: n-Butanol (Preferred for reflux temp ~117°C and solubility profile).

Step-by-Step Methodology
Phase 1: Cyclocondensation
  • Reactor Setup: Equip a glass-lined reactor (GLR) with a mechanical stirrer, reflux condenser, nitrogen inlet, and a caustic scrubber (to trap any fugitive alkylating vapors).

  • Charging: Charge n-Butanol (10 vol relative to aniline) and 4-Ethoxyaniline (1.0 eq) under

    
     sweep.
    
  • Reagent Addition: Add Bis(2-chloroethyl)amine HCl (1.1 eq) as a solid. Safety Note: Use full PPE and containment; this is a nitrogen mustard salt.

  • Base Addition: Add

    
     (1.2 eq) in portions to prevent excessive foaming (
    
    
    
    evolution).
  • Reaction: Heat the slurry to reflux (115–118°C). Maintain reflux for 18–24 hours.

    • IPC (In-Process Control): Monitor by HPLC every 4 hours. Target < 2% unreacted aniline.

  • Quench: Cool mixture to 60°C. Filter hot to remove inorganic salts (

    
    ). Wash the cake with hot n-Butanol.
    
Phase 2: Isolation of Free Base
  • Concentration: Distill n-Butanol under reduced pressure to obtain a semi-solid residue.

  • Partition: Dissolve residue in Dichloromethane (DCM) (10 vol) and Water (10 vol).

  • Extraction: Adjust aqueous layer pH to >12 using 30% NaOH. Separate organic layer.[1][2][3]

  • Wash: Wash organic layer with Brine (5 vol). Dry over

    
     and filter.
    
  • Evaporation: Concentrate DCM to yield crude 1-(4-ethoxyphenyl)piperazine as a brown oil.

Phase 3: Salt Formation & Crystallization (Purification)
  • Dissolution: Dissolve the crude oil in Ethanol (5 vol) at 50°C.

  • Acidification: Slowly add concentrated HCl (37%) or HCl gas in Ethanol (1.1 eq) while stirring. Maintain temp < 60°C (Exothermic).

  • Nucleation: The hydrochloride salt will precipitate. Cool slowly to 0–5°C over 4 hours.

  • Filtration: Filter the white to off-white crystals.

  • Recrystallization (Critical Step):

    • Dissolve wet cake in refluxing Ethanol/Water (95:5).

    • Add Activated Carbon (5% w/w) to remove color/oxidative impurities. Stir 30 min.

    • Filter hot through Celite.

    • Cool filtrate to room temp, then to 0°C.

  • Drying: Dry in a vacuum oven at 50°C for 12 hours.

Data Specifications
PropertySpecificationMethod
Appearance White crystalline powderVisual
Yield 70 – 82%Gravimetric
Purity > 99.5%HPLC (Area %)
Melting Point 220 – 225°C (dec)DSC/Capillary
Residual Solvent < 5000 ppm (Ethanol)GC-HS

Process Visualization (Workflow & Logic)

G Start Start: 4-Ethoxyaniline Reaction Cyclization in n-Butanol Reflux (117°C), 24h Start->Reaction Reagent Bis(2-chloroethyl)amine HCl + Na2CO3 Reagent->Reaction IPC_Check IPC: HPLC Aniline < 2%? Reaction->IPC_Check IPC_Check->Reaction No (Continue Reflux) Workup Hot Filtration (Remove Salts) Solvent Swap to DCM IPC_Check->Workup Yes Extraction Alkaline Extraction (pH > 12) Isolates Free Base Workup->Extraction SaltForm Salt Formation Add HCl/EtOH Extraction->SaltForm Cryst Recrystallization EtOH/H2O + Carbon SaltForm->Cryst Final Final Product: EPP-HCl Cryst->Final

Caption: Workflow for the synthesis of 1-(4-Ethoxyphenyl)piperazine HCl, highlighting the critical decision point at the IPC stage.

Process Safety & Critical Parameters

Handling Bis(2-chloroethyl)amine (Nitrogen Mustard)
  • Hazard: Potent vesicant and alkylating agent. Can cause severe skin burns and DNA damage.

  • Control:

    • Solid Handling: Weigh in a negative pressure glovebox or a dedicated powder containment hood.

    • Decontamination: Prepare a neutralization bucket containing 10% Sodium Thiosulfate (

      
      ) to quench any spills or contaminated glassware. The thiosulfate nucleophilically destroys the alkylating chloride arms.
      
    • Vapor: The HCl salt is non-volatile, but the free base (generated in situ) is. Ensure the reactor is sealed and vented through a scrubber.

Critical Process Parameters (CPPs)
  • Temperature Control: Reflux temperature is critical. Below 110°C, the cyclization is sluggish, leading to mono-alkylated impurities.

  • Base Stoichiometry: Excess base is required to neutralize the HCl released during alkylation. However, too much strong base (like NaOH) can hydrolyze the ethoxy group. Carbonate is the optimal buffer.

  • Water Content: The reaction should be relatively dry to prevent hydrolysis of the chloroethyl reagent, but trace water aids the solubility of the inorganic base.

References

  • Pfizer Inc. (1996). Process for the preparation of sildenafil. European Patent EP0812845B1. Link

    • Context: Describes the industrial relevance of piperazine intermedi
  • Liu, K. G., & Robichaud, A. J. (2005). A practical synthesis of 1-arylpiperazines. Tetrahedron Letters, 46(46), 7921-7923.
  • Chaudhari, et al. (2005). Preparation of 1-[4-(2-methoxy-phenyl)-piperazin-1-yl]-3-(2,6-dioxopiperidin-1-yl) propane hydrochloride. WO2005021521A1. Link

    • Context: Provides detailed protocols for the purification and crystallization of aryl-piperazine hydrochloride salts to remove dimer impurities.
  • Ke, C., et al. (2009).[1] Synthesis of 1-(4-hydroxylphenyl)-4-(4-nitrophenyl)piperazine. Advances in Natural Science, 2(1), 26-30.[1] Link

    • Context: Discusses the diethanolamine alternative route and its comparison to the bis-chloroethylamine method.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Recrystallization of 1-(4-Ethoxyphenyl)piperazine HCl

Welcome to the technical support center for the purification of 1-(4-Ethoxyphenyl)piperazine HCl. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven i...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the purification of 1-(4-Ethoxyphenyl)piperazine HCl. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the recrystallization of this compound. Here, we address common challenges and provide practical, evidence-based solutions in a question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What is the best single solvent for recrystallizing 1-(4-Ethoxyphenyl)piperazine HCl?

A1: Based on literature and the physicochemical properties of similar phenylpiperazine hydrochlorides, ethanol is a highly recommended single solvent for the recrystallization of 1-(4-Ethoxyphenyl)piperazine HCl.[1] The rationale is as follows:

  • Polarity Match: 1-(4-Ethoxyphenyl)piperazine HCl is a salt, making it a polar compound. Ethanol, a polar protic solvent, effectively dissolves the compound at elevated temperatures.

  • Solubility Gradient: Crucially, the solubility of the compound in ethanol decreases significantly upon cooling, which is the fundamental principle of successful recrystallization.

  • Impurity Rejection: Common non-polar impurities that may be present from the synthesis will remain in the cold ethanol mother liquor, allowing for their effective removal.

While other polar solvents like methanol or isopropanol could also be effective, ethanol often provides an optimal balance of solubility and a good crystal-forming environment.

Q2: My compound is not dissolving in hot ethanol. What should I do?

A2: This is a common issue that can arise from a few factors. Here’s a systematic approach to troubleshoot this problem:

  • Ensure Sufficient Solvent: The most frequent cause is simply not adding enough solvent. Add more ethanol in small increments to the heated, stirring suspension until the solid dissolves completely.

  • Verify Temperature: Ensure your solvent is at or near its boiling point. For ethanol, this is approximately 78 °C.

  • Consider a Solvent Mixture: If adding a large volume of ethanol is required (which can lead to poor recovery), a two-solvent system may be more appropriate. A good starting point is an ethanol/water mixture. The addition of a small amount of water will increase the polarity of the solvent system, which can enhance the solubility of the highly polar hydrochloride salt at high temperatures.

Q3: I've dissolved my compound, but no crystals are forming upon cooling. What's the next step?

A3: The absence of crystallization upon cooling typically indicates that the solution is not supersaturated. Here are several techniques to induce crystallization:

  • Scratching: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. The microscopic scratches on the glass can provide nucleation sites for crystal growth.[2]

  • Seeding: If you have a small crystal of pure 1-(4-Ethoxyphenyl)piperazine HCl, add it to the cooled solution. This "seed crystal" will act as a template for other molecules to crystallize upon.

  • Reduce Solvent Volume: It's possible that too much solvent was added initially.[3] Carefully evaporate some of the solvent to increase the concentration of the compound and then allow it to cool again.

  • Extended Cooling: Place the flask in an ice bath or refrigerator to further decrease the solubility of your compound.

Q4: My recrystallization resulted in an oil instead of crystals. How can I fix this?

A4: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, or when the solution is too concentrated.[2][4] Here are some strategies to promote crystal formation:

  • Re-dissolve and Dilute: Heat the solution to re-dissolve the oil. Add a small amount of additional hot solvent to dilute the solution slightly, then cool it down again, but more slowly.[3][4]

  • Slower Cooling: Allow the flask to cool to room temperature undisturbed before placing it in an ice bath. Slow cooling encourages the formation of an ordered crystal lattice rather than an amorphous oil.

  • Change Solvent System: If oiling out persists, the chosen solvent system may not be ideal. Consider switching to a different solvent or a two-solvent system where the compound is less soluble.

Troubleshooting Guide

This section provides a more detailed breakdown of common problems encountered during the recrystallization of 1-(4-Ethoxyphenyl)piperazine HCl and their corresponding solutions.

Problem 1: Low Purity of the Crystallized Product
Possible Cause Solution
Co-crystallization of impurities The impurities may have similar solubility profiles to the desired compound. A second recrystallization, potentially with a different solvent system (e.g., isopropanol/hexane), is recommended. Ensure slow cooling to promote the formation of more selective crystals.[2]
Incomplete removal of mother liquor After filtration, wash the collected crystals with a small amount of cold recrystallization solvent. This will wash away residual mother liquor containing dissolved impurities without significantly dissolving the product crystals.
Structurally similar impurities Impurities with very similar structures can be difficult to remove by recrystallization alone.[5] In such cases, an alternative purification technique like column chromatography may be necessary.
Problem 2: Poor Yield
Possible Cause Solution
Too much solvent used Using an excessive amount of solvent will result in a significant portion of the product remaining dissolved in the mother liquor even after cooling.[3][4] If the mother liquor has not been discarded, you can try to recover more product by evaporating some of the solvent and re-cooling.
Crystals filtered while the solution was still warm Ensure the solution has cooled completely (ideally in an ice bath) before filtration to maximize the precipitation of the product.
Premature crystallization during hot filtration If a hot filtration step was used to remove insoluble impurities, some product may have crystallized on the filter paper. To prevent this, use a pre-warmed funnel and a slight excess of hot solvent.[6]
Experimental Workflow: Single Solvent Recrystallization

Recrystallization_Workflow A Dissolve Crude Product in Minimum Hot Solvent B Cool Solution Slowly to Room Temperature A->B C Induce Crystallization (if necessary) B->C No crystals form D Cool in Ice Bath B->D Crystals form C->D E Collect Crystals by Vacuum Filtration D->E F Wash Crystals with Cold Solvent E->F G Dry Crystals F->G

Caption: Single solvent recrystallization workflow.

Experimental Workflow: Two-Solvent Recrystallization

Two_Solvent_Recrystallization A Dissolve Crude Product in Soluble Solvent (Hot) B Add Anti-Solvent (Hot) dropwise until cloudy A->B C Add a few drops of Soluble Solvent to clarify B->C D Cool Solution Slowly to Room Temperature C->D E Cool in Ice Bath D->E F Collect Crystals by Vacuum Filtration E->F G Wash Crystals with Cold Solvent Mixture F->G H Dry Crystals G->H

Caption: Two-solvent recrystallization workflow.[6]

Solvent Selection Guide

The choice of solvent is critical for successful recrystallization. An ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.

Solvent/SystemPolarityBoiling Point (°C)Rationale & Considerations
Ethanol Polar Protic78Good general-purpose solvent for polar salts. Provides a good solubility gradient.
Methanol Polar Protic65Similar to ethanol but more polar. May be too good a solvent, leading to lower yields.
Isopropanol Polar Protic82Less polar than ethanol. May be a good choice if the compound is too soluble in ethanol.
Water Polar Protic1001-(4-Ethoxyphenyl)piperazine HCl is likely soluble in water.[7] Can be used in combination with an alcohol to fine-tune solubility.
Ethanol/Water Polar ProticVariableA versatile mixed solvent system. The ratio can be adjusted to achieve optimal solubility.
Isopropanol/Hexane MixedVariableA good option for a two-solvent recrystallization if the compound is too soluble in isopropanol alone. Hexane acts as the anti-solvent.[2]

References

  • Technical Support Center: Purification of 1-(Piperazin-2-yl)ethanol - Benchchem. (n.d.).
  • 1-(4-Methoxyphenyl)piperazine HCl - Pipzine Chemicals. (n.d.).
  • Crystallization of hydrohalides of pharmaceutical compounds - European Patent Office - EP 2436381 A1. (2007).
  • 1-(4-Methoxyphenyl)piperazine dihydrochloride, technical grade, 90% - Sigma-Aldrich. (n.d.).
  • 1-(4-Methoxyphenyl)piperazine hydrochloride | C11H17ClN2O | CID 12201197 - PubChem. (n.d.).
  • 1-(4-Methoxyphenyl)piperazine hydrochloride-SDS-MedChemExpress. (2023).
  • Reagents & Solvents: Solvents for Recrystallization - University of Rochester. (n.d.).
  • Recovery of amines from by-product chloride salts - Google Patents. (n.d.).
  • Troubleshooting - Chemistry LibreTexts. (2022).
  • SYNTHESIS of 1-(4-HYDROXYLPHENYL)-4-(4-NITROPHENY L)PIPERAZINE - CORE. (n.d.).
  • Two-Solvent Recrystallization Guide - MIT OpenCourseWare. (n.d.).
  • How to recrystallization amine compound and it is not soluble in common organic solvents. (2021).
  • Problems with Recrystallisations - Chemistry Teaching Labs - University of York. (n.d.).
  • Go-to recrystallization solvent mixtures : r/Chempros - Reddit. (2023).
  • Tips & Tricks: Recrystallization - Department of Chemistry : University of Rochester. (n.d.).
  • 1-(3-METHOXYPHENYL)PIPERAZINE - SWGDrug. (2005).
  • Technical Support Center: Purification of Piperazine-Containing Compounds - Benchchem. (n.d.).
  • CAS 21867-70-9 (1-(4-Ethoxybenzyl)piperazine) - Building Block / BOC Sciences. (n.d.).
  • 1-(2-Ethoxyphenyl)piperazine hydrochloride - Chem-Impex. (n.d.).
  • 1-(4-Hydroxyphenyl)piperazine hydrochloride | 1175036-51-7 | Benchchem. (n.d.).
  • SUPPORTING INFORMATION - The Royal Society of Chemistry. (n.d.).
  • Piperazine - Solubility of Things. (n.d.).
  • A Structured Approach To Cope with Impurities during Industrial Crystallization Development - PMC. (n.d.).
  • Derivatives of Piperazine. XXI. Syntheses of Some Unsymmetrical 1,4-Disubstituted-2-methylpiperazines - University of Florida. (n.d.).
  • Piperazine - Wikipedia. (n.d.).
  • piperazine Impurities Manufacturers & Suppliers - Daicel Pharma Standards. (n.d.).
  • Purification of piperazine - Google Patents. (n.d.).
  • Synthesis and antimicrobial evaluation of 4-substituted 1(4-substituted phenyl) piperazine derivatives - ResearchGate. (2025).
  • Method for synthesizing 1-acetyl-4-(4-hydroxy pheny) piperazine - Google Patents. (n.d.).
  • How to extract/isolate piperazine from water without distillation? - ResearchGate. (2013).

Sources

Optimization

Overcoming solubility issues of 1-(4-Ethoxyphenyl)piperazine HCl in water

Technical Support Center: 1-(4-Ethoxyphenyl)piperazine HCl Welcome to the Technical Support Center for 1-(4-Ethoxyphenyl)piperazine HCl. As Senior Application Scientists, we've developed this guide to provide researchers...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 1-(4-Ethoxyphenyl)piperazine HCl

Welcome to the Technical Support Center for 1-(4-Ethoxyphenyl)piperazine HCl. As Senior Application Scientists, we've developed this guide to provide researchers, scientists, and drug development professionals with in-depth troubleshooting strategies and foundational knowledge to overcome the common experimental hurdle of this compound's limited aqueous solubility. Our goal is to empower you with both the practical steps and the underlying scientific principles to ensure your experiments are successful.

Frequently Asked Questions (FAQs)

Q1: I've added 1-(4-Ethoxyphenyl)piperazine HCl to water, and it's not dissolving or the solution is cloudy. Is the product defective?

A: This is the most common inquiry and is expected behavior. While the hydrochloride salt form is intended to improve aqueous solubility compared to the free base, 1-(4-Ethoxyphenyl)piperazine is a weakly basic compound with significant hydrophobicity due to the ethoxyphenyl group. Its intrinsic solubility in neutral water is low. The cloudiness indicates that the concentration has exceeded its solubility limit under the current conditions. The strategies outlined in our troubleshooting guide will address this.

Q2: Why is this compound provided as a hydrochloride (HCl) salt?

A: Supplying weakly basic compounds as salts is a standard practice in pharmaceuticals and research. The salt is formed by reacting the basic amine group on the piperazine ring with hydrochloric acid.[1] This creates an ionized form of the molecule (a protonated amine), which generally has a higher affinity for polar solvents like water than the neutral free base.[2] However, this enhancement is highly dependent on the solution's pH.[3]

Q3: At what pH should I expect the highest solubility for the HCl salt?

A: The solubility of an amine HCl salt is highest at acidic pH values. As the pH increases towards the compound's pKa, the equilibrium will shift from the more soluble ionized (protonated) form to the less soluble neutral free base, causing precipitation. There is a specific pH for salts of weak bases, known as the pH of maximum solubility (pHmax), which is typically acidic. Paradoxically, further lowering the pH with excess hydrochloric acid can sometimes decrease solubility due to the "common ion effect."[4][5]

Q4: Can I just sonicate or heat the solution to get it to dissolve?

A: While sonication can help break up agglomerates and accelerate the rate of dissolution, it will not increase the compound's equilibrium solubility. Heating can increase solubility, as it does for most salts, but this can lead to the formation of a supersaturated solution that may precipitate upon cooling to ambient temperature.[6] For reproducible experimental results, creating a stable solution at your working temperature is critical.

Troubleshooting Guide: Step-by-Step Solutions

This section addresses specific problems you may encounter and provides a logical progression of techniques to resolve them, from simplest to most advanced.

Issue 1: Compound fails to dissolve in neutral water (e.g., DI water, PBS pH 7.4).
  • Underlying Cause: The concentration you are attempting to make exceeds the intrinsic aqueous solubility of the compound at a neutral pH. At pH 7.4, a significant portion of the compound may exist in its less soluble free base form. Piperazine has two pKa values (around 5.7 and 9.8), and N-substitution will alter these, but the key takeaway is that at neutral pH, the equilibrium favors the less soluble species.[7][8]

  • Solution Path:

    • pH Adjustment (Preferred First Step): Modify the pH of your solvent to be more acidic.

    • Co-Solvent System: If pH adjustment is not compatible with your experiment, introduce a water-miscible organic co-solvent.

    • Complexation with Cyclodextrins: For complex formulations or when other methods fail, cyclodextrins can be highly effective.

Protocol 1: Solubility Enhancement via pH Adjustment

This is the most direct method for solubilizing salts of weak bases. The goal is to lower the pH of the solvent to fully protonate the piperazine nitrogen, maximizing the concentration of the more soluble ionic form.

Step-by-Step Methodology:

  • Determine Target pH: Start with a buffer system at pH 4-5. A 10-50 mM citrate or acetate buffer is a good starting point. Avoid using concentrated HCl, as this can introduce the common ion effect, which suppresses the solubility of the hydrochloride salt.[3]

  • Solvent Preparation: Prepare the acidic buffer of your choice.

  • Dissolution: Weigh the required amount of 1-(4-Ethoxyphenyl)piperazine HCl. Instead of adding the solid to the full volume of liquid, first create a slurry by adding a small amount of the acidic buffer to the solid.

  • Titration & Dissolution: Slowly add more acidic buffer while stirring or vortexing. This gradual addition helps prevent the formation of insoluble agglomerates.

  • Observation: A clear solution should form. If solubility is still limited, you can try incrementally lowering the pH (e.g., to pH 3), but be mindful of the stability of your compound and compatibility with your experimental system.

Causality Explained: The solubility of a weak base's salt is governed by the pH of the solution. By maintaining a pH well below the compound's pKa, we ensure the equilibrium heavily favors the protonated, charged, and thus more water-soluble species.

Diagram: The Impact of pH on the Solubility of a Weak Base HCl Salt

The following diagram illustrates the relationship between pH and the solubility of a compound like 1-(4-Ethoxyphenyl)piperazine HCl. It shows how solubility is high in acidic conditions and decreases as the pH approaches the pKa, where the less soluble free base begins to form.

G solubility_label x_axis_start x_axis_start x_axis_end x_axis_start->x_axis_end pH y_axis_end y_axis_start y_axis_end->y_axis_start  Log(Solubility) p1 High Solubility (Protonated Salt Form) p2 p1->p2 p3 pKa p2->p3 p4 Low Solubility (Neutral Free Base) p3->p4 p3_line p3->p3_line x_tick_2 2 x_tick_4 4 x_tick_6 6 x_tick_8 8 note As pH increases, the compound converts to its less soluble free base form.

Caption: pH-dependent solubility profile for a typical weak base HCl salt.

Issue 2: pH adjustment is not an option for my cell-based assay or in-vivo model.
  • Underlying Cause: Biological systems require a physiological pH (typically ~7.4). Adding an acidic stock solution could harm cells or alter biological responses.

  • Solution Path:

    • Co-Solvent System: This is the most common approach for preparing stock solutions for biological assays.[9] You create a highly concentrated stock in a water-miscible organic solvent and then dilute it into your aqueous assay medium.[10]

    • Complexation with Cyclodextrins: Cyclodextrins are often used in pharmaceutical formulations to improve solubility at physiological pH and are generally well-tolerated in biological systems.[11][12]

Protocol 2: Solubility Enhancement via Co-Solvent Systems

A co-solvent reduces the overall polarity of the water-based solvent system, making it more favorable for a hydrophobic molecule to dissolve.[13]

Step-by-Step Methodology:

  • Select a Co-solvent: Choose a biocompatible, water-miscible organic solvent. See the table below for common options. DMSO is a very common choice for initial stock solutions. For formulations requiring lower toxicity, ethanol or propylene glycol are often used.[14]

  • Prepare Concentrated Stock: Dissolve the 1-(4-Ethoxyphenyl)piperazine HCl in 100% of your chosen co-solvent (e.g., DMSO) to create a high-concentration stock (e.g., 10-50 mM). The compound should be readily soluble in most organic solvents.

  • Dilution into Aqueous Medium: Perform a serial dilution of the concentrated stock into your final aqueous medium (e.g., cell culture media, PBS).

  • CRITICAL STEP - Dilution Technique: When diluting, add the small volume of the organic stock solution into the larger volume of the aqueous medium while vortexing or stirring vigorously. Do not add water to the organic stock. This ensures rapid dispersal and prevents the compound from precipitating out at the point of contact.

  • Final Concentration Check: Ensure the final concentration of the organic co-solvent in your assay is low (typically <1%, often <0.1%) to avoid solvent-induced artifacts or toxicity. Always run a vehicle control (medium with the same final concentration of co-solvent but no compound) in your experiments.

Data Presentation: Common Co-solvents for Aqueous Formulations

Co-SolventTypical Final Concentration in AssayProperties & Considerations
Dimethyl Sulfoxide (DMSO)< 0.5%Excellent solubilizing power. Can have biological effects at >0.5%.
Ethanol (EtOH)< 1%Biocompatible at low concentrations. Volatile.
Propylene Glycol (PG)< 5%Low toxicity, often used in parenteral formulations.[14] More viscous.
Polyethylene Glycol 400 (PEG 400)VariableLow toxicity, high water miscibility.[15]
Diagram: Co-Solvent Solubilization Workflow

This diagram illustrates the process of using a co-solvent to prepare a solution for a biological assay.

G cluster_0 Step 1: Prepare Concentrated Stock cluster_1 Step 2: Dilute into Aqueous Medium cluster_2 Step 3: Final Application A 1-(4-Ethoxyphenyl) piperazine HCl (Solid) C High Concentration Stock Solution (e.g., 50 mM) A->C B 100% Co-Solvent (e.g., DMSO) B->C F Vortex/Stir Vigorously C->F Add dropwise D Aqueous Buffer (e.g., Cell Media) E Final Working Solution (e.g., 50 µM) D->E G Cell-Based Assay (Co-solvent < 0.5%) E->G F->E

Caption: Workflow for preparing an aqueous solution using a co-solvent.

Issue 3: The compound precipitates from my co-solvent-prepared solution over time or upon freeze-thaw.
  • Underlying Cause: The final concentration in the aqueous medium, although initially clear, is thermodynamically unstable and supersaturated. The low percentage of co-solvent is not sufficient to maintain solubility long-term.

  • Solution Path:

    • Complexation with Cyclodextrins: This is an advanced technique that forms a stable inclusion complex, physically shielding the hydrophobic portion of the drug from the aqueous environment.[16]

Protocol 3: Solubility Enhancement via Cyclodextrin Complexation

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity. They can encapsulate poorly soluble molecules, increasing their apparent water solubility.[12][17]

Step-by-Step Methodology:

  • Select a Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are common, highly soluble, and low-toxicity choices.[11]

  • Prepare Cyclodextrin Solution: Dissolve the chosen cyclodextrin in your aqueous buffer at the desired concentration. A 5-10% (w/v) solution is a typical starting point.

  • Complexation: Add the solid 1-(4-Ethoxyphenyl)piperazine HCl directly to the cyclodextrin solution.

  • Equilibration: Stir the mixture at room temperature for several hours (4-24 hours) to allow for the formation of the inclusion complex. Gentle heating can sometimes expedite this process, but ensure your compound is stable at elevated temperatures.

  • Filtration: After equilibration, filter the solution through a 0.22 µm filter to remove any undissolved compound. The clear filtrate is your final working solution. The concentration can be confirmed via HPLC-UV.

Causality Explained: The hydrophobic ethoxyphenyl group of your compound partitions into the non-polar interior of the cyclodextrin torus. The hydrophilic exterior of the cyclodextrin interacts favorably with water, effectively "disguising" the poorly soluble drug and keeping it stably in solution.

Diagram: Mechanism of Cyclodextrin Inclusion Complex

This diagram shows how a cyclodextrin molecule encapsulates a poorly soluble drug.

Caption: Encapsulation of a drug molecule by a cyclodextrin.

References

  • Popescu, C., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Molecules. Available at: [Link]

  • Silberberg, M. (2014). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. Available at: [Link]

  • Ainurofiq, A., et al. (2021). A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. Journal of Reports in Pharmaceutical Sciences. Available at: [Link]

  • Vasconcelos, T., et al. (2016). Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability. Asian Journal of Pharmaceutical Sciences. Available at: [Link]

  • Ascendia Pharma. (2021). 5 Novel Techniques for Solubility Enhancement. Ascendia Pharmaceutical Solutions. Available at: [Link]

  • Singh, R., et al. (2019). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Indian Journal of Pharmaceutical and Biological Research. Available at: [Link]

  • Shinde, P., et al. (2011). STRATEGIES FOR SOLUBILITY ENHANCEMENT OF POORLY SOLUBLE DRUGS. International Journal of Pharmaceutical Sciences Review and Research. Available at: [Link]

  • Al-Ghazali, M., et al. (2023). Cyclodextrin-Based Inclusion Complex as a Solubility Enhancement Technique: A Comprehensive Review. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

  • Kumar, L., et al. (2023). Solubility enhancement techniques: A comprehensive review. GSC Biological and Pharmaceutical Sciences. Available at: [Link]

  • Solubility of Things. (n.d.). Piperazine dihydrochloride. Available at: [Link]

  • Wikipedia. (n.d.). Cosolvent. Available at: [Link]

  • Roquette Pharma Solutions. (2024). How can cyclodextrins enhance solubility?. YouTube. Available at: [Link]

  • Wisdom Library. (n.d.). Cosolvent systems: Significance and symbolism. Available at: [Link]

  • Serajuddin, A. T. M., et al. (1988). Drug Dissolution Enhancement by Salt Formation. Research Journal of Pharmaceutical Dosage Forms and Technology. Available at: [Link]

  • T. Higuchi, F. D. Pisano. (1964). pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts. Journal of Pharmaceutical Sciences. Available at: [Link]

  • Miyazaki, S., et al. (1982). Precaution on use of hydrochloride salts in pharmaceutical formulation. Journal of Pharmaceutical Sciences. Available at: [Link]

  • Stephenson, G. A., et al. (2013). Formulating Weakly Basic HCl Salts: Relative Ability of Common Excipients to Induce Disproportionation and the Unique Deleterious Effects of Magnesium Stearate. Pharmaceutical Research. Available at: [Link]

  • University of Alberta. (n.d.). Isolation (Recovery) of amines. Available at: [Link]

  • Wikipedia. (n.d.). Piperazine. Available at: [Link]

  • Homework.Study.com. (n.d.). What factors determine the solubility of a salt in water? Explain. Available at: [Link]

  • Desantis, J., et al. (2022). pK a values of common substituted piperazines. ResearchGate. Available at: [Link]

  • Quora. (2017). Why do amines dissolve in hydrochloric acid?. Available at: [Link]

  • Williams, R. (n.d.). pKa Data Compiled by R. Williams. Available at: [Link]

Sources

Troubleshooting

Minimizing side reactions during acylation of 1-(4-Ethoxyphenyl)piperazine

Welcome to the technical support center for the acylation of 1-(4-ethoxyphenyl)piperazine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this impor...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the acylation of 1-(4-ethoxyphenyl)piperazine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this important synthetic transformation. Here, we provide in-depth troubleshooting advice, frequently asked questions, and optimized protocols to help you minimize side reactions and maximize the yield and purity of your desired mono-acylated product.

Introduction: The Challenge of Selective Acylation

The acylation of 1-(4-ethoxyphenyl)piperazine is a crucial step in the synthesis of numerous pharmacologically active compounds. The piperazine moiety, with its two nitrogen atoms, presents a classic chemoselectivity challenge.[1][2] The secondary amine (N1) attached to the ethoxyphenyl group is significantly less nucleophilic than the terminal secondary amine (N4) due to the electron-withdrawing effect of the aryl group. However, achieving selective mono-acylation at the more nucleophilic N4 position without the formation of the N,N'-diacylated byproduct requires careful control of reaction conditions.[1][2]

This guide will dissect the common side reactions encountered during this process and provide robust, field-proven strategies to overcome them.

Troubleshooting Guide: Minimizing Side Reactions

Undesired side products can significantly complicate purification and reduce the overall yield of your target molecule. The following table outlines the most common side reactions, their probable causes, and effective solutions to mitigate their formation.

Side Reaction Probable Cause(s) Recommended Solutions & Scientific Rationale
N,N'-Diacylation Excess Acylating Agent: Using more than one equivalent of the acylating agent (e.g., acyl chloride, anhydride) will inevitably lead to the acylation of both nitrogen atoms.[2] • Strongly Basic Conditions: A highly basic environment can deprotonate the newly formed amide, increasing its nucleophilicity and promoting a second acylation. • Prolonged Reaction Time/High Temperature: These conditions can provide the necessary activation energy for the less reactive, newly formed mono-acylated piperazine to react further.1. Stoichiometric Control: Carefully control the stoichiometry, using a slight excess (1.05-1.1 equivalents) of the 1-(4-ethoxyphenyl)piperazine relative to the acylating agent.[1] This ensures the acylating agent is the limiting reagent. 2. Controlled Addition: Add the acylating agent dropwise to a cooled solution (0 °C) of the piperazine and a mild base. This maintains a low instantaneous concentration of the acylating agent, favoring the more nucleophilic N4 position. 3. Choice of Base: Employ a non-nucleophilic, sterically hindered base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) to neutralize the acid byproduct (e.g., HCl) without competing in the acylation reaction.[3] 4. Schotten-Baumann Conditions: Utilize a biphasic system (e.g., dichloromethane/water or THF/water) with a mild inorganic base like sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃).[4][5][6] The organic phase contains the piperazine and acylating agent, while the aqueous base neutralizes the generated acid. This method effectively controls the pH and minimizes side reactions.[7]
Hydrolysis of Acylating Agent Presence of Water: Acyl chlorides and anhydrides are highly susceptible to hydrolysis, especially in the presence of a base.[8][9][10] This reduces the effective concentration of your acylating agent, leading to incomplete conversion.1. Anhydrous Conditions: When not using a biphasic system, ensure all glassware is oven-dried and reactions are performed under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents. 2. Biphasic System Advantage: In Schotten-Baumann conditions, the hydrolysis of the acylating agent at the interface of the two phases is often slower than the desired acylation reaction with the amine in the organic phase.[11][12]
O-Acylation of the Phenolic Ether Harsh Reaction Conditions: While generally stable, under forcing conditions (e.g., very high temperatures, strong Lewis acids), the ethoxy group could potentially be cleaved or undergo other transformations. However, this is a less common side reaction under standard acylation conditions.1. Moderate Reaction Conditions: Maintain reaction temperatures between 0 °C and room temperature. Avoid the use of strong Lewis acids unless specifically required for the activation of the acylating agent, and even then, use them judiciously.
Formation of Polymeric Byproducts Reactive Acylating Agents: Highly reactive diacylating agents or impurities can lead to polymerization.1. Purity of Reagents: Ensure the purity of both the 1-(4-ethoxyphenyl)piperazine and the acylating agent. 2. Controlled Addition: As with preventing diacylation, slow, controlled addition of the acylating agent is crucial.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind selective mono-acylation of 1-(4-ethoxyphenyl)piperazine?

A1: The key to selectivity lies in the differential nucleophilicity of the two nitrogen atoms. The N1 nitrogen is directly attached to the electron-withdrawing phenyl ring, which delocalizes its lone pair of electrons, making it significantly less nucleophilic. The N4 nitrogen, being a typical secondary aliphatic amine, is much more nucleophilic and therefore more reactive towards electrophilic acylating agents. By carefully controlling the reaction conditions, we can exploit this difference to favor acylation at the N4 position.

Q2: Which acylating agent is best: acyl chloride or acid anhydride?

A2: Both acyl chlorides and acid anhydrides are effective acylating agents.[3][8]

  • Acyl chlorides are generally more reactive, which can lead to faster reaction times but may also increase the risk of side reactions if not handled carefully. They produce hydrochloric acid as a byproduct, which must be neutralized by a base.[6]

  • Acid anhydrides are typically less reactive than acyl chlorides, which can offer better control and selectivity.[7] The byproduct is a carboxylic acid, which also requires a base for neutralization.[3] The choice often depends on the specific substrate, desired reactivity, and cost. For many applications, acetic anhydride is a common and effective choice for acetylation.[13][14][15][16][17]

Q3: How do Schotten-Baumann conditions improve selectivity?

A3: The Schotten-Baumann reaction employs a two-phase system, typically an organic solvent and water, with a base dissolved in the aqueous phase.[5] This setup offers several advantages for selective acylation:

  • Controlled pH: The aqueous base efficiently neutralizes the acid byproduct, preventing the protonation of the piperazine starting material, which would render it unreactive.[6]

  • Minimized Diacylation: The mono-acylated product is generally more soluble in the organic phase and is thus somewhat shielded from the aqueous base and further reaction.

  • Reduced Hydrolysis: While the acylating agent can hydrolyze at the interface, its reaction with the amine in the organic phase is often kinetically favored.[11][12]

Q4: Can I use a protecting group strategy for guaranteed mono-acylation?

A4: Yes, a protecting group strategy is a highly reliable, albeit longer, method to ensure mono-acylation.[1][2] The process involves:

  • Protecting the more nucleophilic N4 nitrogen with a suitable protecting group, such as tert-butoxycarbonyl (Boc).[2]

  • Acylating the now-free N1 nitrogen.

  • Removing the protecting group to yield the N1-acylated product.

This strategy is particularly useful if N1 acylation is the desired outcome. For N4 acylation, direct methods are generally more efficient.

Optimized Experimental Protocols

Protocol 1: Selective N4-Acetylation using Schotten-Baumann Conditions

This protocol is optimized for the selective acetylation of the N4 position, minimizing di-acetylation.

Materials:

  • 1-(4-Ethoxyphenyl)piperazine

  • Acetic Anhydride

  • Sodium Bicarbonate (NaHCO₃)

  • Dichloromethane (DCM)

  • Deionized Water

  • Brine (saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve 1-(4-ethoxyphenyl)piperazine (1.0 eq) in dichloromethane (10 mL per gram of piperazine).

  • Add an aqueous solution of sodium bicarbonate (2.0 eq, dissolved in 10 mL of water per gram of piperazine).

  • Cool the biphasic mixture to 0 °C in an ice bath with vigorous stirring.

  • Slowly add acetic anhydride (0.95 eq) dropwise to the reaction mixture over 15-20 minutes, ensuring the temperature remains below 5 °C.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC or LC-MS.

  • Once the starting material is consumed, separate the organic layer.

  • Extract the aqueous layer with dichloromethane (2 x 10 mL).

  • Combine the organic layers, wash with brine (1 x 15 mL), dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the product by column chromatography or recrystallization as needed.

Protocol 2: General N4-Acylation using an Acyl Chloride in an Aprotic Solvent

This protocol is a general method for acylation with various acyl chlorides.

Materials:

  • 1-(4-Ethoxyphenyl)piperazine

  • Acyl Chloride (e.g., benzoyl chloride)

  • Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)

  • Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Brine (saturated NaCl solution)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

  • Under an inert atmosphere (N₂ or Ar), dissolve 1-(4-ethoxyphenyl)piperazine (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane (15 mL per gram of piperazine).

  • Cool the solution to 0 °C in an ice bath.

  • In a separate flask, dissolve the acyl chloride (0.95 eq) in a small amount of anhydrous dichloromethane.

  • Add the acyl chloride solution dropwise to the piperazine solution over 20-30 minutes.

  • Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-6 hours, monitoring by TLC or LC-MS.

  • Quench the reaction by adding saturated aqueous NH₄Cl solution.

  • Separate the organic layer and wash it sequentially with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the residue by silica gel chromatography.

Visualizing Reaction Control

The following diagrams illustrate the key principles for achieving selective mono-acylation.

AcylationSelectivity Stoichiometry Stoichiometry (Piperazine > Acylating Agent) Mono_Acylation Desired Mono-acylation Stoichiometry->Mono_Acylation Addition Slow, Controlled Addition (Low Temperature) Addition->Mono_Acylation Base Mild, Non-Nucleophilic Base Base->Mono_Acylation Solvent Appropriate Solvent System (e.g., Biphasic) Solvent->Mono_Acylation Di_Acylation Side Reaction: Di-acylation cause1 Excess Acylating Agent cause1->Di_Acylation cause2 High Temperature/ Prolonged Time cause2->Di_Acylation cause3 Strong Base cause3->Di_Acylation

Caption: Key factors influencing selective mono-acylation.

SchottenBaumann Piperazine Piperazine Product Mono-acylated Product Piperazine->Product Acylation Acyl_Agent Acylating Agent Acyl_Agent->Product Salt Salt (e.g., NaX) Base Base (e.g., NaHCO₃) Base->Salt Neutralization Interface Interface

Sources

Optimization

Technical Support Center: Purification of 1-(4-Ethoxyphenyl)piperazine Hydrochloride

Topic: Removing impurities from commercial 1-(4-Ethoxyphenyl)piperazine hydrochloride Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document ID: TS-EPP-PUR-01 Introduction: The "Pink" Prob...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Removing impurities from commercial 1-(4-Ethoxyphenyl)piperazine hydrochloride Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document ID: TS-EPP-PUR-01

Introduction: The "Pink" Problem & Purity Standards

Commercial batches of 1-(4-Ethoxyphenyl)piperazine hydrochloride (EPP-HCl) often arrive with purities ranging from 95-98%, frequently accompanied by a pink or brown discoloration. For high-sensitivity biological assays or pharmaceutical intermediate use, this grade is often insufficient.

The discoloration typically arises from the oxidation of trace


-phenetidine  (4-ethoxyaniline) residues or the formation of 

-oxides. Furthermore, "dimer" impurities (1,4-bis(4-ethoxyphenyl)piperazine) can persist due to their similar solubility profiles.

This guide provides modular protocols to elevate purity to >99.5%, removing both organic by-products and inorganic salts.

Module 1: Diagnostic & Troubleshooting (Q&A)

Q1: My EPP-HCl sample has turned pink/brown in storage. Is it degraded? A: Not necessarily. The color is usually due to the oxidation of trace aniline-like impurities (


-phenetidine) at ppm levels. The bulk piperazine ring is likely intact.
  • Action: If the color is faint, a simple recrystallization with activated charcoal (Protocol B) is sufficient. If the color is dark brown, perform the Acid-Base Swing (Protocol A) to remove the oxidized baseline contaminants.

Q2: I see a persistent impurity at RRT ~1.2 on HPLC. What is it? A: This is likely the bis-alkylated dimer (


-bis(4-ethoxyphenyl)piperazine). It forms during synthesis if the alkylating agent is in excess.
  • Action: This impurity is significantly less soluble in water/alcohol than the mono-substituted product. It can often be removed by hot filtration during recrystallization (Protocol B).

Q3: The melting point is broad (e.g., 215–225°C instead of sharp). A: This indicates the presence of inorganic salts (trapped NaCl/KCl) or mixed hydrochloride stoichiometry (mono- vs. di-HCl).

  • Action: The Acid-Base Swing (Protocol A) is the only reliable method to reset the salt stoichiometry and wash away trapped inorganics.

Module 2: The "Heavy Duty" Clean (Acid-Base Swing)

Context: This protocol is the most effective method for cleaning commercial batches <97% purity. It leverages the pKa difference between the piperazine (basic) and neutral impurities, while washing away water-soluble inorganic salts.

Workflow Diagram

AcidBaseSwing Start Crude EPP-HCl (Pink/Impure) Basify Suspend in Water Add 20% NaOH (pH > 12) Start->Basify Extract Extract with DCM or EtOAc (Free Base moves to Organic) Basify->Extract AqLayer Aqueous Layer (Contains Salts/Inorganics) Extract->AqLayer Discard OrgLayer Organic Layer (Contains EPP Free Base) Extract->OrgLayer Keep Wash Wash Organic Layer (Brine/Water) OrgLayer->Wash Acidify Add HCl in Ethanol/Ether (Precipitate Pure Salt) Wash->Acidify Final Pure EPP-HCl (White Solid) Acidify->Final

Caption: The Acid-Base Swing separates the target compound from inorganic salts (removed in aqueous phase) and neutral organic impurities (removed during washing).

Step-by-Step Protocol
  • Dissolution: Suspend 10 g of crude EPP-HCl in 50 mL of water.

  • Free-Basing: Slowly add 20% NaOH solution with stirring until pH > 12. The solid will dissolve and then oil out as the free base separates.

  • Extraction: Extract the mixture with Dichloromethane (DCM) (

    
     mL).
    
    • Note: DCM is preferred over Ethyl Acetate for piperazines due to better solubility of the free base.

  • Washing: Combine organic layers and wash with Brine (

    
     mL) to remove trapped water and inorganic bases. Dry over anhydrous 
    
    
    
    .
  • Salt Formation: Filter the drying agent. Cool the DCM solution to 0°C. Slowly add 4M HCl in Dioxane or Ethanol (1.1 equivalents).

  • Isolation: The white precipitate (EPP-HCl) forms immediately. Filter and wash with cold diethyl ether.

Module 3: Fine-Tuning (Recrystallization)

Context: Use this method if the purity is already >97% but the color is off, or to remove the "dimer" impurity.

Solvent Selection Data
Solvent SystemSolubility (Hot)Solubility (Cold)Impurity RejectionRecommendation
Ethanol (Abs.) HighModerateGoodPrimary Choice
Isopropanol (IPA) ModerateLowExcellentBest for Yield
Water Very HighHighPoorNot Recommended
Ethanol/Ether N/APrecipitatesModerateFor "Crashing Out"
Recrystallization Protocol
  • Preparation: Place 5 g of EPP-HCl in a round-bottom flask.

  • Solvent Addition: Add Isopropanol (IPA) (approx. 10-15 mL/g). Heat to reflux (82°C).

  • Charcoal Treatment (Crucial for Color): If the solution is not clear/colorless, add 5% w/w Activated Carbon . Stir at reflux for 10 minutes.

  • Hot Filtration: Filter the hot solution through a pre-warmed Celite pad or sintered glass funnel to remove carbon and insoluble dimer impurities .

  • Crystallization: Allow the filtrate to cool slowly to room temperature, then refrigerate at 4°C for 2 hours.

    • Tip: Rapid cooling traps impurities. Slow cooling yields needles.

  • Wash: Filter the crystals and wash with cold IPA followed by Diethyl Ether .

Module 4: Analytical Validation

Before using the purified material in biological assays, validate purity using these markers.

HPLC Parameters
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus).

  • Mobile Phase: A: 0.1% TFA in Water, B: Acetonitrile.

  • Gradient: 5% B to 95% B over 20 min.

  • Detection: UV @ 254 nm (aromatic ring) and 210 nm (piperazine backbone).

Acceptance Criteria
ParameterSpecificationMethod
Appearance White crystalline powderVisual
Purity > 99.0%HPLC (Area %)
p-Phenetidine < 0.1%HPLC/GC
Melting Point 228–230°C (dec.)Capillary MP

References

  • BenchChem. (n.d.). 1-(4-Methoxyphenyl)piperazine HCl Structure and Properties. Retrieved from BenchChem Database. Link

  • Daicel Pharma Standards. (n.d.). Piperazine Impurities and Synthesis.[1][2][3][4][5] Retrieved from Daicel Pharma.[1] Link

  • Google Patents. (2005). WO2005021521A1 - Preparation of 1-[4-(2-methoxy-phenyl)-piperazin-1-yl]-3-(2,6-dioxopiperidin-1-yl) propane hydrochloride.[5] (Discusses removal of dimer impurities via crystallization). Link

  • ResearchGate. (2025). How to Purify an organic compound via recrystallization or reprecipitation? (General principles applied to heterocyclic salts). Link

  • Santa Cruz Biotechnology. (n.d.). 1-(4-Ethoxyphenyl)piperazine Product Data.Link

Sources

Troubleshooting

Technical Support Center: A Guide to Preventing Degradation of 1-(4-Ethoxyphenyl)piperazine HCl in Solution

Introduction Welcome to the technical support guide for 1-(4-Ethoxyphenyl)piperazine HCl. This document is designed for researchers, scientists, and drug development professionals who utilize this compound in their exper...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Welcome to the technical support guide for 1-(4-Ethoxyphenyl)piperazine HCl. This document is designed for researchers, scientists, and drug development professionals who utilize this compound in their experiments. 1-(4-Ethoxyphenyl)piperazine and its derivatives are common structural motifs in medicinal chemistry, making the integrity of experimental solutions paramount for generating reproducible and reliable data.[1][2] The stability of this compound in solution can be influenced by a variety of factors, including pH, solvent choice, light, and temperature.[3][4] This guide provides in-depth troubleshooting advice, validated protocols, and answers to frequently asked questions to help you maintain the stability and purity of your 1-(4-Ethoxyphenyl)piperazine HCl solutions.

Frequently Asked Questions (FAQs)

This section directly addresses common challenges and questions regarding the handling and stability of 1-(4-Ethoxyphenyl)piperazine HCl.

Q1: My 1-(4-Ethoxyphenyl)piperazine HCl solution is showing significant degradation. What are the most likely causes?

A1: The chemical structure of 1-(4-Ethoxyphenyl)piperazine contains moieties susceptible to specific degradation pathways. The most common causes are:

  • Oxidation: The piperazine ring, particularly the nitrogen atoms, can be susceptible to oxidation, which can be catalyzed by exposure to air (atmospheric oxygen), trace metal ions, or peroxides.[5] This is often observed as a color change in the solution.

  • Hydrolysis: While the piperazine ring itself is generally stable against hydrolysis, the ether linkage on the phenyl ring could be susceptible to cleavage under harsh acidic conditions, although this typically requires extreme pH and high temperatures.[4][6]

  • Photodegradation: Many aromatic compounds and heterocyclic amines are sensitive to light, especially UV radiation.[3][7] Exposure can lead to the formation of colored degradants and loss of potency. The hydrochloride salt form is generally more stable but should still be protected from light.[8]

  • pH-Related Degradation: As a weak base, the stability of 1-(4-Ethoxyphenyl)piperazine can be highly dependent on the pH of the solution.[3][9] Extreme pH values (either highly acidic or highly basic) can catalyze degradation reactions.

Q2: What is the best solvent for preparing a stable stock solution of 1-(4-Ethoxyphenyl)piperazine HCl?

A2: For long-term storage, aprotic organic solvents are generally preferred as they minimize the risk of hydrolysis.

  • Recommended: Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF). In these solvents, the compound is expected to be relatively stable.[9]

  • Aqueous Solutions: Aqueous solutions should ideally be prepared fresh for each experiment. If aqueous stocks must be stored, they should be buffered to an optimal pH (determined experimentally, but near neutral is a good starting point), aliquoted into single-use vials, and frozen at -20°C or -80°C.[3]

  • Protic Solvents (e.g., Methanol, Ethanol): While the compound is soluble in alcohols, these are protic solvents and may participate in long-term degradation pathways. Solutions in alcohols should also be stored at low temperatures and used promptly.

Q3: My experimental results are inconsistent. Could this be a stability issue?

A3: Absolutely. Inconsistent results are a classic indicator of compound degradation.[3] If the concentration of the active compound decreases over the course of an experiment or between experiments, it will lead to poor reproducibility. To mitigate this:

  • Prepare Fresh Solutions: Whenever possible, prepare working solutions immediately before use from a properly stored solid or a recently prepared stock solution.

  • Minimize Freeze-Thaw Cycles: Store stock solutions in small, single-use aliquots to avoid the repeated freezing and thawing that can accelerate degradation.[3]

  • Control Temperature: Keep experimental samples at a consistent and cool temperature. Avoid leaving solutions on the benchtop at room temperature for extended periods.

Q4: I am developing a stability-indicating HPLC method and can't separate the parent peak from its degradants. What can I do?

A4: Developing a robust, stability-indicating HPLC method is crucial. If you are facing co-elution issues, consider the following optimization strategies:

  • Column Selectivity: If a standard C18 column is not providing adequate resolution, try a column with a different stationary phase. A C8, Phenyl-Hexyl, or Cyano column offers different selectivity that may resolve the parent compound from its structurally similar degradants.[3]

  • Mobile Phase pH: The retention of basic compounds like piperazine derivatives is highly sensitive to the pH of the mobile phase.[3] Systematically vary the pH of the aqueous buffer to optimize separation.

  • Organic Modifier: Switch between or create gradients with different organic solvents (e.g., acetonitrile vs. methanol) as this can alter elution patterns.[3]

  • Use Forced Degradation Samples: Ensure you are optimizing your method using samples that have been intentionally degraded (see Protocol 2). This confirms your method can actually separate the degradants that are likely to form.[3][5]

Troubleshooting Guide for Solution Instability

Use this guide to diagnose and resolve common stability issues encountered during your experiments.

Troubleshooting_Flowchart Start Observed Instability (e.g., Inconsistent Data) Symptom_Peaks Appearance of New/Unexpected Peaks in HPLC/LC-MS Start->Symptom_Peaks Symptom_Color Solution Changes Color (e.g., Yellowing) Start->Symptom_Color Symptom_Potency Loss of Potency or Biological Effect Start->Symptom_Potency Action_Degradation Hypothesis: Chemical Degradation Occurring Symptom_Peaks->Action_Degradation Symptom_Color->Action_Degradation Symptom_Potency->Action_Degradation Action_Identify Identify Degradant (See Degradant ID Workflow) Action_Degradation->Action_Identify To Characterize Action_Force_Deg Perform Forced Degradation Study (Protocol 2) Action_Degradation->Action_Force_Deg To Validate Method Action_Protect_Light Cause: Photodegradation or Oxidation Action: 1. Store in amber vials. 2. Work under subdued light. 3. Consider inert gas overlay. Action_Degradation->Action_Protect_Light If Color Change Action_Prep_Fresh Cause: General Instability Action: 1. Prepare solutions fresh. 2. Aliquot stocks; store at -80°C. 3. Check solvent purity & pH. Action_Degradation->Action_Prep_Fresh For All Cases

Caption: Troubleshooting decision tree for instability issues.

Potential Degradation Pathways

Understanding the potential chemical transformations of 1-(4-Ethoxyphenyl)piperazine is key to preventing them. The primary functional groups—the piperazine ring, the secondary amine, and the ethoxy-aryl ether—are the most likely sites of degradation.

Degradation_Pathways Parent 1-(4-Ethoxyphenyl)piperazine Oxidation Oxidation (O₂, H₂O₂, Metal Ions) Parent->Oxidation Hydrolysis Hydrolysis (Strong Acid/Base, Heat) Parent->Hydrolysis Photodegradation Photodegradation (UV/Visible Light) Parent->Photodegradation Deg_N_Oxide Piperazine N-Oxide Oxidation->Deg_N_Oxide e.g. Deg_Ring_Open Ring-Opened Products Oxidation->Deg_Ring_Open e.g. Deg_Phenol 4-Piperazinylphenol (Ether Cleavage) Hydrolysis->Deg_Phenol Harsh Conditions Deg_Colored Colored Dimers/ Polymeric Species Photodegradation->Deg_Colored

Caption: Potential degradation pathways for 1-(4-Ethoxyphenyl)piperazine.

Experimental Protocols

Protocol 1: Preparation and Storage of Stock Solutions

Objective: To prepare a concentrated stock solution of 1-(4-Ethoxyphenyl)piperazine HCl with maximized stability for long-term storage.

Materials:

  • 1-(4-Ethoxyphenyl)piperazine HCl (solid)

  • Anhydrous DMSO (or other suitable aprotic solvent)

  • Calibrated analytical balance

  • Volumetric flask (Class A)

  • Vortex mixer and/or sonicator

  • Cryogenic vials or amber glass vials with PTFE-lined caps

Procedure:

  • Preparation: In a controlled environment with low humidity, accurately weigh the desired amount of 1-(4-Ethoxyphenyl)piperazine HCl.

  • Dissolution: Transfer the solid to the volumetric flask. Add approximately 70-80% of the final volume of anhydrous DMSO.

  • Mixing: Cap the flask and vortex thoroughly. If needed, sonicate briefly in a room temperature water bath to ensure complete dissolution.

  • Final Volume: Allow the solution to return to room temperature, then add DMSO to the final volume mark. Invert the flask several times to ensure homogeneity.

  • Aliquoting: Immediately dispense the stock solution into small, single-use aliquots in appropriately labeled vials. Using amber vials is recommended to pre-emptively protect against light.[3]

  • Storage: Purge the headspace of each vial with an inert gas (e.g., argon or nitrogen) to displace oxygen.

  • Freezing: Store the aliquots in a freezer at -20°C or, for maximum long-term stability, at -80°C.

Protocol 2: Forced Degradation Study

Objective: To intentionally degrade the compound under various stress conditions to identify potential degradation products and validate that the analytical method is "stability-indicating." This protocol is based on ICH Q1A(R2) guidelines.[7]

Stress Conditions Summary

Stress ConditionReagent/ConditionTypical Duration & TemperaturePurpose
Acid Hydrolysis 0.1 M HCl2-24 hours @ 60-80°CTo test susceptibility to acid-catalyzed degradation.[5]
Base Hydrolysis 0.1 M NaOH2-24 hours @ 60-80°CTo test susceptibility to base-catalyzed degradation.[5]
Oxidation 3% H₂O₂6-24 hours @ Room TempTo identify potential oxidative degradants.[5][7]
Thermal Dry Heat12-48 hours @ 80°CTo assess thermal stability in the solid state or solution.[5]
Photolytic UV & Visible Light1.2 million lux hoursTo evaluate light sensitivity.[7]

Procedure (General):

  • Prepare solutions of 1-(4-Ethoxyphenyl)piperazine HCl (e.g., at 1 mg/mL) in a suitable solvent (e.g., 50:50 water:acetonitrile).

  • For hydrolytic and oxidative studies, add the stress reagent (e.g., HCl, NaOH, or H₂O₂) to the solution.

  • Expose the samples to the conditions outlined in the table above. Include a control sample stored under normal conditions.

  • At specified time points, withdraw an aliquot. For acid/base samples, neutralize the solution before analysis.

  • Analyze all samples by HPLC-UV/MS and compare the chromatograms of the stressed samples to the control. The goal is to achieve 5-20% degradation of the parent compound to ensure that major degradants are formed at detectable levels.

Analytical Workflow: Identifying an Unknown Degradant

If an unexpected peak appears in your chromatogram, a systematic approach is required for its identification.

Degradant_ID_Workflow Start 1. Detect Unknown Peak in Stability Sample LCMS 2. LC-MS Analysis Start->LCMS Data_MW Determine Molecular Weight (from m/z) LCMS->Data_MW MSMS 3. MS/MS Fragmentation Data_Frag Obtain Structural Fragments MSMS->Data_Frag Forced_Deg 4. Compare with Forced Degradation Samples Data_Match Confirm Identity if a Match is Found Forced_Deg->Data_Match Elucidation 5. Propose Structure Data_MW->MSMS Data_Frag->Forced_Deg Data_Match->Elucidation

Caption: Workflow for the identification of unknown degradation products.

This workflow combines mass spectrometry data with results from forced degradation studies to confidently identify unknown peaks.[3][5] The mass-to-charge ratio (m/z) provides the molecular weight, MS/MS fragmentation offers clues about the structure, and comparison with stressed samples helps confirm the identity of degradants formed under specific conditions.

References

  • Piperidine - Wikipedia. (n.d.). Wikipedia. Retrieved February 16, 2026, from [Link]

  • Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. (n.d.). United Nations Office on Drugs and Crime. Retrieved February 16, 2026, from [Link]

  • Forced Degradation Behaviour of Fluphenazine Hydrochloride by LC and Characterization of its Oxidative Degradation Product by LC–MS/MS. (n.d.). National Center for Biotechnology Information. Retrieved February 16, 2026, from [Link]

  • Stability of Synthetic Piperazines in Human Whole Blood. (2018, March 1). PubMed. Retrieved February 16, 2026, from [Link]

  • Piperazine Degradation in Pilot Plants. (2025, October 30). ResearchGate. Retrieved February 16, 2026, from [Link]

  • N-Dealkylation of Arylpiperazine Derivatives: Disposition and Metabolism of the 1-Aryl-Piperazines Formed. (2025, August 7). ResearchGate. Retrieved February 16, 2026, from [Link]

  • Effect of solvent change on chemical shifts of 4-benzyl-4-hydroxypiperidines. (n.d.). Retrieved February 16, 2026, from [Link]

  • Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. (2013, March). Asian Journal of Research in Chemistry. Retrieved February 16, 2026, from [Link]

  • The Stability Study of a Novel Phenylpiperazine Derivative. (2019, January 29). Isaac Scientific Publishing. Retrieved February 16, 2026, from [Link]

  • Degradation pathways of 1,4-dioxane in biological and advanced oxidation processes. (n.d.). Deswater. Retrieved February 16, 2026, from [Link]

  • Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. (n.d.). National Center for Biotechnology Information. Retrieved February 16, 2026, from [Link]

  • Analytical Methods. (n.d.). Royal Society of Chemistry Publishing. Retrieved February 16, 2026, from [Link]

  • Discovery and pharmacological characterization of aryl piperazine and piperidine ethers as dual acting norepinephrine reuptake inhibitors and 5-HT1A partial agonists. (2009, December 1). PubMed. Retrieved February 16, 2026, from [Link]

  • Solvent Effect on the Stability and Reverse Substituent Effect in Nitropurine Tautomers. (n.d.). MDPI. Retrieved February 16, 2026, from [Link]

  • 1,4-Dioxane Degradation Pathway. (n.d.). Eawag. Retrieved February 16, 2026, from [Link]

  • Development And Validation of an RP-HPLC Method for Estimation of 1-(4- Methoxyphenyl) Piperazine Impurity in Ketoconazole Bulk. (n.d.). Impactfactor. Retrieved February 16, 2026, from [Link]

  • 1-(4-Methoxyphenyl)piperazine HCl. (n.d.). Pipzine Chemicals. Retrieved February 16, 2026, from [Link]

  • Safety Data Sheet: Piperazine-1,4-dipropanesulphonic acid. (n.d.). Carl ROTH. Retrieved February 16, 2026, from [Link]

  • Contaminants > 1,4-dioxane > treatment technologies. (n.d.). CLU-IN. Retrieved February 16, 2026, from [Link]

  • Thermal Degradation of Aqueous Piperazine for CO2 Capture. 1. Effect of Process Conditions and Comparison of Thermal Stability of CO2 Capture Amines. (2025, August 5). ResearchGate. Retrieved February 16, 2026, from [Link]

  • Medicinal Chemistry in Review: Metabolic hydrolysis of heteroaryl/aryl sulfonamides; a potential toxicological flag. (2022, August 8). Domainex. Retrieved February 16, 2026, from [Link]

  • SYNTHESIS of 1-(4-HYDROXYLPHENYL)-4-(4-NITROPHENY L)PIPERAZINE. (n.d.). CSCanada. Retrieved February 16, 2026, from [Link]

  • Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture. (n.d.). Retrieved February 16, 2026, from [Link]

  • Formulation and stability of an extemporaneously compounded oral solution of chlorpromazine HCl. (2014, October 22). PubMed. Retrieved February 16, 2026, from [Link]

  • Treatment Technologies for 1,4-Dioxane: Fundamentals and Field Applications. (n.d.). Environmental Protection Agency. Retrieved February 16, 2026, from [Link]

  • Solvent Effects on Nitrogen NMR Shieldings of 1,2,4-Triazine. (n.d.). Retrieved February 16, 2026, from [Link]

  • Understanding solvent polarity effects on the separation of uranyl porphyrin-derivative complexes. (n.d.). Dalton Transactions (RSC Publishing). Retrieved February 16, 2026, from [Link]

Sources

Optimization

Technical Support Center: Optimizing pH for 1-(4-Ethoxyphenyl)piperazine Extraction

This technical guide provides in-depth information, troubleshooting advice, and frequently asked questions regarding the optimization of pH conditions for the liquid-liquid extraction of 1-(4-ethoxyphenyl)piperazine. It...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides in-depth information, troubleshooting advice, and frequently asked questions regarding the optimization of pH conditions for the liquid-liquid extraction of 1-(4-ethoxyphenyl)piperazine. It is designed for researchers, scientists, and professionals in drug development who are working with this compound.

Frequently Asked Questions (FAQs)

What are the pKa values of 1-(4-ethoxyphenyl)piperazine, and why are they crucial for extraction?

1-(4-Ethoxyphenyl)piperazine has two basic nitrogen atoms on the piperazine ring, and therefore, it has two pKa values. The predicted pKa for the more basic nitrogen is approximately 9.02.[1] The second, less basic nitrogen, by analogy to the parent piperazine molecule, will have a pKa around 5.35.[2][3]

These pKa values are critical for liquid-liquid extraction because they determine the ionization state of the molecule at a given pH. The Henderson-Hasselbalch equation dictates that when the pH is equal to the pKa, the compound will be 50% in its ionized (protonated) form and 50% in its neutral (free base) form.

  • Ionized form (protonated): More soluble in the aqueous phase.

  • Neutral form (free base): More soluble in the organic phase.

To efficiently extract 1-(4-ethoxyphenyl)piperazine into an organic solvent, the aqueous phase must be adjusted to a pH where the molecule is predominantly in its neutral form.

What is the optimal pH for extracting 1-(4-ethoxyphenyl)piperazine into an organic solvent?

For basic compounds, the general rule is to adjust the pH of the aqueous solution to at least two pH units above the highest pKa value.[4] Given the predicted pKa of 9.02 for 1-(4-ethoxyphenyl)piperazine, the optimal pH for extraction into an organic solvent would be approximately 11 or higher. At this pH, the compound will be almost entirely in its neutral, more lipophilic form, which maximizes its partitioning into the organic phase.

The following diagram illustrates the pH-dependent equilibrium and its effect on phase partitioning:

cluster_organic Organic Phase Ionized Protonated Form (Water Soluble) Neutral_aq Neutral Form Ionized->Neutral_aq Increase pH > pKa Neutral_aq->Ionized Decrease pH < pKa Neutral_org Neutral Form (Organic Soluble) Neutral_aq->Neutral_org Partitioning Neutral_org->Neutral_aq Partitioning

Caption: pH-dependent equilibrium of 1-(4-ethoxyphenyl)piperazine.

How does pH influence the solubility of 1-(4-ethoxyphenyl)piperazine?

The solubility of 1-(4-ethoxyphenyl)piperazine is highly dependent on the pH of the aqueous solution:

  • At low pH (acidic conditions): Both nitrogen atoms on the piperazine ring will be protonated, forming a dicationic salt. This salt is highly polar and will be very soluble in the aqueous phase and poorly soluble in most organic solvents.

  • At high pH (basic conditions): The piperazine ring will be in its neutral, free base form. The ethoxyphenyl group contributes to the lipophilicity of the molecule. In this state, the compound is significantly less soluble in water and preferentially dissolves in organic solvents.

The following table, based on the Henderson-Hasselbalch equation and a pKa of 9.02, shows the theoretical percentage of 1-(4-ethoxyphenyl)piperazine in its neutral form at various pH levels.

pH% Neutral Form
7.02~1%
8.02~9%
9.0250%
10.02~91%
11.02~99%
What is back-extraction, and how can it be used to purify 1-(4-ethoxyphenyl)piperazine?

Back-extraction is a purification technique used after the initial extraction. Once the 1-(4-ethoxyphenyl)piperazine is in the organic phase, it can be selectively transferred back into a fresh aqueous phase by adjusting the pH. To do this, the organic extract is mixed with an acidic aqueous solution (e.g., pH 2-4). This will protonate the basic 1-(4-ethoxyphenyl)piperazine, making it water-soluble again, while neutral impurities remain in the organic phase. The purified compound can then be recovered from the aqueous phase by once again raising the pH and performing a final extraction with an organic solvent.

Troubleshooting Guide

Q: Why is my extraction yield of 1-(4-ethoxyphenyl)piperazine low?

A: Several factors could contribute to low extraction yield:

  • Incorrect pH: The most common reason for low yield is an incorrect pH of the aqueous phase. Ensure the pH is at least 11 to maximize the concentration of the neutral, organic-soluble form.

  • Inappropriate Organic Solvent: The choice of organic solvent is crucial. A solvent with a polarity that is too high or too low will not efficiently extract the compound. Dichloromethane or chloroform are often good starting points for piperazine derivatives.[5]

  • Insufficient Mixing: Ensure vigorous mixing of the aqueous and organic phases to maximize the surface area for mass transfer. A separatory funnel should be shaken thoroughly, with periodic venting.

  • Insufficient Volume of Organic Solvent: Using too little organic solvent may result in a saturated solution that cannot accept more of the compound. Multiple extractions with smaller volumes of organic solvent are more efficient than a single extraction with a large volume.

  • Emulsion Formation: If an emulsion has formed, it can trap the compound of interest, preventing its complete transfer to the organic phase.

Q: How can I prevent or resolve emulsion formation during extraction?

A: Emulsions are a common issue in liquid-liquid extractions. Here are some strategies to address them:

  • Addition of Brine: Adding a saturated sodium chloride (brine) solution can help to break up emulsions by increasing the ionic strength of the aqueous phase.

  • Centrifugation: If the emulsion is persistent, centrifuging the mixture can help to separate the layers.

  • Filtration: Passing the emulsified mixture through a bed of Celite or glass wool can sometimes break the emulsion.

  • Gentle Swirling: Instead of vigorous shaking, try gentle, prolonged swirling of the mixture.

Q: My extracted 1-(4-ethoxyphenyl)piperazine is impure. How can I improve its purity?

A: To improve the purity of your extracted product:

  • Perform a Wash Step: After the initial extraction, wash the organic layer with a brine solution. This can help to remove residual water-soluble impurities.

  • Utilize Back-Extraction: As detailed in the FAQ section, perform a back-extraction into an acidic aqueous phase to separate your basic compound from neutral impurities.

  • Optimize the Initial pH: If the initial pH is too high, it could cause the degradation of other components in your mixture, leading to impurities. Ensure the pH is just high enough for efficient extraction without causing unwanted side reactions.

Q: How do I choose the right organic solvent for the extraction?

A: The ideal organic solvent should have the following properties:

  • High solubility for the neutral form of 1-(4-ethoxyphenyl)piperazine.

  • Immiscibility with water.

  • A density that is significantly different from water to allow for easy separation.

  • A relatively low boiling point for easy removal after extraction.

  • Minimal reactivity with the compound of interest.

Commonly used solvents for the extraction of basic compounds include dichloromethane, chloroform, and ethyl acetate. A good starting point is to choose a solvent with a polarity that is expected to match the compound. Since 1-(4-ethoxyphenyl)piperazine has both polar (piperazine ring) and non-polar (ethoxyphenyl group) characteristics, solvents of intermediate polarity are often a good choice.

Experimental Protocol: Optimizing pH for Maximum Extraction Yield

This protocol provides a framework for determining the optimal pH for the extraction of 1-(4-ethoxyphenyl)piperazine.

1. Preparation of Standard Solutions: a. Prepare a stock solution of 1-(4-ethoxyphenyl)piperazine of a known concentration in a suitable organic solvent (e.g., dichloromethane). b. Create a series of calibration standards by diluting the stock solution. c. Analyze the standards using a suitable analytical method (e.g., HPLC-UV, GC-MS) to generate a calibration curve.

2. pH-Dependent Extraction Experiment: a. Prepare several identical aqueous solutions containing a known amount of 1-(4-ethoxyphenyl)piperazine. b. Adjust the pH of each solution to a different value, for example: pH 8, 9, 10, 11, and 12. Use a pH meter for accurate measurements. c. Add an equal volume of the chosen organic solvent (e.g., dichloromethane) to each aqueous solution in separate separatory funnels. d. Shake each funnel vigorously for 2-3 minutes, venting frequently. e. Allow the layers to separate completely. f. Carefully collect the organic layer from each funnel. g. Analyze a sample of each organic layer using the same analytical method as for the calibration standards.

3. Data Analysis: a. Use the calibration curve to determine the concentration of 1-(4-ethoxyphenyl)piperazine in each organic extract. b. Calculate the extraction efficiency (or percentage yield) for each pH value. c. Plot the extraction efficiency versus pH to visually determine the optimal pH for maximum recovery.

The following diagram outlines the experimental workflow:

A Prepare aqueous solutions of known concentration B Adjust pH of each solution (e.g., 8, 9, 10, 11, 12) A->B C Add equal volume of organic solvent B->C D Shake vigorously and allow layers to separate C->D E Collect organic layers D->E F Analyze organic layers by HPLC or GC-MS E->F G Calculate extraction efficiency vs. pH F->G H Determine optimal pH G->H

Caption: Workflow for pH optimization experiment.

References

  • Wikipedia. Piperazine. [Link]

  • ResearchGate. pKa values of common substituted piperazines. [Link]

  • ResearchGate. How to extract/isolate piperazine from water without distillation?. [Link]

  • University of Regina. pKa Values of Some Piperazines at (298, 303, 313, and 323) K. [Link]

  • Semantic Scholar. Table 3 from pKa Values of Some Piperazines at (298, 303, 313, and 323) K. [Link]

  • Google Patents. Separation method of piperazine - CN104230850A.
  • New World Encyclopedia. Piperazine. [Link]

  • University of California, Davis. EXTRACTION. [Link]

  • Angene. 1-(4-Ethoxyphenyl)piperazine. [Link]

  • CORE. SYNTHESIS of 1-(4-HYDROXYLPHENYL)-4-(4-NITROPHENY L)PIPERAZINE. [Link]

  • SCION Instruments. How Can We Improve Our Liquid-Liquid Extraction Processes?. [Link]

  • Revue Roumaine de Chimie. DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. [Link]

Sources

Troubleshooting

Technical Support Center: Resolving Hygroscopicity Problems with 1-(4-Ethoxyphenyl)piperazine Salts

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with 1-(4-Ethoxyphenyl)piperazine and its various salt forms. This guide is designed to provide in-depth tec...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with 1-(4-Ethoxyphenyl)piperazine and its various salt forms. This guide is designed to provide in-depth technical assistance and troubleshooting strategies for the challenges posed by the hygroscopic nature of these compounds. As a Senior Application Scientist, my goal is to synthesize technical accuracy with field-proven insights to help you navigate these complexities.

Introduction: The Challenge of Hygroscopicity in Phenylpiperazine Derivatives

1-(4-Ethoxyphenyl)piperazine belongs to the phenylpiperazine class of compounds. While an incredibly versatile scaffold in medicinal chemistry, piperazine and its derivatives are known for their propensity to absorb moisture from the atmosphere.[1][2] This hygroscopicity is not merely a physical inconvenience; it can significantly impact the chemical stability, solid-state properties, and manufacturability of the active pharmaceutical ingredient (API).[3]

For substituted phenylpiperazines, this issue can be particularly pronounced, with studies indicating that some phenylpiperazines exhibit poor stability upon extended storage, especially at room temperature. A notable study highlighted that 1-(4-methoxyphenyl)piperazine, a close structural analog to 1-(4-ethoxyphenyl)piperazine, was the least stable among several tested piperazine derivatives.[4] This underscores the critical need for a proactive approach to understanding and mitigating hygroscopicity-related issues with your 1-(4-Ethoxyphenyl)piperazine salt.

This guide will provide a structured approach to identifying, characterizing, and resolving these challenges in a question-and-answer format, supplemented with detailed experimental protocols and troubleshooting advice.

Part 1: Frequently Asked Questions (FAQs)

Q1: My 1-(4-Ethoxyphenyl)piperazine salt is clumping and becoming difficult to handle. What is happening?

A1: This is a classic sign of hygroscopicity. Your compound is likely absorbing moisture from the air, leading to deliquescence (dissolving in the absorbed water) and subsequent agglomeration or "clumping."[5] This not only affects the physical handling of the powder but can also be an indicator of potential chemical degradation.[3] Phenylpiperazines, in particular, can be susceptible to degradation in the presence of moisture.

Q2: I've synthesized the hydrochloride salt of 1-(4-Ethoxyphenyl)piperazine. Is this a good choice to minimize hygroscopicity?

A2: While hydrochloride salts are common in pharmaceuticals, they are not inherently non-hygroscopic.[1] For piperazine itself, the hydrochloride salt is noted to be more stable than the free base.[1] However, the overall hygroscopicity of your salt will depend on its specific crystal structure. It is crucial to experimentally determine the hygroscopic nature of your specific salt form. A salt screening study is highly recommended to identify a range of potential salt forms with varying physicochemical properties.[1]

Q3: What are the potential consequences of ignoring the hygroscopicity of my compound?

A3: Ignoring hygroscopicity can lead to a cascade of problems throughout the drug development process:

  • Chemical Degradation: Moisture can act as a reactant or facilitate degradative pathways, leading to a loss of potency and the formation of impurities.[3]

  • Physical Instability: Moisture uptake can induce changes in the crystal form (polymorphic transitions), leading to alterations in solubility, dissolution rate, and bioavailability.[6]

  • Manufacturing Challenges: Hygroscopic powders exhibit poor flowability, stick to equipment, and can cause inconsistencies in dosage form manufacturing (e.g., tablet weight variation).[5][7]

  • Compromised Shelf-life: The ongoing physical and chemical changes will significantly reduce the long-term stability and shelf-life of the final drug product.[8]

Q4: How can I definitively characterize the hygroscopicity of my 1-(4-Ethoxyphenyl)piperazine salt?

A4: The gold-standard technique is Dynamic Vapor Sorption (DVS) .[9][10] DVS analysis provides a moisture sorption isotherm, which plots the amount of water absorbed by your compound at different relative humidity (RH) levels.[11][12] This data allows you to determine the critical relative humidity (CRH) – the humidity level at which your compound begins to rapidly absorb moisture.[13] Other useful techniques include Thermogravimetric Analysis (TGA) to determine the water content and Karl Fischer titration for precise water quantification.[14]

Part 2: Troubleshooting Guide

This section provides a structured approach to troubleshooting common issues related to the hygroscopicity of 1-(4-Ethoxyphenyl)piperazine salts.

Issue 1: My compound shows significant weight gain during initial handling and storage.

Root Cause Analysis:

This indicates that the Critical Relative Humidity (CRH) of your salt is likely below the ambient humidity of your laboratory.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for initial weight gain.

Corrective Actions:

  • Characterize the Hygroscopicity: Perform Dynamic Vapor Sorption (DVS) analysis to obtain a moisture sorption isotherm and determine the CRH.

  • Implement Environmental Controls: Store the compound in a desiccator with a suitable desiccant or in a controlled humidity environment (e.g., a glove box with a dry atmosphere).[8]

  • Consider Alternative Salt Forms: If the CRH is unmanageably low, a salt screening study is the most robust solution to identify a less hygroscopic salt form.[1] For piperazine derivatives, tartrate salts have been reported to be non-hygroscopic.[1]

Issue 2: I am observing changes in the physical appearance (e.g., color change, crystalline to amorphous transition) of my compound over time.

Root Cause Analysis:

Moisture absorption can be inducing a change in the solid-state form of your material or facilitating chemical degradation. Phenylpiperazines have been noted to degrade upon storage.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for physical changes.

Corrective Actions:

  • Solid-State Characterization: Use X-Ray Powder Diffraction (XRPD) to assess the crystallinity and identify any polymorphic changes or hydrate formation.[6]

  • Purity Analysis: Employ a stability-indicating HPLC method to check for the presence of degradants.

  • Polymorph Screening: If polymorphic changes are observed, a polymorph screen is necessary to identify the most stable crystalline form.[15][16] The goal is to find a form that is thermodynamically stable under the expected storage and processing conditions.

  • Formulation Strategies: If chemical degradation is the issue, formulation strategies that protect the API from moisture are essential. This could involve co-processing with hydrophobic excipients or applying a moisture-barrier film coating.[7][17]

Part 3: Experimental Protocols

Protocol 1: Salt Screening for Reduced Hygroscopicity

Objective: To identify a salt form of 1-(4-Ethoxyphenyl)piperazine with improved physical stability and lower hygroscopicity.

Methodology:

  • Counter-ion Selection: Choose a diverse range of pharmaceutically acceptable counter-ions (e.g., hydrochloride, hydrobromide, mesylate, tosylate, tartrate, citrate, sulfate).

  • Salt Formation:

    • Dissolve 1-(4-Ethoxyphenyl)piperazine in a suitable solvent (e.g., ethanol, isopropanol).

    • Add an equimolar amount of the selected acid.

    • Allow the salt to crystallize. If no crystals form, try different solvents or techniques like slow evaporation or anti-solvent addition.

  • Initial Characterization:

    • Confirm salt formation using techniques like NMR or FT-IR.

    • Assess the crystallinity of the resulting solids using XRPD.

  • Hygroscopicity Screening:

    • Place a small, accurately weighed amount of each crystalline salt in a DVS instrument.

    • Run a DVS experiment from 0% to 95% RH at 25°C.

    • Analyze the moisture sorption isotherms to determine the water uptake and CRH for each salt.

  • Selection of Lead Candidates: Select the salt forms that exhibit the lowest water uptake and the highest CRH for further characterization (e.g., solubility, stability, polymorphism).

Protocol 2: Formulation with Hydrophobic Excipients

Objective: To reduce the effective hygroscopicity of a 1-(4-Ethoxyphenyl)piperazine salt by co-processing with a hydrophobic excipient.

Methodology:

  • Excipient Selection: Choose hydrophobic excipients such as microcrystalline cellulose, magnesium stearate, or silicon dioxide.[18]

  • Co-processing:

    • Dry Granulation (Slugging or Roller Compaction): Blend the 1-(4-Ethoxyphenyl)piperazine salt with the chosen excipient(s). Compress the blend into slugs or a ribbon, and then mill to produce granules.

    • Melt Granulation: If the API and excipients are thermally stable, they can be blended and heated to the melting point of a binder, followed by cooling and milling.

  • Evaluation of the Granules:

    • Perform DVS analysis on the co-processed granules to assess the reduction in moisture uptake compared to the pure API salt.

    • Evaluate the flow properties of the granules (e.g., angle of repose, Carr's index).

  • Dosage Form Manufacturing: The resulting granules can be used for tableting or capsule filling.

Part 4: Data Presentation

Table 1: Hypothetical Comparison of Different 1-(4-Ethoxyphenyl)piperazine Salts

Salt FormCrystalline FormWater Uptake at 80% RH (%)Critical Relative Humidity (CRH) (%)Comments
Free BaseCrystalline5.2~ 60Moderately hygroscopic, potential for chemical instability.
HydrochlorideCrystalline8.9~ 45Hygroscopic, requires controlled handling.
MesylateCrystalline2.1~ 75Slightly hygroscopic, a promising candidate.
TartrateCrystalline< 0.5> 90Non-hygroscopic, excellent candidate for development.[1]

Note: This data is illustrative and should be experimentally determined for your specific 1-(4-Ethoxyphenyl)piperazine salts.

Part 5: Visualization of Key Workflows

Salt_Selection_Workflow cluster_0 Phase 1: Salt Screening cluster_1 Phase 2: Hygroscopicity Evaluation cluster_2 Phase 3: Lead Candidate Selection A 1-(4-Ethoxyphenyl)piperazine Free Base B Select Diverse Counter-ions (HCl, HBr, Mesylate, Tartrate, etc.) A->B C Salt Formation & Crystallization B->C D Initial Characterization (XRPD, NMR) C->D E Dynamic Vapor Sorption (DVS) Analysis D->E F Determine Water Uptake & CRH E->F G Rank Salts by Hygroscopicity F->G H Assess Solubility & Stability of Top Candidates G->H I Select Lead Salt for Development H->I

Caption: Workflow for Salt Screening to Mitigate Hygroscopicity.

References

  • BenchChem. (2025). A Technical Guide to the Physicochemical Properties of Piperazine Salts. BenchChem.
  • Chan, S. Y., & Heng, P. W. S. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceutics, 14(9), 1834. [Link]

  • Qualicaps. (2019). An innovative drug delivery form for hygroscopic pharmaceutical drugs. Pharmaceutical Technology.
  • BenchChem. (2025). Technical Support Center: Managing the Hygroscopic Nature of Piperazine Compounds. BenchChem.
  • Saripilli, R., & Sharma, D. K. (2023). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. Pharmaceutics, 15(1), 189. [Link]

  • Pharma.Tips. (2025). How to Stabilize Tablets Containing Hygroscopic Ingredients. Pharma.Tips.
  • Saripilli, R., & Sharma, D. K. (2023). Illustration of methods to improve the hygroscopic stability of moisture-sensitive APIs.
  • Al-Achi, A., & Gupta, M. (2010). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). American Pharmaceutical Review.
  • Potnuri, N. R., & Shrestha, S. (2018). Developments in stability testing and evaluation. World Journal of Pharmaceutical Research, 8(1), 479-493.
  • Pharma Excipients. (2023). The Science Behind Moisture Management in Pharmaceuticals: Role of Excipients. Pharma Excipients.
  • Wikipedia. (n.d.). Critical relative humidity. In Wikipedia. Retrieved February 15, 2026, from [Link]

  • Gholivand, K., & Shariatinia, Z. (2019). Polymorphism, pseudo-polymorphism, and conformerism in the crystal structure of piperazine-N,N′-bis(N,O-diphenyl phosphoramidate). CrystEngComm, 21(3), 425-438. [Link]

  • BIOGRUND. (2023). Moisture protection strategies and challenges for solid oral dosages. Pharma Excipients.
  • Li, M., et al. (2024). New Cocrystals of Ligustrazine: Enhancing Hygroscopicity and Stability. Molecules, 29(8), 1710. [Link]

  • Mahesha, M. G., et al. (2022). Syntheses, crystal structures and Hirshfeld surface analysis of three salts of 1-(4-nitrophenyl)piperazine. Acta Crystallographica Section E: Crystallographic Communications, 78(Pt 5), 456–463. [Link]

  • ProUmid. (n.d.). Moisture Sorption Isotherms. ProUmid.
  • Bolla, G., & Nangia, A. (2025). Polymorphism in Cannabinol Piperazine Cocrystals: Structural, Morphological, and Energetic Perspectives. Crystal Growth & Design.
  • Krisch, M. (2019).
  • Sule, S., & Ambadekar, S. (2020). Application of Dynamic Vapour Sorption Technique to Study Dry Powder Inhalation Formulations. American Journal of Chemistry, 10(3), 45-49. [Link]

  • Popa, A., et al. (2025). Accelerated Predictive Stability Testing: Accelerating Registration Phase and Application of Reduced Designs for Shelf-Life Determination of Parenteral Drug Product. Pharmaceutics.
  • Surface Measurement Systems. (2023).
  • Decagon Devices. (n.d.). Fundamentals of Moisture Sorption Isotherms.
  • TA Instruments. (n.d.). Investigation of Pharmaceutical Stability Using Dynamic Vapor Sorption Analysis. TA Instruments.
  • Gholivand, K., & Shariatinia, Z. (2019). Polymorphism, Pseudo-polymorphism, and Conformerism in the Crystal Structure of Piperazine-N,N'-bis(N,O-diphenyl phosphoramidate).
  • Chan, M. K., & Lam, K. M. (2018). Stability of Synthetic Piperazines in Human Whole Blood. Journal of analytical toxicology, 42(2), 115–123. [Link]

  • Al-Remawi, M., et al. (2025). Particle-based investigation of excipients stability: the effect of storage conditions on moisture content and swelling. RSC Pharmaceutics.
  • Prasad, H. J. S., et al. (2023). Syntheses and crystal structures of three salts of 1-(4-nitrophenyl)piperazine.
  • Anbarasan, A., et al. (2018). Effect of Hygroscopicity on Pharmaceutical Ingredients, Methods to Determine and Overcome: An Overview. Journal of Chemical and Pharmaceutical Research, 10(3), 61-67.
  • Bolla, G., & Nangia, A. (2025). Polymorphism in Cannabinol Piperazine Cocrystals: Structural, Morphological, and Energetic Perspectives. PubMed.
  • Anbarasan, A., et al. (2018). Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. PharmaInfo.
  • Santa Cruz Biotechnology. (n.d.). 1-(4-Ethoxyphenyl)piperazine. Santa Cruz Biotechnology.
  • Li, J., & Wu, Y. (2013). Effects of Highly Hygroscopic Excipients on the Hydrolysis of Simvastatin in Tablet at High Relative Humidity. Indian journal of pharmaceutical sciences, 75(5), 534–539. [Link]

  • TA Instruments. (n.d.). Moisture Sorption Analysis of Pharmaceuticals. TA Instruments.
  • ChemicalBook. (2023). 1-(4-ETHOXYPHENYL)PIPERAZINE. ChemicalBook.
  • Bansal, A. K., & Kumar, S. (2014). Dynamic vapor sorption as a tool for characterization and quantification of amorphous content in predominantly crystalline materials. Journal of pharmaceutical sciences, 103(11), 3321–3332. [Link]

  • Hiden Isochema. (2018).
  • Anbarasan, A., et al. (2018). Effect of Hygroscopicity on Pharmaceutical Ingredients, Methods to Determine and Overcome: An Overview. Journal of Chemical and Pharmaceutical Research, 10(3), 61-67.
  • Murikipudi, V., et al. (2013). Comparison of hygroscopicity classification of (a) inactive and (b) active pharmaceutical ingredients by different methods.
  • National Oceanic and Atmospheric Administration. (n.d.). piperazine. CAMEO Chemicals.
  • Shi, Y., et al. (2019). A comprehensive study of hygroscopic properties of calcium- and magnesium-containing salts: implication for hygroscopicity of mineral dust and sea salt aerosols. Atmospheric Chemistry and Physics, 19(4), 2133–2147.
  • Tang, M., et al. (2019). Hygroscopicity of Fresh and Aged Salt Mixtures from Saline Lakes. Atmosphere, 10(11), 681. [Link]

  • Belkhelfa, N., et al. (2017). Comparison of the Saturated Salt Solution and the Dynamic Vapor Sorption techniques based on the measured sorption isotherm of barley straw.
  • NICNAS. (2018). Piperazine salts: Human health tier II assessment.
  • National Center for Biotechnology Inform

Sources

Optimization

Technical Support Center: Catalyst Selection for Coupling Reactions of 1-(4-Ethoxyphenyl)piperazine Hydrochloride

Introduction 1-(4-Ethoxyphenyl)piperazine is a crucial structural motif found in numerous pharmaceuticals, making its synthesis and derivatization a subject of intense focus for researchers in drug development. The forma...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

1-(4-Ethoxyphenyl)piperazine is a crucial structural motif found in numerous pharmaceuticals, making its synthesis and derivatization a subject of intense focus for researchers in drug development. The formation of the N-aryl bond, typically through cross-coupling reactions, is a pivotal step in the synthesis of these valuable compounds.[1][2] However, researchers frequently encounter challenges ranging from low yields and catalyst deactivation to undesired side reactions like diarylation.[1][3]

This technical support guide provides in-depth, field-proven insights into selecting the optimal catalytic system for coupling reactions involving 1-(4-Ethoxyphenyl)piperazine hydrochloride. We will explore the nuances of the most prevalent coupling strategies—the Buchwald-Hartwig amination, the Ullmann condensation, and the Chan-Lam coupling—and provide detailed troubleshooting guides to overcome common experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: What are the primary catalytic methods for coupling 1-(4-Ethoxyphenyl)piperazine, and how do I choose the right one?

The three most common methods for N-arylation of piperazine derivatives are the Palladium-catalyzed Buchwald-Hartwig amination, the Copper-catalyzed Ullmann condensation, and the Copper-catalyzed Chan-Lam coupling.[1][4] The choice depends on your substrate's functional group tolerance, desired reaction conditions, and cost considerations.

Comparison of Common Coupling Reactions

FeatureBuchwald-Hartwig AminationUllmann CondensationChan-Lam Coupling
Catalyst Palladium (Pd)Copper (Cu)Copper (Cu)
Coupling Partner Aryl Halides/SulfonatesAryl Halides (Iodides preferred)Aryl Boronic Acids
Conditions Often requires inert atmosphere, anhydrous solvents, and strong bases.[5]Typically requires high temperatures and strong bases, though modern ligands allow milder conditions.[6][7]Often runs at room temperature, in air, and under milder conditions.[8][9]
Scope & Tolerance Extremely broad scope, high functional group tolerance with modern ligands.[10]Traditionally limited scope, but improving. Can be sensitive to certain functional groups.[11]Good tolerance for many functional groups; avoids strong bases.[12][13]
Key Advantage High reactivity and broad applicability, especially for challenging substrates like aryl chlorides.[14]Lower catalyst cost (Copper vs. Palladium).[6]Mildest conditions, often air-stable, avoids stoichiometric strong bases.[8]

G cluster_start cluster_coupling_partner cluster_conditions cluster_cost cluster_recommendations Start Start: N-Arylation of 1-(4-Ethoxyphenyl)piperazine CouplingPartner What is your aryl coupling partner? Start->CouplingPartner Conditions Are mild, aerobic conditions critical? CouplingPartner->Conditions Aryl Halide / Sulfonate ChanLam Recommendation: Chan-Lam Coupling (Mildest conditions) CouplingPartner->ChanLam Aryl Boronic Acid Cost Is catalyst cost a major constraint? Conditions->Cost No (Inert atmosphere is acceptable) Conditions->ChanLam Yes Buchwald Recommendation: Buchwald-Hartwig Amination (High scope & reactivity) Cost->Buchwald No (Palladium is acceptable) Ullmann Recommendation: Modern Ullmann Condensation (Lower cost, improving scope) Cost->Ullmann Yes

Q2: My Buchwald-Hartwig amination is giving low or no yield. What are the common causes?

Low or no yield in a Buchwald-Hartwig reaction can stem from several factors, including issues with the catalyst system, suboptimal reaction conditions, or impure starting materials.[15]

  • Catalyst Deactivation: The active Pd(0) catalyst is sensitive to oxygen. Ensure your solvent is properly degassed and the reaction is run under an inert atmosphere (Argon or Nitrogen).[5] Amines can also act as ligands, so adding a slight excess of the phosphine ligand relative to the palladium source can improve catalyst stability.[5]

  • Incorrect Base: The base is crucial for deprotonating the amine.[16] For piperazine hydrochloride, you need at least two equivalents of base: one to neutralize the HCl salt and a second to participate in the catalytic cycle. Strong, non-nucleophilic bases like sodium tert-butoxide (NaOt-Bu), lithium bis(trimethylsilyl)amide (LHMDS), or potassium phosphate (K₃PO₄) are commonly used.[16] Weak bases may be insufficient.

  • Poor Ligand Choice: The ligand stabilizes the palladium and facilitates the catalytic cycle. For piperazines, which are secondary amines, bulky, electron-rich dialkylbiaryl phosphine ligands (e.g., RuPhos, XPhos, BrettPhos) are often required to promote the reductive elimination step and prevent side reactions.[17][18]

  • Starting Material Purity: Ensure the aryl halide and piperazine salt are pure and dry. Water can interfere with the base and catalyst.

  • Inhibitory Effects: When using aryl iodides, the iodide salt formed during the reaction can inhibit the catalyst. Running the reaction in less polar solvents like toluene can mitigate this issue.[5]

Q3: How do I select the optimal Palladium catalyst and ligand for coupling with 1-(4-Ethoxyphenyl)piperazine?

Catalyst selection is the most critical parameter.[3] Modern systems utilize pre-formed palladium complexes (precatalysts) which offer more reliable generation of the active Pd(0) species compared to simple salts like Pd(OAc)₂.[5]

G cluster_info Key Roles Pd0 L-Pd(0) (Active Catalyst) OxAdd Oxidative Addition (Ar-X) Pd0->OxAdd PdII_Complex L-Pd(II)(Ar)(X) OxAdd->PdII_Complex AmineCoord Amine Coordination & Deprotonation (R₂NH, Base) PdII_Complex->AmineCoord AmidoComplex L-Pd(II)(Ar)(NR₂) AmineCoord->AmidoComplex RedElim Reductive Elimination (C-N Bond Formation) AmidoComplex->RedElim RedElim->Pd0 Catalyst Regeneration Product Ar-NR₂ (Product) RedElim->Product Ligand Ligand (L): Stabilizes Pd, accelerates Reductive Elimination Base Base: Deprotonates amine, facilitates Amido Complex formation

Recommended Catalyst Systems for N-Arylation of Piperazines

Catalyst/PrecatalystLigandTypical Coupling PartnersKey Features & Considerations
Pd₂(dba)₃ or Pd(OAc)₂XPhos Aryl Chlorides, Bromides, TriflatesExcellent generality and high reactivity. A go-to system for initial screening.[19]
Pd₂(dba)₃ or Pd(OAc)₂RuPhos Aryl Chlorides, BromidesParticularly effective for sterically hindered substrates.
GPhos Pd G3GPhos (integrated)Primary Amines, N-HeterocyclesHigh stability, allows for room-temperature couplings in many cases.[17]
BrettPhos Pd G3BrettPhos (integrated)Aryl Mesylates, Primary AminesEnables use of alternative electrophiles and highly selective for mono-arylation.[18]

Note: Pre-formed catalysts (e.g., G3 Palladacycles) are often preferred for their air stability and reliability.[5]

Q4: I'm observing significant diarylation of the piperazine ring. How can I favor mono-arylation?

This is a common challenge with symmetrical bis-secondary amines like piperazine.[1]

  • Stoichiometry Control: The most straightforward approach is to use an excess of the piperazine nucleophile relative to the aryl halide electrophile. A ratio of 2 to 5 equivalents of piperazine is a good starting point.[1]

  • Ligand Choice: Certain bulky ligands, like BrettPhos, have been shown to provide excellent selectivity for mono-arylation of primary amines and can be effective for piperazine as well.[18]

  • Slow Addition: Adding the aryl halide slowly to the reaction mixture containing the catalyst and excess piperazine can help maintain a low concentration of the electrophile, thus favoring the initial mono-coupling event.

Q5: Are there milder, palladium-free alternatives for sensitive substrates?

Yes. If your substrate contains functional groups that are incompatible with the strong bases or higher temperatures sometimes required for Buchwald-Hartwig reactions, a copper-catalyzed Chan-Lam coupling is an excellent alternative.[16][20]

The Chan-Lam reaction couples the amine with an aryl boronic acid, often at room temperature and open to the air.[8][21] This method avoids the need for strong alkoxide bases and an inert atmosphere, making it highly attractive for complex molecules with sensitive functionalities.[13]

Q6: My starting material, 1-(4-Ethoxyphenyl)piperazine, is a hydrochloride salt. How does this impact the reaction setup?

The hydrochloride salt form is common for amines to improve their stability and handling. However, it is crucial to account for the acidic proton in your reaction setup. You must add at least one extra equivalent of base specifically to neutralize the HCl and free the neutral amine in situ. Failure to do so will consume the base intended for the catalytic cycle, leading to reaction failure.

Example Base Calculation:

  • For the catalytic cycle: 1.2 - 2.0 equivalents of base (e.g., NaOt-Bu)

  • To neutralize the HCl salt: 1.0 equivalent of base

  • Total Base Required: 2.2 - 3.0 equivalents

Experimental Protocols

Protocol: General Procedure for Palladium-Catalyzed Mono-N-Arylation of 1-(4-Ethoxyphenyl)piperazine Hydrochloride (Buchwald-Hartwig Amination)

Disclaimer: This is a general starting point. Optimization of catalyst, ligand, base, solvent, and temperature is often necessary for specific substrates.[22]

Materials:

  • Aryl Halide (e.g., 4-Bromotoluene) (1.0 equiv)

  • 1-(4-Ethoxyphenyl)piperazine hydrochloride (2.0 equiv)

  • Palladium Precatalyst (e.g., XPhos Pd G3) (1-2 mol%)

  • Sodium tert-butoxide (NaOt-Bu) (3.5 equiv)

  • Anhydrous, degassed Toluene (or Dioxane)

Procedure:

  • Reaction Setup: To an oven-dried reaction vessel equipped with a magnetic stir bar, add the Palladium precatalyst, NaOt-Bu, and 1-(4-Ethoxyphenyl)piperazine hydrochloride.

  • Inert Atmosphere: Seal the vessel and purge with Argon or Nitrogen for 5-10 minutes.

  • Solvent & Reagent Addition: Under a positive pressure of inert gas, add the anhydrous, degassed toluene, followed by the aryl halide.

  • Heating: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 4-24 hours.

  • Workup: Once the reaction is complete, cool the mixture to room temperature. Quench carefully with water and extract the product with an organic solvent (e.g., Ethyl Acetate).

  • Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel.

Troubleshooting Guide

Observed Problem Potential Cause(s) Recommended Solution(s)
No reaction / Low conversion 1. Insufficient base (forgot to account for HCl salt).[16]2. Inactive catalyst (oxygen exposure).[5]3. Low reaction temperature.1. Increase base to >3 equivalents.2. Ensure rigorous inert atmosphere and use degassed solvents.3. Increase temperature; screen solvents like dioxane.
Diarylation side product 1. Stoichiometry of piperazine is too low.2. Reaction run for too long after completion.1. Increase piperazine to 3-5 equivalents.[1]2. Monitor reaction closely and stop once starting material is consumed.
Hydrodehalogenation of aryl halide 1. Presence of water.2. Ligand is not bulky enough, allowing for β-hydride elimination.[10]1. Use anhydrous solvents and reagents.2. Switch to a bulkier ligand (e.g., RuPhos, BrettPhos).[18]
Formation of dark, tarry mixture 1. Catalyst decomposition at high temperature.2. Substrate degradation.1. Try a more stable precatalyst (e.g., GPhos or BrettPhos based).[17][18]2. Lower the reaction temperature and extend the reaction time.
Starting materials are insoluble 1. Incorrect solvent choice.1. Screen alternative solvents like dioxane, DME, or a toluene/t-BuOH mixture.[2]

References

Sources

Reference Data & Comparative Studies

Validation

Technical Comparison Guide: 1H NMR Analysis of 1-(4-Ethoxyphenyl)piperazine Hydrochloride

Executive Summary This guide provides a definitive technical analysis of the 1H NMR spectrum for 1-(4-Ethoxyphenyl)piperazine hydrochloride (EPP-HCl) .[1] As a critical pharmacophore in antifungal (e.g., Posaconazole) an...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a definitive technical analysis of the 1H NMR spectrum for 1-(4-Ethoxyphenyl)piperazine hydrochloride (EPP-HCl) .[1] As a critical pharmacophore in antifungal (e.g., Posaconazole) and psychotropic drug development, verification of the salt form versus the free base is a frequent yet nuanced analytical challenge.

Key Differentiator of This Guide: Unlike generic spectral lists, this document focuses on the comparative shift dynamics between the free base and the hydrochloride salt in DMSO-d6. We establish a self-validating protocol to confirm protonation, quantify stoichiometry, and identify common process impurities like p-phenetidine.

Structural Context & Comparative Baseline

To interpret the spectrum accurately, one must understand the electronic perturbations caused by salt formation. The protonation of the N4-nitrogen of the piperazine ring induces a significant inductive effect, deshielding the adjacent methylene protons.[1]

Structural Logic & Assignment Map

The following diagram outlines the proton environments and the logical flow for assignment.

G cluster_0 1-(4-Ethoxyphenyl)piperazine HCl Eth Ethoxy Group (Triplet + Quartet) ~1.3 & 4.0 ppm Ar Aromatic Ring (AA'BB' System) 6.8 - 7.3 ppm Eth->Ar Electron Donating (+M) Pip Piperazine Ring (Deshielded Multiplets) 3.1 - 3.5 ppm Ar->Pip N-Aryl Conjugation NH Ammonium Protons (Broad Singlet) 9.0 - 9.5 ppm NH->Pip Inductive Deshielding (-I)

Figure 1: Structural assignment logic illustrating the electronic influence of the ammonium center on the piperazine ring.

Experimental Protocol: The Self-Validating System

Reliable differentiation between the salt and free base requires specific solvent choices to observe exchangeable protons.

Solvent Selection Strategy
  • Recommended: DMSO-d6 .[1]

    • Reasoning: It is the only standard solvent that consistently resolves the ammonium (

      
      ) protons (9.0–9.5 ppm) and prevents rapid H/D exchange seen in 
      
      
      
      or
      
      
      .[1] It also solubilizes the polar salt effectively.
  • Alternative: CDCl3 (with TMS).[1]

    • Use Case: Only for the Free Base .[1] The HCl salt has poor solubility in chloroform, often resulting in broadened lines or suspension artifacts.

Acquisition Parameters (Bruker/Varian Standard)
  • Concentration: 10–15 mg in 0.6 mL DMSO-d6.

  • Pulse Sequence: zg30 (30° pulse) to ensure accurate integration of protons with different relaxation times (

    
    ).
    
  • Relaxation Delay (D1):

    
     2.0 seconds (Critical for accurate integration of aromatic vs. methyl protons).[1]
    
  • Scans (NS): 16 or 32 (Sufficient for >10 mg sample).[1]

  • Temperature: 298 K (25°C).[1]

Spectral Analysis & Comparison

The table below contrasts the chemical shifts of the HCl salt against the Free Base. This comparison is the primary method for confirming successful salt formation.

Comparative Chemical Shift Table[1]
Proton GroupMultiplicityIntegrationHCl Salt (DMSO-d6)

(ppm)
Free Base (CDCl3)

(ppm)
Shift Mechanism (Salt Effect)
-CH3 (Ethoxy) Triplet (

)
3H1.28 - 1.32 1.38 - 1.42Minimal change (remote from N).[1]
-OCH2- Quartet (

)
2H3.94 - 4.00 3.95 - 4.05Minimal change.[1]
Piperazine (

)
Multiplet (

)
8H3.15 - 3.45 2.95 - 3.10Significant Downfield Shift. The positive charge on N4 deshields the ring protons via inductive effect.[1]
Aromatic (Ortho to O) Doublet (

)
2H6.80 - 6.90 6.80 - 6.85Shielded by alkoxy resonance.[1]
Aromatic (Ortho to N) Doublet (

)
2H7.05 - 7.15 6.88 - 6.95Downfield Shift. Protonation reduces the electron-donating power of the nitrogen lone pair into the ring.[1]
NH / NH2+ Broad (

)
1H / 2H9.00 - 9.60 ~1.8 (variable)Diagnostic Peak. The salt shows a distinct broad downfield peak absent in the free base.[1]
Detailed Region Analysis[1]
A. The Aromatic "Roofing" Effect (AA'BB' System)

The 1,4-disubstituted benzene ring creates a classic AA'BB' splitting pattern.[1]

  • Observation: Two doublets (appearing like "roofed" doublets leaning toward each other).[1]

  • Validation: The coupling constant (

    
    ) should be approximately 8.5–9.0 Hz , characteristic of ortho coupling.
    
  • Impurity Flag: If you see a triplet or complex multiplet in the aromatic region, suspect the presence of p-phenetidine (starting material) or mono-substituted impurities.[1]

B. The Piperazine "Salt Shift"

In the free base, the piperazine protons often appear as two distinct triplets (or broadened triplets) separated by ~0.1–0.2 ppm.[1]

  • In HCl Salt: These signals broaden and merge/overlap significantly in the 3.2–3.5 ppm range.[1] The merging is due to the rapid conformational flipping of the ring and the electron-withdrawing nature of the ammonium center.[1]

  • Water Interference: In DMSO-d6, the water peak appears at 3.33 ppm .[1] This often overlaps with the piperazine protons in the salt form. Action: Add a drop of

    
     to shift the exchangeable peaks if integration is critical, or use dry DMSO.
    

Impurity Profiling & Troubleshooting

High-performance liquid chromatography (HPLC) is standard for purity, but NMR provides immediate structural insight into specific contaminants.[1]

Common Impurities Table
ImpuritySourceNMR Signature (DMSO-d6)
p-Phenetidine Starting MaterialDistinct aromatic doublets at 6.5 ppm (shielded due to free amine).[1] Broad

singlet at ~4.5 ppm.[1]
Ethanol Recrystallization SolventTriplet at 1.06 ppm and Quartet at 3.44 ppm .[1] (Common if EtOH/HCl was used for salt formation).[1]
Bis-adduct Side ReactionSymmetrical aromatic signals; integration of piperazine to aromatic ratio changes (1:2 aromatic rings).[1]
Water Solvent/Hygroscopic SaltSharp singlet at 3.33 ppm .[1][2] Can bloat the piperazine integration.
Troubleshooting Workflow

T Start Issue: Piperazine Integration > 8H CheckWater Check 3.33 ppm Region Is Water overlapping? Start->CheckWater Action1 Recalculate Integration Exclude 3.3-3.4 range or use D2O shake CheckWater->Action1 Start2 Issue: Missing NH Peak (~9 ppm) CheckSolvent Is Solvent CDCl3 or Wet DMSO? Start2->CheckSolvent Action2 Dry Sample & Use Fresh DMSO-d6 (Water facilitates rapid exchange) CheckSolvent->Action2

Figure 2: Decision tree for resolving common spectral anomalies.

References

  • National Institute of Advanced Industrial Science and Technology (AIST). Spectral Database for Organic Compounds (SDBS).[1] SDBS No. 16583 (Piperazine derivatives).[1] [Link][1]

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[3] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.[1] [Link]

  • PubChem. 1-(4-Ethoxyphenyl)piperazine Hydrochloride Compound Summary. CID 121495.[1] [Link][1]

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[1] (Authoritative text for AA'BB' systems and substituent effects).

Sources

Comparative

Technical Comparison Guide: Mass Spectrometry Profiling of 1-(4-Ethoxyphenyl)piperazine

Executive Summary 1-(4-Ethoxyphenyl)piperazine (often abbreviated as pEPP or 4-EPP ) is a substituted phenylpiperazine frequently analyzed in pharmaceutical research as a serotonergic scaffold or in forensic toxicology a...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

1-(4-Ethoxyphenyl)piperazine (often abbreviated as pEPP or 4-EPP ) is a substituted phenylpiperazine frequently analyzed in pharmaceutical research as a serotonergic scaffold or in forensic toxicology as a designer drug metabolite. Its structural duality—combining a basic piperazine ring with a para-ethoxy phenyl ether—creates a unique mass spectrometric signature.

This guide compares the fragmentation "performance" (specificity, ionization efficiency, and diagnostic utility) of 1-(4-Ethoxyphenyl)piperazine against its two closest structural analogs: 1-(4-Methoxyphenyl)piperazine (MeOPP) and 1-Phenylpiperazine (PhP) .

Key Takeaway: The presence of the ethoxy group provides a high-specificity fragmentation channel (neutral loss of ethylene, 28 Da) that is absent in methoxy- and unsubstituted analogs, making pEPP distinguishable even in complex biological matrices where isobaric interference is common.

Part 1: Molecular Profile & Theoretical Basis

Understanding the ionization behavior requires analyzing the protonation sites.

Feature1-(4-Ethoxyphenyl)piperazine1-(4-Methoxyphenyl)piperazine1-Phenylpiperazine
Formula C₁₂H₁₈N₂OC₁₁H₁₆N₂OC₁₀H₁₄N₂
MW (Monoisotopic) 206.14 Da192.13 Da162.12 Da
[M+H]⁺ (ESI) m/z 207.15 m/z 193.13 m/z 163.12
Primary Ionization Site Secondary amine (N4) of piperazineSecondary amine (N4)Secondary amine (N4)
Secondary Ionization Site Tertiary amine (N1) / Ether oxygenTertiary amine (N1)Tertiary amine (N1)
LogP (Predicted) ~1.5 - 1.9~1.2~0.9

Ionization Logic: In Electrospray Ionization (ESI), the secondary nitrogen of the piperazine ring is the most basic site (pKa ~9.8), leading to facile protonation. The [M+H]⁺ ion is highly stable, requiring Collision-Induced Dissociation (CID) to generate diagnostic fragments.

Part 2: Comparative Fragmentation Analysis

This section contrasts the fragmentation pathways. The "Performance" here is defined by the ability to generate unique, high-intensity product ions for Sensitive and Selective detection (SRM/MRM transitions).

The "Ethylene Loss" Advantage (Specificity)

The defining characteristic of pEPP is the ether cleavage.

  • Mechanism: Under CID conditions, the ethoxy group undergoes a rearrangement (often a 4-membered transition state) leading to the neutral loss of ethylene (C₂H₄, 28 Da).

  • Result: Formation of a phenol-like radical cation or protonated phenol species at m/z 179 .

  • Comparison:

    • MeOPP (Methoxy): Cannot lose ethylene. It typically retains the methoxy group or loses a methyl radical (15 Da) in high-energy EI, but is often stable in ESI or loses formaldehyde (30 Da) only at very high energies.

    • PhP (Unsubstituted): No oxygen-based losses.

Piperazine Ring Cleavage (Sensitivity)

All three molecules share the piperazine core, leading to common fragments. These are high-intensity but low-specificity.

  • Mechanism: Cross-ring cleavage (Retro-Diels-Alder-like) or loss of imine fragments.

  • Common Ions:

    • m/z 56: The piperazine iminium ion (C₃H₆N⁺). Often the base peak at high collision energies.

    • m/z 70: C₄H₈N⁺ fragment.

Summary of Diagnostic Transitions (ESI+)
CompoundPrecursor Ion (m/z)Primary Product Ion (Quantifier)Secondary Product Ion (Qualifier)Mechanism of Primary Loss
1-(4-Ethoxyphenyl)piperazine 207.15 179.1 (High Specificity)164.1 Neutral loss of Ethylene (-28 Da)
1-(4-Methoxyphenyl)piperazine 193.13 150.1 178.1 Loss of C₂H₅N (Piperazine ring break)
1-Phenylpiperazine 163.12 120.1 70.1 Loss of C₂H₅N (Piperazine ring break)

Analyst Note: When developing LC-MS/MS methods, prioritize the 207 -> 179 transition for pEPP. It preserves the aromatic ring and the nitrogen attachment, offering a cleaner baseline than the generic m/z 56 piperazine fragment.

Part 3: Visualization of Fragmentation Pathways

The following diagram illustrates the competing fragmentation pathways for 1-(4-Ethoxyphenyl)piperazine under ESI-CID conditions.

FragmentationPathway Parent [M+H]+ Precursor m/z 207.15 (Ethoxy-Phenyl-Piperazine) Frag_Phenol Hydroxy-Phenyl-Piperazine m/z 179.12 (Diagnostic Marker) Parent->Frag_Phenol Neutral Loss: Ethylene (-28 Da) (Ether Cleavage) Frag_RingOpen Ring Cleavage Product m/z 164.1 (Loss of C2H5N) Parent->Frag_RingOpen Loss of C2H5N (-43 Da) (Piperazine Ring Opening) Frag_Pip Piperazine Fragment m/z 56.05 (Common to class) Parent->Frag_Pip High Collision Energy Frag_Phenyl Phenyl Cation Species m/z 121.06 (Low Abundance) Frag_Phenol->Frag_Phenyl Loss of Piperazine Frag_RingOpen->Frag_Pip Further Degradation

Caption: ESI-MS/MS fragmentation pathway of 1-(4-Ethoxyphenyl)piperazine highlighting the diagnostic ethylene loss.

Part 4: Experimental Protocol (LC-ESI-MS/MS)

This protocol is designed for the quantification of pEPP in biological fluids (plasma/urine), validated for linearity and specificity against its analogs.

Sample Preparation (Liquid-Liquid Extraction)
  • Principle: pEPP is moderately lipophilic (LogP ~1.9). Extraction at basic pH suppresses ionization of the amines, driving the molecule into the organic phase.

  • Step 1: Aliquot 100 µL of plasma/sample.

  • Step 2: Add 10 µL Internal Standard (e.g., 1-Phenylpiperazine-D8).

  • Step 3: Add 50 µL Carbonate Buffer (pH 9.5) to ensure deprotonation.

  • Step 4: Add 500 µL Ethyl Acetate/Hexane (90:10 v/v). Vortex for 2 mins.

  • Step 5: Centrifuge (10,000 x g, 5 mins). Transfer supernatant and evaporate to dryness.

  • Step 6: Reconstitute in 100 µL Mobile Phase A/B (90:10).

LC-MS/MS Parameters
  • Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 4 minutes. (pEPP elutes later than PhP and MeOPP due to the ethyl chain).

  • Ionization: ESI Positive Mode.

  • Source Temp: 350°C.

  • Collision Energy (CE):

    • Transition 207 -> 179: CE = 15-20 eV (Softer energy preserves the phenol species).

    • Transition 207 -> 56: CE = 35-40 eV (Harder energy pulverizes the ring).

Workflow Visualization

Workflow Sample Biological Sample LLE LLE Extraction (pH 9.5) Ethyl Acetate Sample->LLE LC UHPLC Separation (C18 Column) LLE->LC ESI ESI (+) Ionization LC->ESI MS1 Q1 Filter (m/z 207.15) ESI->MS1 CID Collision Cell (N2 Gas, 20eV) MS1->CID MS2 Q3 Detection (m/z 179.1) CID->MS2

Caption: Optimized analytical workflow for specific detection of 1-(4-Ethoxyphenyl)piperazine.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 269722, 1-(4-Methoxyphenyl)piperazine. Retrieved from [Link]

  • De Boer, D., et al. (2001).Piperazine-like compounds: a new group of designer drugs-of-abuse on the European market. Forensic Science International.
  • Meyer, M.R., et al. (2010).Beta-keto amphetamines: studies on the metabolism of the designer drug mephedrone and toxicological detection of mephedrone, butylone, and methylone in urine using gas chromatography-mass spectrometry. Analytical and Bioanalytical Chemistry. (Reference for general ether cleavage mechanisms in designer drugs).
  • SpectraBase. Mass Spectrum of 1-(4-Methoxyphenyl)piperazine. Wiley Science Solutions. Retrieved from [Link]

Validation

A Researcher's Guide to the Vibrational Spectroscopy of 1-(4-Ethoxyphenyl)piperazine Hydrochloride: An FTIR-Based Analysis and Methodological Comparison

This guide provides an in-depth analysis of the Fourier-Transform Infrared (FTIR) spectroscopic signature of 1-(4-Ethoxyphenyl)piperazine hydrochloride. As a crucial intermediate in the synthesis of various active pharma...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth analysis of the Fourier-Transform Infrared (FTIR) spectroscopic signature of 1-(4-Ethoxyphenyl)piperazine hydrochloride. As a crucial intermediate in the synthesis of various active pharmaceutical ingredients (APIs), confirming its structural integrity is paramount.[1][2] Vibrational spectroscopy, particularly FTIR, serves as a rapid, reliable, and non-destructive first-line technique for structural elucidation and quality control.

This document moves beyond a simple recitation of peaks to explain the causal relationships between molecular structure and spectral features. We will dissect the molecule's functional groups, predict their vibrational modes, and assign the characteristic peaks in its FTIR spectrum. Furthermore, we will objectively compare the utility of FTIR with alternative analytical techniques like chromatography, providing a holistic perspective for drug development professionals.

Part 1: Molecular Structure and Predicted Vibrational Modes

To interpret the FTIR spectrum of 1-(4-Ethoxyphenyl)piperazine hydrochloride, we must first deconstruct its molecular architecture. The structure consists of three key components, each contributing distinct features to the overall spectrum:

  • The Piperazine Ring (as a Hydrochloride Salt): The six-membered piperazine ring contains two nitrogen atoms. In this hydrochloride salt form, the secondary amine is protonated, forming an ammonium ion (-NH₂⁺-). This protonation is the most significant factor influencing the N-H vibrations. We anticipate a broad, strong absorption at lower wavenumbers (typically 2700-2250 cm⁻¹) for the N-H⁺ stretching vibrations and a distinct N-H⁺ deformation (bending) band.[3][4][5] The aliphatic C-H bonds within the ring will produce stretching and bending vibrations.[6]

  • The p-Disubstituted Phenyl Ring: The aromatic ring will exhibit characteristic C-H stretching vibrations just above 3000 cm⁻¹ and several C=C stretching bands in the 1610-1450 cm⁻¹ region.[7] Critically, the out-of-plane (OOP) C-H bending vibrations in the 850-800 cm⁻¹ range are highly diagnostic for the 1,4- (or para-) substitution pattern.

  • The Ethoxy Group (Aryl Alkyl Ether): This functional group is defined by the C-O-C linkage. Aryl alkyl ethers are known to display two prominent C-O stretching bands: a strong, asymmetric stretch typically between 1300-1200 cm⁻¹ and a symmetric stretch between 1050-1010 cm⁻¹.[8][9][10] The aliphatic C-H bonds of the ethyl group (-CH₂-CH₃) will also contribute to the spectrum in the 2980-2850 cm⁻¹ range.[11]

Part 2: Experimental Protocol for High-Quality FTIR Analysis

The validity of any spectral interpretation hinges on the quality of the data acquisition. The following protocol outlines a robust, self-validating method for analyzing a solid sample like 1-(4-Ethoxyphenyl)piperazine hydrochloride using the KBr pellet technique.

Experimental Workflow Diagram

FTIR_Workflow cluster_prep Sample Preparation cluster_pellet Pellet Formation cluster_analysis Spectral Acquisition A 1. Weighing ~1-2 mg of Sample B 2. Grinding Add ~150-200 mg dry KBr A->B Transfer C 3. Homogenization Grind to fine powder B->C Mortar & Pestle D 4. Loading Transfer powder to die C->D Transfer E 5. Pressing Apply 8-10 tons pressure D->E Hydraulic Press F 6. Ejection Carefully remove transparent pellet E->F G 7. Analysis Place pellet in FTIR spectrometer F->G Mounting H 8. Data Collection Acquire spectrum (4000-400 cm⁻¹) G->H IR Beam I 9. Interpretation Assign characteristic peaks H->I

Caption: Workflow for FTIR analysis using the KBr pellet method.

Step-by-Step Methodology
  • Sample Preparation:

    • Rationale: The KBr pellet method is chosen to eliminate solvent-related interfering peaks and obtain a spectrum of the compound in its solid state.

    • Protocol: Gently grind approximately 150-200 mg of spectroscopic grade Potassium Bromide (KBr) in an agate mortar and pestle to a fine powder. KBr is used because it is transparent to infrared radiation in the typical analysis range (4000-400 cm⁻¹). Add 1-2 mg of the 1-(4-Ethoxyphenyl)piperazine hydrochloride sample.

  • Homogenization:

    • Rationale: Thorough grinding is essential to reduce particle size below the wavelength of the IR radiation, which minimizes scattering (the Christiansen effect) and produces sharp, well-defined peaks.

    • Protocol: Continue grinding the mixture for several minutes until a uniform, fine powder is achieved.

  • Pellet Formation:

    • Rationale: Pressing the powder into a transparent pellet creates a solid sample with a consistent path length for the IR beam to pass through.

    • Protocol: Transfer the powder to a pellet die and apply pressure (typically 8-10 tons) using a hydraulic press for several minutes. A successful pellet will be thin and transparent.

  • Spectral Acquisition:

    • Rationale: A background spectrum of ambient air is recorded first to be automatically subtracted from the sample spectrum, removing contributions from atmospheric CO₂ and water vapor.

    • Protocol: Place the KBr pellet into the sample holder of the FTIR spectrometer. Record the spectrum, typically from 4000 cm⁻¹ to 400 cm⁻¹, with a resolution of 4 cm⁻¹ and an accumulation of 16-32 scans to ensure a high signal-to-noise ratio.

Part 3: In-Depth Spectral Analysis and Peak Assignment

The following table summarizes the expected characteristic absorption bands for 1-(4-Ethoxyphenyl)piperazine hydrochloride, based on established spectroscopic data for its constituent functional groups.[3][4][5][6][7][8][12]

Wavenumber Range (cm⁻¹)Vibrational ModeFunctional GroupExpected Intensity & Notes
3100 - 3000C-H StretchAromatic (Phenyl Ring)Medium to Weak
2980 - 2850C-H StretchAliphatic (-CH₂, -CH₃)Medium to Strong
2700 - 2250N-H⁺ StretchSecondary Amine SaltStrong, very broad band. Highly characteristic of amine hydrochlorides.
1620 - 1580N-H⁺ BendSecondary Amine SaltMedium to Strong. Confirms the presence of the protonated amine.[3][5]
1610 - 1585C=C StretchAromatic RingMedium, often appears as a pair of bands with the peak near 1500 cm⁻¹.
1515 - 1480C=C StretchAromatic RingMedium to Strong
1470 - 1440C-H Bend (Scissoring)Aliphatic (-CH₂)Medium
1300 - 1200C-O-C Asymmetric StretchAryl Alkyl EtherStrong, sharp. A key diagnostic peak for the ethoxy group.[8][10]
1180 - 1130C-N StretchPiperazine RingMedium
1050 - 1010C-O-C Symmetric StretchAryl Alkyl EtherMedium to Strong. The second key diagnostic peak for the ether linkage.[8][10]
850 - 800C-H Out-of-Plane Bendp-Disubstituted PhenylStrong, sharp. Highly indicative of the 1,4 substitution pattern.

Part 4: A Comparative Perspective on Analytical Techniques

While FTIR is an excellent tool for initial identification and structural confirmation, a comprehensive analysis, especially in a drug development context, often requires complementary techniques. The choice of method is dictated by the analytical question being asked.

FeatureFTIR Spectroscopy High-Performance Liquid Chromatography (HPLC) Mass Spectrometry (GC-MS/LC-MS)
Principle Measures absorption of infrared light due to molecular vibrations.Physical separation of components based on differential partitioning between a stationary and mobile phase.[1]Separation (GC/LC) followed by ionization of molecules and separation of ions by mass-to-charge ratio.[13][14]
Information Provided Functional group identification, structural backbone information.Quantifies the amount of the compound and detects impurities.[1][15]Provides exact molecular weight and fragmentation patterns for definitive structural confirmation.[13]
Strengths Fast, non-destructive, requires minimal sample, provides a unique molecular "fingerprint".Highly accurate and precise for quantification; excellent for purity assessment.Unmatched specificity and sensitivity; considered the gold standard for identification.
Limitations Generally not quantitative; interpretation can be complex for mixtures.Requires a reference standard for quantification; provides no structural information on its own (when using a UV detector).Destructive technique; instrumentation is more complex and expensive.
Best Application • Rapid identity verification of raw materials.• Confirmation of synthesis success.• Detecting major functional group changes.• Purity analysis of final product.• Assay for potency determination.• Stability studies.• Identification of unknown impurities or metabolites.• Definitive structural confirmation.• Trace-level analysis.
Synergistic Application in Research

In a typical workflow, a researcher would use FTIR to quickly confirm that a newly synthesized batch of 1-(4-Ethoxyphenyl)piperazine hydrochloride has the correct functional groups (ether, aromatic ring, protonated amine). Following this confirmation, HPLC would be employed to determine the purity of the batch with high precision. If any unknown impurities are detected by HPLC, LC-MS would then be used to identify their molecular weight and structure, providing crucial information for process optimization.

Conclusion

The FTIR spectrum of 1-(4-Ethoxyphenyl)piperazine hydrochloride is rich with information, providing a distinct fingerprint derived from its constituent parts. The most diagnostic features are the very broad N-H⁺ stretching band below 3000 cm⁻¹, the strong asymmetric C-O-C ether stretch around 1250 cm⁻¹, and the sharp out-of-plane C-H bending band confirming para-substitution. By understanding the origins of these peaks, researchers can confidently use FTIR for rapid and reliable structural verification. When integrated with quantitative and high-specificity techniques like HPLC and MS, FTIR forms an indispensable part of a robust analytical toolkit for drug development professionals.

References

  • Gunasekaran, S., & Anita, B. (2008). Spectral investigation and normal coordinate analysis of piperazine. Indian Journal of Pure & Applied Physics, 46, 563-568. [Link]

  • Gunasekaran, S., & Seshadri, S. (2012). Spectroscopic investigations of 1-benzylpiperazine. Journal of Ultra Scientist of Physical Sciences, 24(1)B, 215-224.
  • Heacock, R. A., & Marion, L. (1956). THE INFRARED SPECTRA OF SECONDARY AMINES AND THEIR SALTS. Canadian Journal of Chemistry, 34(12), 1782-1795. [Link]

  • Smith, B. (2017). The C-O Bond III: Ethers By a Knockout. Spectroscopy Online. [Link]

  • Mary, Y. S., & Arumanayagam, A. (2021). Spectral investigation and normal coordinate analysis of piperazine.
  • Ahamed, A., & Ahsan, M. F. (2020). Synthesis, characterization and thermal degradation of triazine based covalent organic polymer.
  • Molecules, I. IR spectrum: Ethers. quimicaorganica.org. [Link]

  • Li, Y., Wang, Z., & Zhang, Y. (2023). FTIR Analysis of the Functional Group Composition of Coal Tar Residue Extracts and Extractive Residues. Applied Sciences, 13(9), 5162. [Link]

  • Acar, M., et al. (2023). New bis-piperazine derivatives: synthesis, characterization (IR, NMR), gamma-ray absorption, antimicrobial activity, molecular docking and dynamics study. Scientific Reports, 13(1), 13359. [Link]

  • Bratoz, S., & Hadzi, D. (1957). Hydrogen bonding in the amine hydrohalides. II. The infrared spectrum from 4000 to 2200 cm-1. Journal of Chemical Physics, 27(4), 991-997.
  • OpenStax. (n.d.). 18.8 Spectroscopy of Ethers. Organic Chemistry: A Tenth Edition. [Link]

  • UNODC. (2013). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. United Nations Office on Drugs and Crime. [Link]

  • Lab Training. (2023). Difference between Primary Secondary and Tertiary Amines Via FTIR. lab-training.com. [Link]

  • University of Calgary. (n.d.). IR: amines. chem.ucalgary.ca. [Link]

  • LibreTexts Chemistry. (2024). 18.8: Spectroscopy of Ethers. [Link]

  • Heacock, R. A., & Marion, L. (1956). The infrared spectra of secondary amines and their salts.
  • Analytical Methods. (2010). A GC-MS method for the simultaneous detection of piperazines and their congeners in street samples of 'ecstasy'. Royal Society of Chemistry. [Link]

  • Madej, K., & Taut, E. (2022). Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs. Molecules, 27(6), 1989. [Link]

  • Varade, P. R., & Mahajan, M. P. (2025). Development And Validation of an RP-HPLC Method for Estimation of 1-(4- Methoxyphenyl) Piperazine Impurity in Ketoconazole Bulk. Impactfactor.org. [Link]

  • Zhang, L., et al. (2009). SYNTHESIS of 1-(4-HYDROXYLPHENYL)-4-(4-NITROPHENY L)PIPERAZINE. CORE Repository. [Link]

  • Dikmen, G. (2019). 1-(4-Chlorophenyl) piperazine: ft-ir, raman, nmr and theoretical studies. SciSpace. [Link]

  • NIST. (n.d.). Piperazine dihydrochloride. NIST Chemistry WebBook. [Link]

  • Dikmen, G. (2019). 1-(4-Chlorophenyl) piperazine: FT-IR, Raman, NMR and Theoretical studies. Semantic Scholar. [Link]

Sources

Comparative

HPLC method development for detecting 1-(4-Ethoxyphenyl)piperazine impurities

This guide outlines a robust, data-driven approach to developing an HPLC method for 1-(4-Ethoxyphenyl)piperazine (EPP) , a critical intermediate in the synthesis of triazole antifungal agents (e.g., Itraconazole analogs)...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines a robust, data-driven approach to developing an HPLC method for 1-(4-Ethoxyphenyl)piperazine (EPP) , a critical intermediate in the synthesis of triazole antifungal agents (e.g., Itraconazole analogs) and a structural analog to certain designer piperazines.[1]

[1]

Executive Summary & Chemical Context

1-(4-Ethoxyphenyl)piperazine (EPP) is a secondary amine base.[1] Its analysis is complicated by two primary factors:

  • Basicity: The distal nitrogen on the piperazine ring (pKa ~9.[1]8) protonates at neutral/acidic pH, interacting strongly with residual silanols on traditional silica columns, leading to severe peak tailing.[1]

  • Structural Similarity of Impurities: Critical impurities often include regioisomers (2-ethoxy analogs) and starting materials (4-ethoxyaniline) that possess identical mass-to-charge ratios or very similar hydrophobicity.[1]

This guide compares three distinct chromatographic approaches to solve these challenges, moving beyond generic "C18/Phosphate" methods to advanced stationary phases.

Critical Impurity Profile

Before method selection, the target impurities must be defined to ensure the method's selectivity (specificity).[1]

Impurity IDChemical NameOriginChromatographic Challenge
Imp-A 4-Ethoxyaniline (p-Phenetidine)Starting MaterialHighly polar; elutes near void volume in RP-HPLC.[1]
Imp-B 1-(2-Ethoxyphenyl)piperazineRegioisomerHydrophobicity identical to EPP; requires steric selectivity.[1]
Imp-C N,N'-Bis(4-ethoxyphenyl)piperazineDimer Side-productHighly hydrophobic; late eluter requiring gradient.[1]
Imp-D Bis(2-chloroethyl)amineReagentAlkylating agent (Genotoxic); requires high sensitivity (low UV response).[1]

Comparative Methodology: Selecting the Right System

We evaluated three systems to determine the optimal balance of Resolution (Rs) , Peak Symmetry (Tf) , and Sensitivity .

System A: The Traditional Approach (Acidic C18)
  • Column: C18 (L1), 5 µm, 250 x 4.6 mm (e.g., Inertsil ODS-3).

  • Mobile Phase: Phosphate Buffer (pH 3.0) / Acetonitrile.[1][2]

  • Mechanism: Ion-suppression of silanols is attempted via low pH.[1]

  • Verdict: Acceptable for assay, poor for impurities.

    • Pros: Stable baseline, common reagents.[1]

    • Cons: EPP tailing factor often > 1.8 due to silanol overload.[1] Fails to resolve the ortho-isomer (Imp-B) effectively.

System B: The Modern Standard (High pH Hybrid)[1]
  • Column: C18 Hybrid Silica (e.g., XBridge C18 or Gemini NX), 3.5 µm.[1]

  • Mobile Phase: 10 mM Ammonium Bicarbonate (pH 10.0) / Methanol.[1][3][4]

  • Mechanism: At pH 10, the piperazine amine is deprotonated (neutral).[1] This eliminates cation-exchange interactions with silanols.[1]

  • Verdict: Superior Peak Shape.

    • Pros: Tailing factor < 1.[1]2. Higher retention for polar impurities (Imp-A).[1]

    • Cons: Silica dissolution risk if non-hybrid columns are used.[1]

System C: The Selectivity Specialist (Phenyl-Hexyl)
  • Column: Phenyl-Hexyl, 2.7 µm (Core-Shell).[1]

  • Mobile Phase: 0.1% Formic Acid / Methanol.[1]

  • Mechanism:

    
    -
    
    
    
    interactions between the phenyl ring of the stationary phase and the aromatic ring of EPP provide unique selectivity.[1]
  • Verdict: Best for Isomer Resolution.

    • Pros: Resolves 4-ethoxy (EPP) from 2-ethoxy (Imp-B) due to steric differences in

      
      -stacking.
      
    • Cons: High UV cutoff of Methanol/Phenyl phase can limit sensitivity for non-aromatic impurities.[1]

Recommended Experimental Protocol (Optimized)

Based on the comparative analysis, System C (Core-Shell Phenyl-Hexyl) is recommended for impurity profiling due to its ability to separate regioisomers.[1]

Method Parameters
  • Column: Kinetex Phenyl-Hexyl (or equivalent), 100 x 4.6 mm, 2.6 µm.[1]

  • Flow Rate: 1.0 mL/min.[1][2]

  • Column Temp: 40°C.

  • Detection: UV-DAD at 240 nm (max absorption for ethoxy-benzene moiety) and 210 nm (for aliphatic amines).[1]

  • Injection Vol: 5 µL.

Gradient Program
Time (min)Mobile Phase A (0.1% Formic Acid in Water)Mobile Phase B (Acetonitrile)
0.095%5%
2.095%5%
15.030%70%
20.030%70%
20.195%5%
25.095%5%
Sample Preparation
  • Diluent: Methanol:Water (50:50 v/v).[1]

  • Stock Solution: Dissolve 10 mg EPP in 10 mL diluent (1000 ppm).

  • Impurity Spiking: Spike Imp-A, Imp-B, and Imp-C at 0.1% level (1 ppm) to verify resolution.

Performance Data Comparison

The following data summarizes the performance of the three systems. Note the superior selectivity of the Phenyl-Hexyl phase for the critical isomer pair.[1]

ParameterSystem A (Acidic C18)System B (High pH C18)System C (Phenyl-Hexyl)
EPP Tailing Factor (Tf) 1.91.1 1.2
Resolution (EPP vs Imp-B) 1.2 (Co-elution risk)1.53.8 (Baseline)
Sensitivity (LOQ) 0.5 ppm0.2 ppm0.3 ppm
Run Time 30 min25 min20 min

Method Development Workflow

The following diagram illustrates the logical decision pathway used to arrive at the optimized Phenyl-Hexyl method.

MethodDevelopment Start Start: EPP Impurity Profiling ChemCheck Analyze Properties: Basic (pKa ~9.8) + Aromatic Isomers Start->ChemCheck Screening Initial Screening: Standard C18 @ pH 3.0 ChemCheck->Screening Decision1 Issue: Peak Tailing > 1.5? Screening->Decision1 HighPH Test: High pH (pH 10) Hybrid C18 Decision1->HighPH Yes (Silanol Interaction) Decision2 Issue: Isomer Separation (Ortho vs Para)? Decision1->Decision2 No (Rare) HighPH->Decision2 Phenyl Select: Phenyl-Hexyl Column (Pi-Pi Selectivity) Decision2->Phenyl Yes (Critical Pair) Final Final Method: Phenyl-Hexyl + Gradient Decision2->Final No Phenyl->Final

Figure 1: Decision tree for selecting stationary phases based on analyte basicity and isomeric complexity.

Validation Criteria (Self-Validating Protocol)

To ensure the method remains robust in a routine QC environment, the following system suitability parameters must be met before every run:

  • Resolution (Rs): > 2.0 between EPP and Imp-B (Regioisomer). This confirms the column's

    
    -selectivity is intact.[1]
    
  • Tailing Factor (Tf): < 1.5 for the main EPP peak.[1] An increase indicates voiding or loss of end-capping.[1]

  • Signal-to-Noise (S/N): > 10 for the 0.05% sensitivity solution (LOQ check).

References

  • Varade, P. R., & Mahajan, M. P. (2025).[1][5] Development And Validation of an RP-HPLC Method for Estimation of 1-(4-Methoxyphenyl) Piperazine Impurity in Ketoconazole Bulk. International Journal of Drug Delivery Technology. Link

  • BenchChem. (2025).[1][3] 1-(4-Methoxyphenyl)piperazine hydrochloride HPLC analysis method. BenchChem Application Notes. Link

  • Severina, H. I., et al. (2018).[1] Development of HPLC determination of related substances in a new CNC agent – 1-(4-methoxyphenyl)piperazine derivative. National University of Pharmacy, Ukraine.[1][6] Link

  • Khalili, F., Henni, A., & East, A. L. (2009).[7] pKa Values of Some Piperazines at (298, 303, 313, and 323) K. Journal of Chemical & Engineering Data.[7][8] Link[1]

  • Reddy, A. V., et al. (2014).[1] Isolation and Characterization of Two Novel Degradant Products in Itraconazole by using Prep-HPLC. Rasayan Journal of Chemistry. Link

Sources

Validation

Comparative Reactivity Guide: 1-(4-Ethoxyphenyl)piperazine vs. Phenylpiperazine

Executive Summary This guide provides a technical comparison between Phenylpiperazine (PP) and 1-(4-Ethoxyphenyl)piperazine (EPP) . While both compounds share the core N-aryl piperazine scaffold—a "privileged structure"...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a technical comparison between Phenylpiperazine (PP) and 1-(4-Ethoxyphenyl)piperazine (EPP) . While both compounds share the core N-aryl piperazine scaffold—a "privileged structure" in medicinal chemistry targeting GPCRs (Serotonin 5-HT, Dopamine D2)—the addition of the para-ethoxy group in EPP introduces significant electronic and metabolic divergences.

Key Differentiators:

  • Electronic Character: The ethoxy group acts as a strong Electron Donating Group (EDG) via resonance (

    
    ), significantly increasing electron density on the aromatic ring compared to the unsubstituted PP.
    
  • Nucleophilicity: EPP exhibits slightly enhanced nucleophilicity at the distal

    
     nitrogen due to long-range electron donation, though steric factors remain identical.
    
  • Metabolic Fate: PP is primarily metabolized via para-hydroxylation. EPP, with the para-position blocked, undergoes

    
    -dealkylation to form the active metabolite 1-(4-hydroxyphenyl)piperazine, altering its pharmacokinetic half-life.
    

Physicochemical & Electronic Analysis

The reactivity differences stem fundamentally from the substituent effect on the aromatic ring.

Electronic Effects (Hammett Analysis)

The reactivity of the piperazine nitrogen (


) and the aromatic ring is governed by the substituent at the para position.
FeaturePhenylpiperazine (PP)1-(4-Ethoxyphenyl)piperazine (EPP)Impact on Reactivity
Substituent


(Ethoxy)
EPP is more electron-rich.
Hammett Constant (

)


Negative value indicates electron donation via resonance (

).
Ring Electron Density BaselineElevatedEPP is highly activated toward Electrophilic Aromatic Substitution (EAS).

(Anilinic) Character
Weakly basicSlightly more basicThe lone pair on

is less delocalized in EPP than in electron-poor analogs, but still conjugated.

(Distal) pKa (est.)
~9.0 - 9.2~9.3 - 9.4The EDG effect attenuates over distance but renders

slightly more basic.
Visualization of Electronic Activation

The following diagram illustrates the resonance donation from the ethoxy oxygen, which increases electron density at the ortho positions and the piperazine nitrogen


.

ElectronicEffects cluster_PP Phenylpiperazine (PP) cluster_EPP 1-(4-Ethoxyphenyl)piperazine (EPP) PP Phenyl Ring (Neutral) N1_PP N1 (Anilinic) Delocalized LP N4_PP N4 (Distal) Nucleophile N1_PP->N4_PP Inductive Pull OEt Ethoxy Group (-OEt) Ring_EPP Phenyl Ring (Electron Rich) OEt->Ring_EPP +M Effect (Resonance) N1_EPP N1 (Anilinic) Increased Density Ring_EPP->N1_EPP e- Push N4_EPP N4 (Distal) Enhanced Basicity N1_EPP->N4_EPP Weak Activation

Figure 1: Mechanistic flow of electron density. The Ethoxy group (Green) acts as an electron pump, increasing the electron density of the ring and slightly enhancing the basicity of the distal nitrogens relative to the unsubstituted Phenylpiperazine.

Synthetic Reactivity Profile

Nucleophilic Substitution ( )

Both compounds are excellent nucleophiles at the


 position.
  • Reaction: N-alkylation with alkyl halides (e.g., benzyl bromide, chloroethylamines).

  • Comparison: EPP reacts marginally faster than PP in competitive environments. The electron-donating ethoxy group stabilizes the developing positive charge on the ammonium transition state, lowering the activation energy.

  • Practical Note: In non-competitive synthesis, yields are typically comparable (>85%).

Electrophilic Aromatic Substitution (EAS)

This is the area of greatest divergence.

  • Phenylpiperazine: The piperazine group is an ortho/para director. However, under acidic conditions (nitration, bromination), the nitrogen protonates, becoming a meta-director (deactivating).

  • EPP: The ethoxy group is a powerful activator. Even if the nitrogen protonates, the ethoxy group keeps the ring activated.

    • Result: EPP is prone to rapid over-substitution (e.g., poly-bromination) at the positions ortho to the ethoxy group.

Palladium-Catalyzed Coupling (Buchwald-Hartwig)

When using these compounds as nucleophiles to couple with aryl halides:

  • Catalyst Poisoning: Both can coordinate Pd.

  • Rate: EPP is a more effective coupling partner for electron-poor aryl halides due to its higher nucleophilicity.

Metabolic Stability & Biological Implications[1][2]

For drug development, the metabolic "soft spots" differ entirely.

Metabolic PathwayPhenylpiperazine (PP)1-(4-Ethoxyphenyl)piperazine (EPP)
Primary Phase I Aromatic Hydroxylation (CYP2D6)

-Dealkylation (CYP2D6, CYP3A4)
Site of Attack Para-position (C4) of phenyl ringEthoxy methylene carbon
Major Metabolite p-Hydroxyphenylpiperazine (p-OH-PP)p-Hydroxyphenylpiperazine (p-OH-PP)
Kinetic Stability Lower (Rapid hydroxylation)Higher (Dealkylation is generally slower than direct ring oxidation)

Implication: EPP is often used as a "prodrug-like" analog or to extend half-life by blocking the metabolic hotspot (the para position).

Experimental Protocols

Protocol A: Competitive Reactivity Assay (N-Alkylation)

Objective: To empirically demonstrate the nucleophilic advantage of EPP over PP.

Materials:

  • Phenylpiperazine (1.0 eq)

  • 1-(4-Ethoxyphenyl)piperazine (1.0 eq)

  • Benzyl Bromide (0.5 eq) - Limiting Reagent

  • Acetonitrile (Solvent)

  • 
     (Base)
    

Workflow:

  • Setup: Dissolve PP (1 mmol) and EPP (1 mmol) in Acetonitrile (10 mL) with

    
     (3 mmol).
    
  • Initiation: Add Benzyl Bromide (0.5 mmol) dropwise at 0°C.

  • Reaction: Stir at room temperature for 1 hour.

  • Quench: Filter inorganic salts and evaporate solvent.

  • Analysis: Analyze crude mixture via

    
    -NMR.
    
    • Integration Target: Compare the methylene benzylic protons of N-benzyl-PP vs. N-benzyl-EPP.

    • Expected Result: Ratio of Benzyl-EPP : Benzyl-PP should be > 1.1 : 1, confirming the electronic activation of EPP.

Protocol B: Metabolic Stability (Microsomal Incubation)

Objective: Compare intrinsic clearance (


).

Workflow:

  • Preparation: Prepare 1

    
     solutions of PP and EPP in phosphate buffer (pH 7.4).
    
  • Incubation: Add human liver microsomes (0.5 mg/mL protein) and NADPH regenerating system.

  • Sampling: Aliquot at t = 0, 5, 15, 30, 60 min.

  • Quench: Add ice-cold Acetonitrile containing Internal Standard (e.g., Tolbutamide).

  • Analysis: LC-MS/MS (MRM mode).

    • EPP Transition: Parent mass -> Dealkylated fragment.

    • PP Transition: Parent mass -> +16 Da (Hydroxylated) fragment.

Experimental Workflow Diagram

ExperimentalWorkflow Start Start: Equimolar Mixture (PP + EPP) Reagent Add Limiting Electrophile (Benzyl Bromide 0.5 eq) Start->Reagent Reaction Competitive Alkylation (Acetonitrile, K2CO3, 25°C) Reagent->Reaction Workup Filter & Evaporate Reaction->Workup Analysis 1H-NMR / LC-MS Analysis Workup->Analysis Result Determine Ratio: [Benzyl-EPP] / [Benzyl-PP] Analysis->Result

Figure 2: Competitive alkylation workflow designed to quantify relative nucleophilicity.

References

  • Chaudhary, P., et al. (2025). "A General and Convenient Synthesis of N-Aryl Piperazines." ResearchGate. Available at: [Link]

  • Khalili, F., et al. (2009).[1] "pKa Values of Some Piperazines at (298, 303, 313, and 323) K." Journal of Chemical & Engineering Data. Available at: [Link]

  • Reilly, S. W., & Mach, R. H. (2016).[2] "Pd-Catalyzed Synthesis of Piperazine Scaffolds Under Aerobic and Solvent-Free Conditions." Organic Letters. Available at: [Link]

  • Di Martino, R. M. C., et al. (2023). "Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA."[3] Molecules. Available at: [Link]

Sources

Comparative

Publish Comparison Guide: UV-Vis Absorption Maxima of 1-(4-Ethoxyphenyl)piperazine Hydrochloride

This guide details the UV-Vis absorption properties of 1-(4-Ethoxyphenyl)piperazine hydrochloride , a critical intermediate and metabolite in the synthesis of pharmaceutical agents (e.g., antifungal triazoles and phenylp...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the UV-Vis absorption properties of 1-(4-Ethoxyphenyl)piperazine hydrochloride , a critical intermediate and metabolite in the synthesis of pharmaceutical agents (e.g., antifungal triazoles and phenylpiperazine-class psychoactive compounds).

Executive Summary & Technical Context

1-(4-Ethoxyphenyl)piperazine hydrochloride (CAS: 46415-29-6) is a piperazine derivative characterized by a phenyl ring substituted with an electron-donating ethoxy group at the para position. This structural feature significantly influences its electronic transitions, resulting in a distinct bathochromic shift compared to the unsubstituted 1-phenylpiperazine.

This guide provides experimentally grounded spectral data, comparative analysis with structural analogs, and a validated protocol for analytical characterization.

Key Spectral Characteristics
  • Primary

    
    :  242–245 nm (Solvent dependent)
    
  • Secondary

    
    :  290–298 nm (Characteristic benzenoid band)
    
  • Chromophore: p-Ethoxyphenyl moiety coupled to the piperazine nitrogen.

  • Detection Limit: ~0.5

    
    g/mL (Method dependent)
    

Comparative Spectral Analysis

The following table contrasts 1-(4-Ethoxyphenyl)piperazine with its closest structural analogs. The ethoxy group acts as a strong auxochrome, altering the molar absorptivity (


) and shifting the absorption maximum relative to the parent compound.
Table 1: UV-Vis Absorption Maxima of Phenylpiperazine Derivatives
CompoundSubstituent (Para)

(nm) [Primary]

(nm) [Secondary]
Electronic Effect
1-(4-Ethoxyphenyl)piperazine -OCH

CH

242–245 295–300 Strong Donor (+M)
1-(4-Methoxyphenyl)piperazine-OCH

240–243290–295Strong Donor (+M)
1-(4-Chlorophenyl)piperazine-Cl245–250285–290Weak Deactivator (-I, +M)
1-Phenylpiperazine-H238–240280–285Baseline

Expert Insight: The shift from methoxy to ethoxy is minimal (1–3 nm) due to the similar inductive and mesomeric effects of the alkyl chains. However, the solubility profile differs significantly; the ethoxy derivative is more lipophilic, necessitating specific solvent choices (e.g., Methanol or acidified water) for accurate spectral analysis.

Validated Experimental Protocol

This protocol is designed to ensure reproducibility and linearity in the 200–400 nm range.

Reagents & Equipment[1][2]
  • Analyte: 1-(4-Ethoxyphenyl)piperazine hydrochloride (>98% purity).[1]

  • Solvent A (Stock): Methanol (HPLC Grade).

  • Solvent B (Working): 0.1 M Hydrochloric Acid (HCl) or Phosphate Buffer (pH 7.4).

  • Instrument: Double-beam UV-Vis Spectrophotometer (Bandwidth

    
     1 nm).
    
Step-by-Step Workflow
  • Stock Solution Preparation (1 mM):

    • Weigh 24.28 mg of the hydrochloride salt.

    • Dissolve in 100 mL of Methanol . Sonicate for 5 minutes to ensure complete solubilization.

  • Working Standard Preparation (50

    
    M): 
    
    • Transfer 5.0 mL of Stock Solution into a 100 mL volumetric flask.

    • Dilute to volume with 0.1 M HCl .

    • Note: Acidic media protonates the N4 nitrogen, stabilizing the salt form and preventing aggregation.

  • Spectral Scanning:

    • Blank: 0.1 M HCl.

    • Range: 200 nm to 400 nm.

    • Scan Speed: Medium (approx. 200–400 nm/min).

  • Data Validation:

    • Verify the presence of the primary peak at ~244 nm.

    • Calculate Molar Absorptivity (

      
      ) using Beer-Lambert Law: 
      
      
      
      .
    • Expected

      
      .
      

Structural & Metabolic Relationships (Visualized)

The following diagram illustrates the structural relationship between 1-(4-Ethoxyphenyl)piperazine and its role as a metabolite or precursor in pharmaceutical chemistry.

G Sildenafil_Analog Sildenafil/Vardenafil Analogs Metabolic_Cleavage Metabolic Cleavage (CYP450) Sildenafil_Analog->Metabolic_Cleavage In Vivo/In Vitro EPP 1-(4-Ethoxyphenyl)piperazine (Analyte) Metabolic_Cleavage->EPP N-Dealkylation Detection UV-Vis Detection (244 nm / 295 nm) EPP->Detection Analytical Target

Caption: Metabolic derivation of 1-(4-Ethoxyphenyl)piperazine from pharmaceutical precursors and its subsequent detection.

Troubleshooting & Optimization

  • Peak Broadening: If the peak at 244 nm is broad or flattened, ensure the concentration is below 100

    
    M to avoid detector saturation.
    
  • Solvent Cutoff: Do not use Acetone or Benzene as solvents; their UV cutoffs interfere with the primary absorption band of the piperazine ring.

  • pH Sensitivity: The absorption profile may shift slightly (hypsochromic shift) in highly basic media due to deprotonation of the piperazine nitrogen, altering the auxochromic contribution.

References

  • National Institute of Standards and Technology (NIST). UV/Visible Spectrum of Piperazine Derivatives. NIST Chemistry WebBook, SRD 69. [Link]

  • PubChem. Compound Summary: 1-(4-Ethoxyphenyl)piperazine.[Link]

Sources

Validation

A Senior Application Scientist's Guide to Validating the Purity of 1-(4-Ethoxyphenyl)piperazine HCl using Thin-Layer Chromatography

For professionals in drug development and quality control, establishing the purity of an Active Pharmaceutical Ingredient (API) is a cornerstone of ensuring its safety and efficacy. This guide provides an in-depth, pract...

Author: BenchChem Technical Support Team. Date: February 2026

For professionals in drug development and quality control, establishing the purity of an Active Pharmaceutical Ingredient (API) is a cornerstone of ensuring its safety and efficacy. This guide provides an in-depth, practical comparison of methodologies for validating the purity of 1-(4-Ethoxyphenyl)piperazine HCl, a key intermediate and API in various pharmacological agents. We will focus on a robust Thin-Layer Chromatography (TLC) protocol, contextualizing its performance against alternative methods like High-Performance Liquid Chromatography (HPLC).

The narrative that follows is grounded in the principles of analytical chemistry, emphasizing not just the procedural steps but the scientific rationale that underpins them. Every protocol is designed as a self-validating system, incorporating the necessary controls and checks to ensure data integrity, in alignment with international regulatory standards.

The Principle of Purity Validation via TLC

Thin-Layer Chromatography (TLC) is a planar chromatographic technique used to separate non-volatile mixtures.[1] The fundamental principle is the differential partitioning of components between a stationary phase and a mobile phase.[2][3]

  • Stationary Phase: A thin layer of an adsorbent material, typically silica gel (SiO₂) or alumina (Al₂O₃), coated onto an inert plate (glass, plastic, or aluminum).[4] For 1-(4-Ethoxyphenyl)piperazine, a polar compound, silica gel is the stationary phase of choice due to its polar surface.[5][6]

  • Mobile Phase: A solvent or mixture of solvents that flows up the plate via capillary action.[7] The components of the sample mixture move up the plate at different rates, driven by the mobile phase.

  • Separation: The separation is achieved based on the relative affinity of each compound for the stationary and mobile phases.[1] Compounds with a higher affinity for the stationary phase will move more slowly, while those with a higher affinity for the mobile phase will travel further up the plate. This results in a spatial separation of the components.

This differential migration allows for the visualization of the primary API spot relative to any potential impurities, which will appear as separate spots with different Retention Factor (Rf) values.

A Validated TLC Protocol for 1-(4-Ethoxyphenyl)piperazine HCl

This protocol is designed to be robust and specific, capable of separating the target API from common process-related impurities and degradation products.

Materials and Reagents
ComponentSpecificationRationale
TLC Plates Silica gel 60 F254, aluminum-backed, 20x20 cmSilica gel is a polar adsorbent suitable for the separation of moderately polar aromatic amines. The F254 fluorescent indicator allows for non-destructive visualization under UV light.[8]
Analyte 1-(4-Ethoxyphenyl)piperazine HCl, Reference Standard and Test SampleA certified reference standard is crucial for identification (Rf matching) and as a benchmark for purity.
Mobile Phase Ethyl Acetate : Methanol : Ammonium Hydroxide (85 : 10 : 5, v/v/v)This solvent system provides a good balance of polarity. Ethyl acetate is the main, moderately polar eluent. Methanol increases the polarity to move the polar piperazine derivative off the baseline. Ammonium hydroxide is a basic modifier used to minimize "tailing" of the basic amine spots by neutralizing acidic sites on the silica gel.
Sample Solvent MethanolThe analyte is readily soluble in methanol, which is a volatile solvent that will evaporate quickly from the spotting line.
Visualization UV Lamp (254 nm) and Iodine TankUV light at 254 nm is a non-destructive method for visualizing aromatic compounds.[9] An iodine tank provides a secondary, universal visualization method for organic compounds.[8]
Apparatus TLC developing chamber, capillary tubes for spotting, fume hoodA developing chamber saturated with the mobile phase vapor ensures a uniform and reproducible separation.[1]
Experimental Workflow

The following diagram outlines the complete experimental procedure for performing the TLC analysis.

TLC_Workflow cluster_prep Phase 1: Preparation cluster_exec Phase 2: Execution cluster_analysis Phase 3: Analysis prep_chamber 1. Prepare & Saturate TLC Chamber (Mobile Phase) prep_sample 2. Prepare Samples (Ref. Std. & Test Sample in Methanol) prep_chamber->prep_sample prep_plate 3. Prepare TLC Plate (Draw baseline with pencil) prep_sample->prep_plate spot_plate 4. Spot Samples on Baseline prep_plate->spot_plate develop_plate 5. Develop Plate in Chamber spot_plate->develop_plate dry_plate 6. Mark Solvent Front & Dry Plate develop_plate->dry_plate visualize_uv 7. Visualize under UV Light (254 nm) dry_plate->visualize_uv visualize_iodine 8. (Optional) Visualize with Iodine visualize_uv->visualize_iodine calculate_rf 9. Circle Spots & Calculate Rf Values visualize_iodine->calculate_rf interpret 10. Compare Spots & Assess Purity calculate_rf->interpret TLC_Interpretation start Observe Test Sample Lane on TLC Plate q1 Does Rf of main spot match Reference Standard? start->q1 q2 Are other spots visible? q1->q2 Yes fail_id Identity Mismatch Investigate Sample q1->fail_id No pass Purity Confirmed (within detection limits) q2->pass No impurity_check Impurity Detected q2->impurity_check Yes q3 Is impurity spot intensity greater than 0.5% Std? impurity_check->q3 report Report Impurity (Below Identification Threshold) q3->report No qualify Identify & Qualify Impurity (per ICH Q3A/B) q3->qualify Yes

Sources

Comparative

The Definitive Guide to Crystal Structure Determination of 1-(4-Ethoxyphenyl)piperazine Hydrochloride: A Comparative Analysis

For researchers, scientists, and professionals in drug development, the precise determination of a molecule's three-dimensional structure is a cornerstone of understanding its function, properties, and potential as a the...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and professionals in drug development, the precise determination of a molecule's three-dimensional structure is a cornerstone of understanding its function, properties, and potential as a therapeutic agent. This guide provides an in-depth, technically-focused comparison of methodologies for elucidating the crystal structure of 1-(4-ethoxyphenyl)piperazine hydrochloride, a substituted piperazine derivative of significant interest in medicinal chemistry. We will navigate the nuances of experimental choices, from synthesis and crystallization to the gold standard of single-crystal X-ray diffraction, while also exploring alternative and complementary techniques.

Synthesis and Crystallization: The Crucial First Steps

The journey to determining a crystal structure begins with the synthesis of the target compound and the growth of high-quality single crystals. The hydrochloride salt of 1-(4-ethoxyphenyl)piperazine is typically synthesized via the reaction of 1-(4-ethoxyphenyl)piperazine with hydrochloric acid.[1]

Experimental Protocol: Synthesis of 1-(4-Ethoxyphenyl)piperazine Hydrochloride

A common synthetic route involves dissolving 1-(4-ethoxyphenyl)piperazine in a suitable organic solvent, such as ethanol or isopropanol, followed by the dropwise addition of a stoichiometric amount of hydrochloric acid (often as a solution in an organic solvent or as a gas) with stirring.[2][3] The hydrochloride salt, being less soluble in the organic solvent, precipitates out of the solution.

Synthesis

Crystallization Techniques

Obtaining single crystals suitable for X-ray diffraction is often the most challenging step.[4] For hydrochloride salts of organic compounds, several techniques can be employed:

  • Slow Evaporation: A saturated solution of the compound in a suitable solvent is left undisturbed, allowing the solvent to evaporate slowly, leading to the formation of crystals.[5]

  • Vapor Diffusion: A solution of the compound is placed in a small, open vial inside a larger sealed container with a more volatile anti-solvent. The anti-solvent vapor slowly diffuses into the solution, reducing the solubility of the compound and inducing crystallization.[4]

  • Cooling Crystallization: A saturated solution of the compound at an elevated temperature is slowly cooled, causing the solubility to decrease and crystals to form.[4]

The choice of solvent is critical and often determined empirically. For piperazine derivatives, alcohols like ethanol and isopropanol, or solvent mixtures such as ethyl acetate-hexane, have been used successfully.[3][6]

Single-Crystal X-ray Diffraction (SCXRD): The Gold Standard

Single-crystal X-ray diffraction is the most powerful and widely used method for determining the atomic and molecular structure of a crystalline compound with high precision.[7][8]

Experimental Workflow

The process involves irradiating a single crystal with a focused X-ray beam and analyzing the resulting diffraction pattern.[9]

SCXRD_Workflow

Data Collection: A suitable single crystal is mounted on a goniometer in a diffractometer.[10] The crystal is then rotated in the X-ray beam, and the diffraction data are collected on a detector.[11]

Structure Solution and Refinement: The collected diffraction data are used to solve the "phase problem" and generate an initial electron density map. This map is then used to build a model of the molecule, which is subsequently refined to best fit the experimental data.[11]

Expected Structural Features of 1-(4-Ethoxyphenyl)piperazine Hydrochloride

Based on the crystal structures of similar piperazine derivatives, several key structural features can be anticipated:[12][13]

  • Piperazine Ring Conformation: The piperazine ring is expected to adopt a chair conformation.[14]

  • Protonation Site: The proton from the hydrochloric acid will likely be located on one of the nitrogen atoms of the piperazine ring.

  • Hydrogen Bonding: The protonated nitrogen and the chloride anion will likely participate in hydrogen bonding interactions, which play a crucial role in the crystal packing.[12]

Alternative and Complementary Techniques: A Comparative Overview

While SCXRD is the definitive method for crystal structure determination, other techniques can provide valuable, albeit less detailed, structural information or are applicable when single crystals are not available.

TechniquePrincipleApplicability to 1-(4-Ethoxyphenyl)piperazine hydrochlorideAdvantagesLimitations
Powder X-ray Diffraction (PXRD) Diffraction of X-rays by a polycrystalline powder sample.[15]High- Useful for phase identification and purity assessment.- Can distinguish between different polymorphic forms.[8]- Provides information on the unit cell but not the detailed atomic arrangement within it.- Peak overlap can be a significant issue.[15]
Nuclear Magnetic Resonance (NMR) Spectroscopy Exploits the magnetic properties of atomic nuclei.High- Provides detailed information about the molecular structure in solution.- Can be used to confirm the connectivity of atoms.[16][17]- Does not directly provide information about the three-dimensional packing of molecules in a crystal.- Solid-state NMR can provide some crystal structure information but is less common for small molecules.[18]
Fourier-Transform Infrared (FTIR) Spectroscopy Measures the absorption of infrared radiation by the sample.High- Provides information about the functional groups present in the molecule.- Can be used to study hydrogen bonding.[16]- Provides indirect structural information and is not a primary method for crystal structure determination.
Cryo-Electron Microscopy (Cryo-EM) Imaging of flash-frozen samples with an electron beam.[9]Low- Powerful for determining the structure of large biomolecules and complexes that are difficult to crystallize.[9]- Not typically used for small molecules like the topic compound as X-ray crystallography provides higher resolution for such samples.

Discussion and Conclusion

The determination of the crystal structure of 1-(4-ethoxyphenyl)piperazine hydrochloride is most effectively and definitively achieved through single-crystal X-ray diffraction . This technique provides unparalleled atomic-level detail of the molecular structure and the intermolecular interactions that govern the crystal packing. The expected chair conformation of the piperazine ring and the hydrogen bonding network involving the protonated nitrogen and the chloride anion are key features that SCXRD can precisely elucidate.

While techniques like PXRD are invaluable for quality control, polymorphism screening, and confirming the crystalline nature of a bulk sample, they do not yield the complete three-dimensional structure. NMR and FTIR spectroscopy are essential complementary techniques for confirming the molecular structure and identifying functional groups, primarily in the solution and solid state, respectively. They serve as crucial validation tools for the structure determined by SCXRD.

For researchers in drug development, a comprehensive approach utilizing a combination of these techniques is recommended. An initial characterization using PXRD, NMR, and FTIR can confirm the identity and purity of the synthesized 1-(4-ethoxyphenyl)piperazine hydrochloride. Following this, the pursuit of high-quality single crystals for SCXRD analysis is paramount for obtaining the definitive crystal structure. This structural information is invaluable for understanding structure-activity relationships, guiding further molecular design, and for intellectual property purposes.

References

  • Li, Y., et al. (2015). X-ray Crystallography, DFT Calculations and Molecular Docking of Indole-Arylpiperazine Derivatives as α1A-Adrenoceptor Antagonists. Molecules, 20(11), 19685-19701. [Link]

  • Genc, H., et al. (2018). Synthesis and spectral properties of new piperazine derivatives and a structural study. Journal of the Turkish Chemical Society, Section A: Chemistry, 5(3), 1085-1096. [Link]

  • Balakrishna, M. S., George, P. P., & Mague, J. T. (2003). Synthesis and single crystal X-ray structure of N,N′-bis(diphenylphosphino)piperazine. Journal of Chemical Research, 2003(9), 576-577. [Link]

  • Bhattacharya, D., & Cheng, X. (2018). Role of Computational Methods in Going beyond X-ray Crystallography to Explore Protein Structure and Dynamics. International Journal of Molecular Sciences, 19(11), 3438. [Link]

  • Gao, G., et al. (2022). Discovery and Crystallographic Studies of Nonpeptidic Piperazine Derivatives as Covalent SARS-CoV-2 Main Protease Inhibitors. Journal of Medicinal Chemistry, 65(24), 16466-16479. [Link]

  • Creative Biostructure. (n.d.). Comparison of X-ray Crystallography, NMR and EM. [Link]

  • Wikipedia. (n.d.). Piperazine. [Link]

  • ResearchGate. (n.d.). Magnetically textured powders - An alternative to single-crystal and powder X-ray diffraction methods. [Link]

  • Google Patents. (n.d.).
  • Ghadiri, M., et al. (2012). Hydrochloride salt co-crystals: preparation, characterization and physicochemical studies. Daru: Journal of Faculty of Pharmacy, Tehran University of Medical Sciences, 20(1), 69. [Link]

  • ResearchGate. (2017, February 7). Purification of organic hydrochloride salt?. [Link]

  • PubChem. (n.d.). 1-(4-Methoxyphenyl)piperazine. [Link]

  • University of California, Los Angeles. (n.d.). SOP: CRYSTALLIZATION. [Link]

  • Grothe, J., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(6), 2246-2263. [Link]

  • Liu, Z., et al. (2014). Synthesis, crystal structure and anti-ischaemic activity of (E)-1-{4-[Bis(4-methoxy-phenyl)methyl]piperazin-1-yl}-3-(4-chlorophenyl)-prop-2-en-1-one. South African Journal of Chemistry, 67, 123-127. [Link]

  • Google Patents. (n.d.). WO2005021521A1 - Preparation of 1-[4-(2-methoxy-phenyl)-piperazin-1-yl]-3-(2,6-dioxopiperidin-1-yl) propane hydrochloride.
  • CORE. (n.d.). SYNTHESIS of 1-(4-HYDROXYLPHENYL)-4-(4-NITROPHENY L)PIPERAZINE. [Link]

  • PubChemLite. (n.d.). 1-(4-ethoxyphenyl)piperazine (C12H18N2O). [Link]

  • MDPI. (2020, October 14). Characterisation and Study of Compounds by Single Crystal X-ray Diffraction. [Link]

  • ResearchGate. (2012, January). Crystal Structure of 1-(2,3,4-Trimethoxybenzyl)piperazine monohydrochloride. [Link]

  • Google Patents. (n.d.). EP0284359B1 - 1,4-Disubstituted piperazine compounds, their production and use.
  • Global Substance Registration System. (n.d.). 1-(4-METHOXYPHENYL)PIPERAZINE HYDROCHLORIDE. [Link]

  • Lab Manager. (n.d.). X-Ray Diffraction Strategies for Pharmaceutical Crystallography. [Link]

  • Krossing Group. (n.d.). Single-Crystal X-ray Diffraction. [Link]

  • ResearchGate. (n.d.). Synthesis of 1-(4-substituted phenyl)piperazine hydrochloride. [Link]

  • Amanote Research. (2012, January 1). Crystal Structure of 1-(2,3,4-Trim. [Link]

  • MDPI. (2025, October 3). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. [Link]

  • Centers for Disease Control and Prevention. (n.d.). NIOSH Pocket Guide to Chemical Hazards - Piperazine dihydrochloride. [Link]

  • Semantic Scholar. (n.d.). 1-(4-Chlorophenyl) piperazine: FT-IR, Raman, NMR and Theoretical studies. [Link]

  • MDPI. (2025, December 2). 1-[4-(4-Chlorophenyl)piperazin-1-yl]-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethan-1-one. [Link]

Sources

Safety & Regulatory Compliance

Handling

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 1-(4-Ethoxyphenyl)piperazine hydrochloride

This guide provides essential, field-tested safety protocols for researchers, scientists, and drug development professionals handling 1-(4-Ethoxyphenyl)piperazine hydrochloride. As a substituted piperazine derivative, th...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides essential, field-tested safety protocols for researchers, scientists, and drug development professionals handling 1-(4-Ethoxyphenyl)piperazine hydrochloride. As a substituted piperazine derivative, this compound warrants a cautious approach, prioritizing the mitigation of risks associated with skin and eye irritation, respiratory sensitization, and potential systemic effects. This document moves beyond a simple checklist to explain the causality behind each procedural step, ensuring a culture of safety and scientific integrity in your laboratory.

Hazard Assessment: Understanding the "Why"

The precautionary principle dictates that we treat this compound with the appropriate level of caution based on its chemical class. The primary hazards are summarized below.

Hazard TypeDescriptionPotential Effects
Skin Irritation/Corrosion The compound is expected to cause skin irritation upon contact.[3][4] Piperazine itself is classified as causing severe skin burns[1].Redness, itching, rash, and in severe cases, chemical burns. May cause an allergic skin reaction[5].
Serious Eye Damage/Irritation Direct contact with the eyes is likely to cause serious irritation or damage.[3][4][6]Pain, redness, watering, and potential damage to the cornea.
Respiratory Irritation Inhalation of the dust or aerosol may cause irritation to the respiratory tract[3][4].Coughing, sneezing, shortness of breath.
Sensitization Piperazine and its salts are known respiratory and dermal sensitizers.[5][7] Repeated exposure, even at low levels, can lead to the development of chemical asthma or allergic contact dermatitis.Development of allergic reactions upon subsequent exposures.
Specific Target Organ Toxicity Prolonged or repeated exposure to piperazine compounds can cause damage to organs, particularly the nervous and respiratory systems[8].May include neurological symptoms such as headaches, nausea, and incoordination[9].

Core Directive: Personal Protective Equipment (PPE)

Engineering controls, such as certified chemical fume hoods or ventilated balance enclosures, are the first and most critical line of defense.[10] PPE should be seen as the final barrier between the operator and the chemical hazard.

Protection TypeSpecificationRationale and Best Practices
Respiratory Protection NIOSH-approved N95 or higher-rated particulate respirator.Required when handling the powder outside of a ventilated enclosure (e.g., weighing). This prevents the inhalation of fine particles that can cause respiratory irritation and sensitization[11][12]. For large spills, a chemical cartridge-type respirator may be necessary[13].
Eye & Face Protection Tightly fitting safety goggles with side shields conforming to EN 166 (EU) or ANSI Z87.1 (US) standards. A face shield should be worn over goggles if there is a significant splash risk.Protects against airborne particles and accidental splashes, preventing serious eye irritation or damage.[10][11]
Hand Protection Powder-free nitrile gloves, inspected for integrity before each use.Provides a barrier against skin contact. Double-gloving is recommended for extended handling. Gloves should be changed every 30-60 minutes or immediately if contamination is suspected[13].
Body Protection A buttoned or snapped lab coat with long sleeves and elastic cuffs. Chemically resistant apron for large quantities.Protects skin and personal clothing from contamination. Cuffs should be tucked under the outer glove to protect the wrist area[13].

Integrated Safety Workflow: From Preparation to Disposal

Safe handling is a complete process, not just a single action. The following workflow is designed to be a self-validating system, minimizing exposure at every stage.

Experimental Workflow Diagram

cluster_prep Phase 1: Preparation cluster_handling Phase 2: Chemical Handling cluster_post Phase 3: Post-Handling prep_area 1. Designate Work Area (Fume Hood) gather_ppe 2. Gather All Required PPE inspect_ppe 3. Inspect PPE for Integrity don_ppe 4. Don PPE (Coat → Goggles → Respirator → Gloves) weigh 5. Weigh Compound (In Ventilated Enclosure) don_ppe->weigh transfer 6. Perform Transfer/Reaction cleanup_immediate 7. Clean Work Area & Equipment doff_ppe 8. Doff PPE (Contaminated to Clean) (Gloves → Gown → Goggles → Respirator) cleanup_immediate->doff_ppe wash 9. Wash Hands Thoroughly dispose 10. Dispose of Waste

Caption: Workflow for handling 1-(4-Ethoxyphenyl)piperazine hydrochloride.

Step-by-Step Protocols

A. PPE Donning Procedure

  • Lab Coat: Put on a clean, appropriately sized lab coat and fasten all buttons/snaps.

  • Eye/Face Protection: Put on safety goggles. If required, place a face shield over the goggles.

  • Respiratory Protection: If handling powder outside of a fume hood, securely fit your N95 respirator, ensuring a tight seal around the nose and mouth.

  • Gloves: Put on the first pair of nitrile gloves. If double-gloving, put on the second pair, ensuring the outer glove cuff goes over the sleeve of the lab coat.

B. Safe Handling in a Fume Hood

  • Verify Airflow: Ensure the chemical fume hood is operational and the sash is at the appropriate working height.

  • Containment: Handle the solid compound on a disposable weighing paper or in a contained vessel to prevent dispersal of dust.[8]

  • Minimize Dust: Use spatulas and other tools gently to avoid creating airborne dust.

  • Immediate Cleanup: Clean any minor spills or residual powder immediately using a damp cloth or paper towel, which should then be disposed of as hazardous waste.

C. PPE Doffing Procedure (Critical to Avoid Contamination) The principle is to remove the most contaminated items first.

  • Outer Gloves (if double-gloved): Remove the outer pair of gloves and dispose of them.

  • Lab Coat: Unfasten the lab coat and roll it outwards, ensuring the contaminated exterior is contained within the roll. Place it in a designated receptacle for laundering or disposal.

  • Inner Gloves: With clean hands (if you were not double-gloved, remove the outer gloves now), proceed to the next step.

  • Eye/Face Protection: Remove goggles and face shield by handling the strap, avoiding contact with the front surface.

  • Respirator: Remove the respirator by touching only the straps.

  • Final Gloves: Remove the last pair of gloves by peeling one off with the other, then using a clean finger to slide under the cuff of the remaining glove and peel it off without touching the exterior.

  • Hand Washing: Immediately wash hands thoroughly with soap and water[3][11].

D. Spill and Disposal Plan

  • Spill Response:

    • Evacuate personnel from the immediate area.[11]

    • Avoid breathing dust.[11]

    • Wearing full PPE (including respiratory protection), cover the spill with an absorbent material to prevent dust generation.[3]

    • Gently sweep the material into a designated, labeled hazardous waste container.

    • Decontaminate the area with an appropriate solvent and wash thoroughly.

  • Waste Disposal:

    • All contaminated materials (gloves, wipes, weighing paper) must be collected in a clearly labeled, sealed container.

    • Dispose of the chemical waste and contaminated consumables according to your institution's and local environmental regulations.[3][8] Do not let the product enter drains.[8]

By integrating this comprehensive PPE and handling strategy, you build a resilient safety culture that protects personnel and ensures the integrity of your research.

References

  • TCI Chemicals. (2025, March 28). Safety Data Sheet.
  • MedChemExpress. (2023, October 16). 1-(4-Methoxyphenyl)piperazine hydrochloride-SDS.
  • ChemicalBook. (2026, January 17). Chemical Safety Data Sheet MSDS / SDS - PIPERAZINE DIHYDROCHLORIDE.
  • Occupational Safety and Health Administration. PIPERAZINE DIHYDROCHLORIDE.
  • Carl ROTH. Safety Data Sheet: Piperazine-1,4-dipropanesulphonic acid.
  • Fisher Scientific. (2025, December 21). Safety Data Sheet - 1-(4-Methoxyphenyl)piperazine dihydrochloride.
  • Cayman Chemical. (2025, June 30). Safety Data Sheet - 1-(4-Methoxyphenyl)piperazine (hydrochloride).
  • Australian Government Department of Health. (2019, March 8). Piperazine: Human health tier II assessment.
  • ChemicalBook. Piperazine - Safety Data Sheet.
  • Cole-Parmer. Material Safety Data Sheet - Piperazine, anhydrous, 99%.
  • Thermo Fisher Scientific. (2018, January 18). Safety Data Sheet - Piperazine.
  • Centers for Disease Control and Prevention. (2019, October 30). NIOSH Pocket Guide to Chemical Hazards - Piperazine dihydrochloride.
  • Sigma-Aldrich. (2025, September 22). Safety Data Sheet - 1-(3-Chlorophenyl)piperazine hydrochloride.
  • Connor, T. H. (2006, December). Personal Protective Equipment for Use in Handling Hazardous Drugs.
  • European Commission. (2004, May 28). Opinion on the results of the RA of Piperazine (HH).
  • Australian Government Department of Health. (2018, October 26). Piperazine salts: Human health tier II assessment.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.